2-Aminomethyl-18-crown-6

• CAS: 83585-61-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Aminomethyl-18-crown-6: Core Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Aminomethyl-18-crown-6 is a functionalized macrocyclic polyether that has garnered significant interest for its selective cation binding properties and potential applications in diverse scientific fields. This technical guide provides a comprehensive overview of its fundamental chemical and physical properties, synthesis and purification strategies, cation complexation behavior, and its emerging role in drug delivery systems. The information is presented to be a valuable resource for researchers and professionals working in chemistry, materials science, and pharmaceutical development.

Chemical and Physical Properties

2-Aminomethyl-18-crown-6, also known as 1,4,7,10,13,16-Hexaoxacyclooctadecane-2-methanamine, is a derivative of the well-studied 18-crown-6 ether. The introduction of an aminomethyl group provides a reactive handle for further functionalization, making it a versatile building block in supramolecular chemistry and materials science.[1][2] Its physical state is typically a yellow viscous liquid.[3]

Table 1: Physicochemical Properties of 2-Aminomethyl-18-crown-6

Property	Value	Reference(s)
CAS Number	83585-61-9	[2][4]
Molecular Formula	C₁₃H₂₇NO₆	[2][4]
Molecular Weight	293.36 g/mol	[2][4]
Appearance	Yellow viscous liquid	[3]
Boiling Point	135 °C at 0.08 mmHg	[4]
Density	1.126 g/mL at 25 °C	[4]
Refractive Index (n20/D)	1.479 (lit.)	[4]
Solubility	Soluble in polar solvents	[2]

Spectroscopic Data

Spectroscopic techniques are essential for the characterization and purity assessment of 2-Aminomethyl-18-crown-6.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) NMR spectroscopy is a primary tool for confirming the structure of 2-Aminomethyl-18-crown-6. The spectrum is characterized by a complex multiplet in the range of 3.5-3.8 ppm, corresponding to the methylene protons of the crown ether ring, and signals for the aminomethyl group.

A published study provides the ¹H NMR spectra of 2-Aminomethyl-18-crown-6 in both deuterated chloroform (CDCl₃) and deuterated dimethylformamide (DMF-d7), which can be used as a reference for experimental work.[5]

Table 2: Representative ¹H NMR Spectral Data (Conceptual)

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~1.5 - 2.5	br s	-NH₂
~2.7 - 2.9	m	-CH₂-NH₂
~3.5 - 3.8	m	-O-CH₂-CH₂-O-

Note: Actual chemical shifts and multiplicities can vary depending on the solvent and concentration.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 3: Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration
3400-3200	N-H stretching (amine)
2950-2850	C-H stretching (aliphatic)
1650-1580	N-H bending (amine)
1150-1050	C-O-C stretching (ether)

Synthesis and Purification

The synthesis of 2-Aminomethyl-18-crown-6 typically starts from the parent 18-crown-6 or a suitable precursor. While a detailed, step-by-step protocol for its synthesis is not widely published, a plausible synthetic route involves the functionalization of a hydroxymethyl derivative.

Conceptual Synthesis Pathway

A potential synthetic approach could involve the conversion of 2-Hydroxymethyl-18-crown-6 to a suitable leaving group, such as a tosylate or a halide, followed by a nucleophilic substitution with an amine source, like in the Gabriel synthesis.

Conceptual synthesis pathway for 2-Aminomethyl-18-crown-6.

Purification

Purification of 2-Aminomethyl-18-crown-6 can be achieved through standard laboratory techniques. Given its polar nature, column chromatography on silica gel is a common method.

• Stationary Phase Preparation: A slurry of silica gel in a non-polar solvent (e.g., hexane) is packed into a chromatography column.

• Sample Loading: The crude 2-Aminomethyl-18-crown-6 is dissolved in a minimal amount of a suitable solvent and adsorbed onto a small amount of silica gel. The solvent is then evaporated, and the dry powder is carefully added to the top of the column.

• Elution: A gradient of solvents with increasing polarity is used to elute the compounds. For an aminomethyl crown ether, a typical gradient might start with a mixture of dichloromethane and methanol, with the proportion of methanol gradually increasing.

• Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: The solvent from the combined pure fractions is removed under reduced pressure to yield the purified 2-Aminomethyl-18-crown-6.

Cation Complexation

A defining characteristic of crown ethers is their ability to selectively bind cations within their central cavity. The 18-crown-6 framework is known to have a high affinity for the potassium ion (K⁺) due to the complementary size of the ion and the crown ether's cavity.[1] The aminomethyl group can influence the binding properties through steric effects or by providing an additional binding site.

Experimental Protocol: Determination of Stability Constants by Potentiometric Titration (General)

• Electrode Calibration: Calibrate a cation-selective electrode (e.g., for K⁺ or Na⁺) using a series of standard solutions of the cation of interest.

• Titration Setup: Place a solution of the cation salt (e.g., KCl) of known concentration in a thermostated vessel equipped with the calibrated ion-selective electrode and a reference electrode.

• Titration: Add aliquots of a standard solution of 2-Aminomethyl-18-crown-6 to the cation solution.

• Data Acquisition: Record the potential difference after each addition of the crown ether solution, allowing the system to reach equilibrium.

• Data Analysis: Plot the potential as a function of the ligand-to-metal ratio. The stability constant (log K) can be calculated from the titration curve using appropriate software that fits the data to a binding model (e.g., 1:1 or 1:2 complexation).

Workflow for determining stability constants via potentiometric titration.

Applications in Drug Delivery

The ability of crown ethers to form complexes with cations and their lipophilic exterior makes them attractive candidates for use in drug delivery systems.[2] 2-Aminomethyl-18-crown-6, with its reactive amino group, can be conjugated to drugs or other molecules to enhance their solubility and transport across biological membranes.

Ionophore Activity

Crown ethers can act as ionophores, facilitating the transport of ions across lipid bilayers. This property can be harnessed to alter ion gradients in cells, a strategy that is being explored for various therapeutic applications. The mechanism is believed to involve the encapsulation of a cation by the crown ether, which then diffuses across the hydrophobic cell membrane.

Mechanism of ionophore-mediated cation transport across a cell membrane.

Drug Conjugation and Delivery

The primary amine of 2-Aminomethyl-18-crown-6 serves as a convenient point of attachment for drug molecules. By forming a covalent bond, a drug-crown ether conjugate can be synthesized. This approach can improve the drug's pharmacokinetic properties, such as increasing its solubility in biological fluids and enhancing its ability to cross cell membranes. For example, a lipophilic drug can be made more water-soluble by conjugation to the hydrophilic crown ether moiety.

Conclusion

2-Aminomethyl-18-crown-6 is a valuable and versatile molecule with a range of applications stemming from its unique combination of a cation-binding macrocycle and a reactive primary amine. While much of its characterization is based on the well-understood properties of the 18-crown-6 parent, further research is needed to fully elucidate its specific binding constants with various cations and to explore its full potential in drug delivery and other advanced applications. This guide provides a foundational understanding of its core properties and methodologies for its study, serving as a catalyst for future innovation in the field.

References

• 1. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 2. biosynth.com [biosynth.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2-Aminomethyl-18-crown-6 95 83585-61-9 [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Complexation of 2-Aminomethyl-18-crown-6 with Alkali Metals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crown ethers, a class of macrocyclic polyethers, have garnered significant interest in the fields of chemistry, biology, and pharmacology due to their remarkable ability to selectively bind cations. The parent 18-crown-6 ether is particularly known for its high affinity for the potassium ion, a crucial element in numerous physiological processes. Functionalization of the crown ether ring, such as the introduction of an aminomethyl group to create 2-aminomethyl-18-crown-6, offers a versatile platform for further chemical modifications and can influence the complexation behavior with alkali metal ions. This technical guide provides a comprehensive overview of the complexation of 2-aminomethyl-18-crown-6 with alkali metals, focusing on the available quantitative data, experimental protocols for determining these interactions, and the underlying chemical principles.

Complexation of 2-Aminomethyl-18-crown-6 with Alkali Metal Cations

The interaction between 2-aminomethyl-18-crown-6 and alkali metal cations (Li⁺, Na⁺, K⁺, Rb⁺, and Cs⁺) is a classic example of host-guest chemistry. The crown ether cavity, with its electron-rich oxygen atoms, provides a suitable environment for the coordination of the positively charged metal ions. The stability of the resulting complex is influenced by several factors, including the relative sizes of the cation and the crown ether cavity, the charge density of the cation, and the solvent environment. The aminomethyl substituent can also play a role, potentially influencing the conformation of the crown ether ring or participating in secondary interactions.

Quantitative Data on Complex Stability

A comprehensive search of the scientific literature reveals a notable scarcity of directly reported stability constants and thermodynamic parameters for the complexation of the parent 2-aminomethyl-18-crown-6 with a full series of alkali metal cations. However, studies on closely related derivatives, such as Schiff base derivatives of 2-aminomethyl-18-crown-6, provide valuable insights into these interactions.

One key study investigated the complexation of a Schiff base of gossypol with 2-(aminomethyl)-18-crown-6 with H⁺, Li⁺, Na⁺, K⁺, Rb⁺, and Cs⁺ cations. While the primary focus of this research was on the properties of the gossypol derivative, the underlying complexation with the crown ether moiety is fundamental to its behavior. The stability of these complexes is a critical factor in their potential applications.

Table 1: Stability Constants (log K) for the Complexation of a Schiff Base of Gossypol with 2-(Aminomethyl)-18-crown-6 with Alkali Metal Cations

Cation	Stability Constant (log K)
Li⁺	Data not available in searched literature
Na⁺	Data not available in searched literature
K⁺	Data not available in searched literature
Rb⁺	Data not available in searched literature
Cs⁺	Data not available in searched literature

Note: The specific quantitative data from the primary literature source by Przybylski et al. could not be accessed within the scope of this work. Further direct consultation of this source is recommended for obtaining these specific values.

Table 2: Thermodynamic Parameters for the Complexation of a Schiff Base of Gossypol with 2-(Aminomethyl)-18-crown-6 with Alkali Metal Cations

Cation	ΔH (kJ/mol)	ΔS (J/mol·K)
Li⁺	Data not available in searched literature	Data not available in searched literature
Na⁺	Data not available in searched literature	Data not available in searched literature
K⁺	Data not available in searched literature	Data not available in searched literature
Rb⁺	Data not available in searched literature	Data not available in searched literature
Cs⁺	Data not available in searched literature	Data not available in searched literature

Note: As with the stability constants, the specific thermodynamic parameters from the primary literature require direct consultation of the cited source.

Experimental Protocols for Determining Complexation Parameters

The determination of stability constants and thermodynamic parameters for crown ether-metal ion complexation relies on a variety of analytical techniques. The most common methods employed are potentiometric titrations, calorimetric titrations, and NMR spectroscopy.

Potentiometric Titration

Potentiometric titration is a widely used method for determining the stability constants of metal complexes in solution.[1] This technique involves monitoring the potential of an ion-selective electrode (ISE) that is sensitive to the concentration of either the metal cation or a competing ion as the crown ether solution is incrementally added.

Detailed Methodology for Potentiometric Titration:

• Preparation of Solutions:

  • Prepare a standard solution of the alkali metal salt (e.g., chloride or perchlorate salt) of known concentration in a suitable solvent (e.g., methanol, acetonitrile, or water).

  • Prepare a solution of 2-aminomethyl-18-crown-6 of known concentration in the same solvent.

  • Prepare a solution of a competing cation (e.g., Ag⁺) and a corresponding ISE if a direct metal ISE is not available for the alkali metal of interest.[1]

• Titration Setup:

  • Place a known volume of the alkali metal salt solution into a thermostated titration vessel.

  • Immerse the appropriate ion-selective electrode and a reference electrode into the solution.

  • Allow the system to equilibrate and record the initial potential.

• Titration Procedure:

  • Add small, precise aliquots of the 2-aminomethyl-18-crown-6 solution to the metal salt solution using a calibrated burette.

  • After each addition, allow the potential to stabilize and record the value.

  • Continue the titration until a significant portion of the metal ions have been complexed, as indicated by a plateau in the potential change.

• Data Analysis:

  • The stability constants are calculated from the titration data using specialized software programs (e.g., MINIQUAD) that fit the experimental data to a theoretical binding model.[1]

Logical Workflow for Potentiometric Titration

Caption: Workflow for determining stability constants via potentiometric titration.

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat changes associated with a binding event, allowing for the simultaneous determination of the binding constant (K), enthalpy of binding (ΔH), and stoichiometry (n) in a single experiment.

Detailed Methodology for Isothermal Titration Calorimetry:

• Sample Preparation:

  • Prepare a solution of the alkali metal salt in a suitable buffer or solvent.

  • Prepare a solution of 2-aminomethyl-18-crown-6 in the same buffer or solvent. The concentration of the crown ether in the syringe should be 10-20 times higher than the concentration of the metal salt in the sample cell to ensure saturation.

  • Degas both solutions to prevent the formation of air bubbles during the experiment.

• ITC Experiment:

  • Load the metal salt solution into the sample cell of the calorimeter and the crown ether solution into the injection syringe.

  • Allow the system to reach thermal equilibrium.

  • Perform a series of small, sequential injections of the crown ether solution into the sample cell.

  • The heat change associated with each injection is measured by the instrument.

• Data Analysis:

  • The raw data, a series of heat pulses, is integrated to obtain the heat change per injection.

  • The resulting titration curve is then fitted to a suitable binding model (e.g., a single-site binding model) using the instrument's software to extract the thermodynamic parameters (K, ΔH, and n). The Gibbs free energy (ΔG) and entropy (ΔS) of binding can then be calculated using the following equations:

    • ΔG = -RTlnK

    • ΔG = ΔH - TΔS

Signaling Pathway of ITC Data Analysis

Caption: Data analysis workflow in Isothermal Titration Calorimetry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to study the complexation of 2-aminomethyl-18-crown-6 with alkali metals by monitoring the changes in the chemical shifts of the protons on the crown ether upon addition of the metal ion.

Detailed Methodology for NMR Titration:

• Sample Preparation:

  • Prepare a stock solution of 2-aminomethyl-18-crown-6 in a suitable deuterated solvent (e.g., CD₃CN, CD₃OD).

  • Prepare a stock solution of the alkali metal salt in the same deuterated solvent.

• NMR Titration:

  • Acquire a ¹H NMR spectrum of the free 2-aminomethyl-18-crown-6 solution.

  • Add increasing amounts of the alkali metal salt solution to the NMR tube containing the crown ether solution.

  • Acquire a ¹H NMR spectrum after each addition.

• Data Analysis:

  • Monitor the chemical shift changes of specific protons on the crown ether ring.

  • The stability constant can be determined by fitting the chemical shift changes as a function of the metal ion concentration to a binding isotherm equation.

Logical Relationship in NMR Titration for Complexation Studies

Caption: Logical flow of an NMR titration experiment for studying complexation.

Conclusion

The complexation of 2-aminomethyl-18-crown-6 with alkali metals is a fundamental aspect of its chemistry with significant implications for its application in various scientific and industrial fields. While there is a clear need for more comprehensive quantitative data on the stability and thermodynamics of these complexes, the established experimental protocols provide a robust framework for obtaining this crucial information. This technical guide serves as a foundational resource for researchers, scientists, and drug development professionals, offering a detailed overview of the current understanding and the methodologies required to further explore the fascinating world of functionalized crown ether complexation. The continued investigation into these interactions will undoubtedly pave the way for the rational design of novel ionophores, sensors, and drug delivery systems with enhanced selectivity and efficacy.

References

• 1. researchgate.net [researchgate.net]

Solubility of 2-Aminomethyl-18-crown-6 in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminomethyl-18-crown-6 is a functionalized crown ether that has garnered significant interest in various scientific fields, including coordination chemistry, drug delivery, and materials science.[1] Its unique ability to selectively encapsulate cations, owing to the 18-crown-6 macrocycle, combined with the reactive primary amine group, makes it a versatile building block for more complex supramolecular structures.[1] Understanding the solubility of this compound in different organic solvents is paramount for its effective utilization in synthesis, purification, and various applications. This technical guide provides a comprehensive overview of the solubility of 2-Aminomethyl-18-crown-6, detailed experimental protocols for its determination, and a visualization of its fundamental complexation behavior.

Physicochemical Properties of 2-Aminomethyl-18-crown-6

Before delving into its solubility, it is essential to understand the key physicochemical properties of 2-Aminomethyl-18-crown-6.

Property	Value
Molecular Formula	C₁₃H₂₇NO₆
Molecular Weight	293.36 g/mol
Appearance	Liquid
Boiling Point	135 °C at 0.08 mmHg[2]
Density	1.126 g/mL at 25 °C[2]
Refractive Index	n20/D 1.479[2]

Solubility Profile

While specific quantitative solubility data for 2-Aminomethyl-18-crown-6 in a wide range of organic solvents is not extensively reported in publicly available literature, its structural features provide strong indications of its solubility characteristics. The presence of a polar aminomethyl group and multiple ether oxygens suggests good solubility in polar organic solvents.[1]

Based on the general solubility principles of crown ethers and functionalized organic molecules, the following table summarizes the expected qualitative solubility of 2-Aminomethyl-18-crown-6 in common organic solvents. The parent compound, 18-crown-6, is known to be soluble in methanol and can be recrystallized from acetonitrile.[3][4][5] The addition of the aminomethyl group is likely to enhance its polarity and affinity for polar solvents.

Solvent	Polarity Index	Expected Solubility
Methanol	6.6	Miscible
Ethanol	5.2	Miscible
Acetonitrile	6.2	Soluble
Chloroform	4.4	Soluble
Dimethylformamide (DMF)	6.4	Soluble
Dimethyl Sulfoxide (DMSO)	7.2	Soluble
Tetrahydrofuran (THF)	4.2	Soluble
Toluene	2.4	Sparingly Soluble
Hexane	0.0	Insoluble

Note: This table provides expected solubility based on chemical principles. For precise quantitative data, experimental determination is necessary.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility values, the following are detailed methodologies for key experiments.

Gravimetric Method

This is a straightforward and widely used method for determining the solubility of a substance in a particular solvent.[6][7][8][9]

Principle: A saturated solution of the compound is prepared at a specific temperature. A known volume of the saturated solution is then evaporated to dryness, and the mass of the remaining solute is determined.

Procedure:

• Saturation: Add an excess amount of 2-Aminomethyl-18-crown-6 to the chosen organic solvent in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed. The presence of undissolved solute should be visible.

• Sampling: Carefully withdraw a known volume of the clear supernatant of the saturated solution using a calibrated pipette.

• Evaporation: Transfer the sampled solution to a pre-weighed, dry container. Evaporate the solvent under reduced pressure or in a fume hood.

• Drying: Dry the container with the residue in an oven at a suitable temperature (below the boiling point of the solute) until a constant weight is achieved.

• Calculation: The solubility (S) can be calculated using the following formula:

  S ( g/100 mL) = (Mass of residue (g) / Volume of solution sampled (mL)) * 100

UV-Vis Spectrophotometry

This method is suitable if the compound has a chromophore that absorbs in the UV-Vis region and the solvent is transparent in that region.[10][11][12][13][14]

Principle: A calibration curve of absorbance versus concentration is first established. The concentration of a saturated solution is then determined by measuring its absorbance and interpolating from the calibration curve.

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination: Prepare a dilute solution of 2-Aminomethyl-18-crown-6 in the chosen solvent and scan its UV-Vis spectrum to determine the λmax.

• Calibration Curve:

  • Prepare a series of standard solutions of known concentrations of 2-Aminomethyl-18-crown-6 in the solvent.

  • Measure the absorbance of each standard solution at the λmax.

  • Plot a graph of absorbance versus concentration. The plot should be linear and pass through the origin (Beer-Lambert Law).

• Saturated Solution Preparation: Prepare a saturated solution as described in the gravimetric method.

• Measurement:

  • Carefully withdraw a sample of the clear supernatant and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation:

  • Determine the concentration of the diluted solution from the calibration curve.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a powerful and non-destructive method for determining solubility, especially for compounds that do not possess a strong chromophore.[15][16][17][18]

Principle: A known amount of an internal standard is added to a known amount of the saturated solution. The concentration of the solute is determined by comparing the integral of a characteristic peak of the solute to the integral of a peak from the internal standard.

Procedure:

• Standard Selection: Choose an internal standard that is soluble in the solvent, has a simple NMR spectrum with peaks that do not overlap with the solute's peaks, and is non-reactive with the solute.

• Saturated Solution Preparation: Prepare a saturated solution as described in the gravimetric method.

• Sample Preparation:

  • Accurately weigh a specific amount of the clear supernatant of the saturated solution into an NMR tube.

  • Accurately weigh and add a known amount of the internal standard to the same NMR tube.

• NMR Acquisition: Acquire a quantitative ¹H NMR spectrum of the sample. Ensure complete relaxation of the protons by using a sufficient relaxation delay.

• Calculation: The concentration of the 2-Aminomethyl-18-crown-6 can be calculated using the following equation:

  Concentration_solute = (Integral_solute / N_protons_solute) * (N_protons_standard / Integral_standard) * (Mass_standard / MW_standard) * (MW_solute / Mass_solution)

  Where:

  • Integral is the integrated area of the respective NMR signal.

  • N_protons is the number of protons giving rise to the integrated signal.

  • Mass is the mass of the substance.

  • MW is the molecular weight.

Visualization of Core Functionality

The primary function of 2-Aminomethyl-18-crown-6 is its ability to form stable complexes with cations, a process driven by the electrostatic interactions between the cation and the lone pairs of the oxygen atoms in the crown ether ring.

Caption: Host-Guest complex formation.

The aminomethyl group provides a site for further functionalization, allowing the crown ether to be tethered to polymers, surfaces, or other molecules for specific applications.

Caption: Solubility determination workflow.

Conclusion

2-Aminomethyl-18-crown-6 is a valuable compound with expected good solubility in a range of polar organic solvents. While quantitative data is sparse, this guide provides robust experimental protocols for its determination, enabling researchers to accurately quantify its solubility in solvents relevant to their specific applications. The understanding and control of solubility are critical for harnessing the full potential of this versatile functionalized crown ether in advancing scientific research and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-(AMINOMETHYL)-18-CROWN-6 CAS#: 83585-61-9 [m.chemicalbook.com]
• 3. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 4. 18-Crown 6-Ether | 17455-13-9 | TCI AMERICA [tcichemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. pharmacyjournal.info [pharmacyjournal.info]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. pharmajournal.net [pharmajournal.net]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. researchgate.net [researchgate.net]
• 12. rootspress.org [rootspress.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. improvedpharma.com [improvedpharma.com]
• 15. NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2-Aminomethyl-18-crown-6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of 2-Aminomethyl-18-crown-6, a significant macrocyclic polyether in coordination chemistry and drug delivery systems.[1] This document details the expected data from key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS)—and provides comprehensive experimental protocols for obtaining this data.

Introduction

2-Aminomethyl-18-crown-6 is a derivative of the well-known 18-crown-6, featuring a primary amine functional group attached to the macrocyclic ring. This modification allows for further functionalization and covalent attachment to other molecules, making it a versatile building block in supramolecular chemistry and materials science. Its ability to selectively bind cations, particularly alkali metals, is central to its applications in ion transport and as a phase-transfer catalyst.[1] This guide focuses on the essential spectroscopic techniques used to verify the structure and purity of this compound.

Spectroscopic Data

A thorough spectroscopic analysis is crucial for the unambiguous identification and characterization of 2-Aminomethyl-18-crown-6. The following sections summarize the expected quantitative data from ¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the molecular structure of 2-Aminomethyl-18-crown-6 in solution.

¹H NMR Spectroscopy: The proton NMR spectrum provides information on the chemical environment of each hydrogen atom in the molecule. A representative ¹H NMR spectrum of 2-Aminomethyl-18-crown-6 is available in scientific literature.[2]

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Aminomethyl-18-crown-6

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.65 - 3.50	m	23H	-O-CH₂-CH₂-O- and -O-CH-
~2.75	m	2H	-CH₂-NH₂
~1.5 - 2.0 (variable)	br s	2H	-NH₂

Note: Predicted values are based on typical chemical shifts for similar crown ethers and amines. The broad multiplet for the crown ether protons arises from the complex coupling and dynamic nature of the macrocycle. The chemical shift of the amine protons is highly dependent on solvent and concentration.

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum reveals the number of chemically distinct carbon atoms. For the parent 18-crown-6, a single peak is observed around 70 ppm due to the high symmetry of the molecule. The introduction of the aminomethyl group in 2-Aminomethyl-18-crown-6 breaks this symmetry, leading to a more complex spectrum.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Aminomethyl-18-crown-6

Chemical Shift (δ) ppm	Assignment
~78	-O-C H-CH₂-NH₂
~71-69	-O-C H₂-C H₂-O- (crown ether carbons)
~45	-C H₂-NH₂

Note: Predicted values are based on typical chemical shifts for substituted crown ethers and alkylamines.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by their characteristic vibrational frequencies.

Table 3: Predicted FTIR Spectroscopic Data for 2-Aminomethyl-18-crown-6

Wavenumber (cm⁻¹)	Intensity	Assignment
3380 - 3250	Medium, Broad	N-H stretching (primary amine)
2950 - 2850	Strong	C-H stretching (aliphatic)
1650 - 1580	Medium	N-H bending (scissoring)
1470 - 1440	Medium	C-H bending (scissoring)
1150 - 1050	Strong	C-O-C stretching (ether)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, confirming its identity. For 2-Aminomethyl-18-crown-6, with a molecular formula of C₁₃H₂₇NO₆, the expected monoisotopic mass is approximately 293.1838 amu.

Table 4: Predicted Mass Spectrometry Data for 2-Aminomethyl-18-crown-6

m/z	Ion
294.1911	[M+H]⁺
316.1730	[M+Na]⁺
263.1598	[M-CH₂NH₂]⁺

Note: The fragmentation pattern will depend on the ionization technique used. Electrospray ionization (ESI) is expected to produce prominent protonated and sodiated molecular ions.

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of 2-Aminomethyl-18-crown-6 are provided below. These protocols are designed to yield high-quality data for structural confirmation and purity assessment.

NMR Spectroscopy

Figure 1: Experimental workflow for NMR spectroscopy.

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Aminomethyl-18-crown-6 into a clean, dry vial.

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃, or dimethyl sulfoxide-d₆, DMSO-d₆).

  • Gently agitate the vial to ensure complete dissolution. The compound is a viscous liquid, so thorough mixing is important.[1]

  • Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs) to obtain the frequency-domain spectra.

  • Perform phase correction and baseline correction on both the ¹H and ¹³C spectra.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Identify the chemical shifts of the peaks in both spectra by referencing to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

FTIR Spectroscopy

Figure 2: Experimental workflow for ATR-FTIR spectroscopy.

Protocol (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small drop of the viscous 2-Aminomethyl-18-crown-6 liquid directly onto the center of the ATR crystal.

• Instrument Setup and Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Identify the wavenumbers of the major absorption bands and correlate them with the expected functional groups.

Mass Spectrometry

Figure 3: Experimental workflow for ESI-Mass Spectrometry.

Protocol (Electrospray Ionization - ESI):

• Sample Preparation:

  • Prepare a stock solution of 2-Aminomethyl-18-crown-6 in a volatile solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent. A small amount of formic acid (0.1%) can be added to the final solution to promote protonation.

• Instrument Setup and Data Acquisition:

  • Set up the mass spectrometer for direct infusion analysis in positive ion mode.

  • Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

  • Optimize the ESI source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to maximize the signal intensity of the molecular ion.

  • Acquire the mass spectrum over an appropriate m/z range (e.g., 100-500 amu).

• Data Analysis:

  • Identify the peaks corresponding to the protonated molecule [M+H]⁺ and any common adducts, such as the sodium adduct [M+Na]⁺.

  • If fragmentation is observed in the source or through tandem MS (MS/MS) experiments, analyze the fragment ions to further confirm the structure.

Conclusion

The spectroscopic techniques of NMR, FTIR, and Mass Spectrometry provide a comprehensive characterization of 2-Aminomethyl-18-crown-6. The data and protocols presented in this guide serve as a valuable resource for researchers and professionals working with this versatile molecule, ensuring its correct identification and quality control in various applications, from fundamental research to drug development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]

The Dawn of Functionalized Macrocycles: A Technical Guide to the Discovery and History of Aminomethyl Crown Ethers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide charts the discovery and historical development of aminomethyl crown ethers, a pivotal class of functionalized macrocyclic polyethers. Beginning with the serendipitous discovery of crown ethers by Charles J. Pedersen, this document traces the evolution from simple, unfunctionalized macrocycles to the sophisticated, side-armed "lariat ethers" conceptualized by Gokel and coworkers. A central focus is the seminal work of Maeda, Okahara, and their colleagues, who first reported the synthesis of aminomethyl crown ethers in 1982, opening new avenues for their application. This guide provides a comprehensive overview of the key synthetic strategies, detailed experimental protocols for seminal preparations, and a compilation of quantitative data on their cation binding properties. Furthermore, it explores the applications of aminomethyl crown ethers in drug delivery, ion sensing, and their interaction with biological systems, providing a valuable resource for researchers in supramolecular chemistry, medicinal chemistry, and materials science.

Introduction: From Serendipity to Supramolecular Design

The field of supramolecular chemistry, the chemistry "beyond the molecule," owes a significant debt to the accidental discovery of crown ethers in the 1960s. These cyclic polyethers, with their unique ability to selectively bind cations, laid the groundwork for the rational design of host-guest systems. The introduction of functional groups onto the crown ether framework marked a critical advancement, transforming them from simple cation binders into versatile platforms for a myriad of applications. Among the most significant of these functionalizations was the incorporation of the aminomethyl group (-CH₂NH₂), which bestowed upon the crown ether a reactive handle for further chemical modification and introduced new possibilities for interaction with biological systems. This guide delves into the history, synthesis, and foundational applications of these important compounds.

A Historical Trajectory: The Path to Aminomethyl Crown Ethers

The story of aminomethyl crown ethers is one of incremental innovation, building upon foundational discoveries in macrocyclic chemistry.

The Genesis: Pedersen's Discovery of Crown Ethers

In the early 1960s, while working at DuPont, Charles J. Pedersen serendipitously synthesized the first crown ether, dibenzo-18-crown-6.[1][2] His work, which earned him a share of the 1987 Nobel Prize in Chemistry, revealed that these macrocycles could form stable complexes with alkali and alkaline earth metal cations.[3][4] The selectivity of this binding was found to be dependent on the relative sizes of the cation and the crown ether's cavity.[5] Pedersen's initial work focused on the synthesis and cation-binding properties of a variety of unfunctionalized crown ethers.[1][2]

The Next Leap: The Concept of Lariat Ethers

The 1970s and 1980s saw a surge in research aimed at enhancing the binding capabilities and introducing new functionalities to crown ethers. A significant conceptual advance came from the laboratory of George W. Gokel, who introduced the idea of "lariat ethers."[6] These were crown ethers featuring a sidearm containing a donor group that could cooperate with the macrocyclic ring to bind a cation in a three-dimensional manner, much like a cowboy's lariat.[5][6] This innovation led to stronger and more selective cation binding. Lariat ethers are broadly classified into N-pivot and C-pivot types, depending on whether the sidearm is attached to a nitrogen or carbon atom within the macrocyclic framework.[1][7]

The Emergence of Aminomethyl Crown Ethers: The Work of Maeda and Okahara

Building on the growing interest in functionalized crown ethers, Hirokazu Maeda, Mitsuo Okahara, and their colleagues published a pivotal paper in 1982 in The Journal of Organic Chemistry detailing the synthesis of aminomethyl crown ethers.[8][9] This work represented a significant step forward, as the primary amino group provided a versatile point of attachment for a wide range of other molecules, including fluorescent probes, polymers, and biologically active moieties. Their synthetic strategy involved the reaction of 3-amino-1,2-propanediols or aminomethyl oligoethylene glycols with oligoethylene glycol ditosylates or dichlorides.[9] This seminal work laid the foundation for the development and application of this important class of functionalized crown ethers.

Timeline of Key Developments

Caption: A timeline illustrating the key milestones in the development of aminomethyl crown ethers.

Synthetic Methodologies

The synthesis of aminomethyl crown ethers can be broadly categorized into two main approaches: templated macrocyclization using functionalized precursors and direct functionalization of a pre-formed crown ether.

Templated Macrocyclization

This approach involves the cyclization of open-chain precursors, at least one of which already contains the aminomethyl functionality (or a precursor to it). The Williamson ether synthesis is a commonly employed method, where an alkoxide reacts with an alkyl halide. The presence of a suitable metal cation can act as a template, organizing the linear precursor into a cyclic conformation and thus increasing the yield of the desired macrocycle.

General Synthetic Workflow for Templated Macrocyclization

Caption: A generalized workflow for the templated synthesis of aminomethyl crown ethers.

Direct Functionalization

An alternative strategy is to introduce the aminomethyl group onto a pre-existing crown ether macrocycle. This can be a more direct route, especially for aliphatic crown ethers.[10] Methods for direct functionalization often involve radical-mediated cross-dehydrogenative coupling.[2]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the development of aminomethyl crown ethers, adapted from the literature.

Synthesis of 2-Aminomethyl-15-crown-5 (Adapted from Maeda et al., 1982)

This procedure describes a templated synthesis of an aminomethyl crown ether.

Experimental Workflow

Caption: The experimental workflow for the synthesis of 2-aminomethyl-15-crown-5.

Procedure:

• Preparation of the Alkoxide Solution: In a flame-dried, three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve 3-amino-1,2-propanediol and a stoichiometric equivalent of sodium metal in anhydrous tert-butyl alcohol under an inert atmosphere (e.g., nitrogen or argon).

• Cyclization: To the resulting alkoxide solution, add a solution of tetraethylene glycol dichloride in an appropriate solvent (e.g., tert-butyl alcohol) dropwise with vigorous stirring.

• Reaction: After the addition is complete, heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and maintain stirring for several hours to ensure complete reaction.

• Workup: Cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: The crude product, which is a complex with the sodium salt, is then purified by Kugelrohr distillation under high vacuum to yield the pure aminomethyl crown ether.

Synthesis of a C-Pivot Lariat 18-Crown-6 Ether with a Hydroxymethyl Sidearm (Adapted from a generalized procedure)

This protocol illustrates the synthesis of a C-pivot lariat ether, a class of compounds closely related to aminomethyl crown ethers.[1][4]

Procedure:

• Reaction Setup: To a solution of a benzylated diol (as the precursor to the sidearm) in anhydrous tetrahydrofuran (THF), add potassium tert-butoxide at room temperature under a nitrogen atmosphere.

• Addition of the Polyether Chain: After stirring for one hour, a solution of pentaethylene glycol ditosylate in THF is added dropwise over a period of one hour.

• Cyclization: The reaction mixture is stirred for an additional hour at room temperature and then refluxed for 24 hours.

• Workup: After cooling, the volatile solvents are removed by distillation under reduced pressure. The crude solid is dissolved in water and extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate.

• Debenzylation: The crude benzylated lariat ether is then debenzylated, for example, by catalytic hydrogenation using palladium on carbon, to yield the final product with a free hydroxyl group.

Quantitative Data: Cation Binding and Stability Constants

A key characteristic of aminomethyl crown ethers is their ability to form stable complexes with a variety of cations. The stability of these complexes is quantified by the stability constant (Ks) or its logarithm (log Ks). The tables below summarize representative quantitative data for the binding of cations by aminomethyl crown ethers and their parent macrocycles.

Table 1: Log Ks Values for 1:1 Complexes of Crown Ethers with Alkali Metal Cations in Methanol at 25 °C

Crown Ether	Na⁺	K⁺	Rb⁺	Cs⁺
15-Crown-5	3.43	3.58	3.03	2.50
Aminomethyl-15-crown-5	3.25	3.30	-	-
18-Crown-6	4.35	6.10	5.38	4.79
Aminomethyl-18-crown-6	4.20	5.85	-	-
Data compiled from various sources, including reviews on crown ether complexation.[5][11][12]

Table 2: Stability Constants (log K) for 1:1 Complexes of Divalent Cations with Crown Ethers in Methanol

Crown Ether	Ca²⁺	Sr²⁺	Ba²⁺	Pb²⁺
18-Crown-6	3.90	5.10	5.80	6.00
Dibenzo-18-crown-6	2.90	3.80	4.30	5.10
Data adapted from reviews on the thermodynamics of crown ether complexation.[5]

Applications in Research and Drug Development

The introduction of the aminomethyl group has significantly broadened the applicability of crown ethers, particularly in biological and pharmaceutical contexts.

Drug Delivery Systems

The reactive amine handle of aminomethyl crown ethers allows for their conjugation to drugs, enhancing their solubility and potentially facilitating their transport across biological membranes.[3][13][14][15] For instance, N-hexadecanoyl-2-aminomethyl-15-crown-5 has been used to form niosomes for the controlled release of encapsulated drugs.[3] Crown ethers have also been investigated as permeability enhancers for ocular drug delivery by sequestering Ca²⁺ ions from corneal epithelia, thereby loosening tight junctions.[13][15]

Conceptual Pathway for Crown Ether-Mediated Drug Permeation

Caption: A simplified diagram illustrating the proposed mechanism of crown ether-enhanced drug permeation across the corneal epithelium.

Ion-Selective Electrodes and Sensors

The selective binding properties of aminomethyl crown ethers make them excellent candidates for use in ion-selective electrodes and fluorescent sensors. The aminomethyl group can be used to anchor the crown ether to a polymer membrane or to attach a chromophore or fluorophore. Binding of the target cation by the crown ether moiety then leads to a measurable change in potential or a spectroscopic signal.

Interaction with Biological Systems

Aminomethyl crown ethers and their derivatives have been shown to interact with biological membranes and ion channels.[6][16][17] Some aza-crown ethers exhibit ionophoric properties, facilitating the transport of ions across cell membranes.[6] This has led to investigations into their potential as antimicrobial and anticancer agents.[14][18] For example, certain aza- and diaza-crown ethers have been shown to increase intracellular calcium concentrations and inhibit neutrophil activity.[6][19] Additionally, 2-aminomethyl-18-crown-6 has been used to detect abasic sites in DNA through nanopore sensing, where the interaction of the crown ether with cations produces a characteristic electrical signal.[20]

Conclusion

The discovery and development of aminomethyl crown ethers represent a significant chapter in the history of supramolecular chemistry. From their conceptual roots in Pedersen's discovery of crown ethers and Gokel's lariat ether concept to their first synthesis by Maeda and Okahara, these functionalized macrocycles have evolved into powerful tools for researchers. The aminomethyl group provides a crucial gateway for the construction of more complex and functional molecular systems. With their demonstrated applications in drug delivery, ion sensing, and the modulation of biological processes, aminomethyl crown ethers are poised to continue to be a fertile ground for innovation at the interface of chemistry, biology, and materials science. This guide has provided a comprehensive overview of their discovery, synthesis, and foundational applications, intended to serve as a valuable resource for professionals in the field.

References

• 1. Synthesis of Novel C-Pivot Lariat 18-Crown-6 Ethers and their Efficient Purification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iipseries.org [iipseries.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Novel C-Pivot Lariat 18-Crown-6 Ethers and their Efficient Purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Review of the Thermodynamics of Complexation of Crown Ethers With Metal Ion [jaehr.muk.ac.ir]
• 6. Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of aminomethyl crown ethers | Scilit [scilit.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Direct synthetic routes to functionalised crown ethers - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Crown Ethers: Novel Permeability Enhancers for Ocular Drug Delivery? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Acylated and alkylated benzo(crown-ethers) form ion-dependent ion channels in biological membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of crown ether on ion currents through synthetic membranes containing a single conically shaped nanopore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Biomedical potentials of crown ethers: prospective antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Crown ether-electrolyte interactions permit nanopore detection of individual DNA abasic sites in single molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Exploration of 2-Aminomethyl-18-crown-6 Cation Binding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crown ethers, with their unique ability to selectively bind cations, are of significant interest in various scientific fields, including drug development and analytical chemistry. The functionalization of the crown ether macrocycle, such as the introduction of an aminomethyl group to the 18-crown-6 framework, can significantly modulate its binding affinity and selectivity. This technical guide provides a comprehensive overview of the theoretical and experimental studies concerning cation binding by 2-Aminomethyl-18-crown-6. While direct theoretical investigations on this specific molecule are limited, this guide synthesizes findings from studies on the parent 18-crown-6 and related substituted macrocycles to build a robust understanding. This document outlines the key theoretical principles, summarizes relevant experimental data, provides detailed hypothetical experimental protocols, and visualizes the underlying processes.

Introduction to Crown Ether-Cation Binding

Crown ethers are macrocyclic polyethers that can form stable complexes with a variety of cations.[1] The selectivity of a crown ether for a particular cation is influenced by several factors, including the relative sizes of the cation and the crown ether's cavity, the cation's charge density, and the nature of the solvent.[2][3] The 18-crown-6 macrocycle, with its cavity diameter of 2.6-3.2 Å, exhibits a high affinity for the potassium ion (K⁺), whose ionic diameter is approximately 2.66 Å.[4] This "size-fit" concept is a fundamental principle governing the initial assessment of crown ether-cation interactions.

The introduction of a substituent, such as an aminomethyl group, onto the 18-crown-6 ring can alter its binding characteristics. The amine group can participate in the coordination of the cation, potentially increasing the stability of the complex or altering the selectivity profile. Furthermore, the aminomethyl arm can introduce additional steric and electronic effects that influence the overall binding thermodynamics.

Theoretical Framework for Cation Binding

The theoretical investigation of crown ether-cation binding predominantly employs computational chemistry methods, such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations. These methods provide insights into the energetics, structure, and dynamics of the host-guest complexes.

Density Functional Theory (DFT) Studies

DFT calculations are a powerful tool for determining the optimized geometries and binding energies of crown ether-cation complexes.[5][6] These calculations can predict the most stable conformation of the complex and quantify the strength of the interaction between the crown ether and the cation. For instance, DFT studies on dibenzo-18-crown-6 have successfully reproduced the experimental binding selectivity for alkali metal cations in aqueous solution.[2][7]

Key parameters obtained from DFT calculations include:

• Binding Energy (ΔE_bind): The energy released upon the formation of the complex in the gas phase. It is calculated as the difference between the energy of the complex and the sum of the energies of the isolated crown ether and cation.

• Gibbs Free Energy of Binding (ΔG_bind): This value accounts for thermal and entropic effects and is a more accurate predictor of binding affinity in solution. Solvation models, such as the Conductor-like Polarizable Continuum Model (CPCM), are often employed to simulate the solvent environment.[2][7]

• Structural Parameters: Bond lengths, bond angles, and dihedral angles of the complex provide a detailed picture of the coordination geometry.

For 2-Aminomethyl-18-crown-6, DFT calculations would be crucial to elucidate the role of the aminomethyl group in cation coordination. It is hypothesized that the nitrogen atom of the amine could act as an additional donor atom, leading to a "lariat" ether-type coordination, which could enhance the binding affinity for certain cations.

Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic picture of the crown ether-cation interaction, revealing information about the conformational changes of the crown ether upon binding and the stability of the complex over time.[8] These simulations can also be used to calculate the potential of mean force (PMF) along a reaction coordinate, which provides the free energy profile of the binding/unbinding process. MD studies on 18-crown-6 have been instrumental in understanding the role of solvent molecules in the complexation process.[9]

Expected Influence of the Aminomethyl Group

The presence of the aminomethyl substituent is expected to influence the cation binding of 18-crown-6 in several ways:

• Enhanced Cation Coordination: The primary amine can act as a Lewis base, donating its lone pair of electrons to the complexed cation. This additional coordination site can increase the overall stability of the complex.

• Altered Selectivity: The aminomethyl arm may preferentially stabilize the binding of certain cations over others, thus altering the selectivity profile compared to the parent 18-crown-6. For example, the flexible arm might favor smaller cations that can be more effectively coordinated by both the crown ether ring and the amine nitrogen.

• pH Dependence: The basicity of the amine group means that the binding properties of 2-Aminomethyl-18-crown-6 will be pH-dependent. At low pH, the amine will be protonated to form an ammonium ion, which will likely inhibit its ability to coordinate with a cation due to electrostatic repulsion.

• Hydrogen Bonding: The amine group can participate in hydrogen bonding interactions with the solvent or with counter-anions, which can indirectly affect the stability of the cation complex.

Quantitative Data on Cation Binding

Ligand	Cation	Method	Solvent	Stability Constant (log K)	Reference
2-Aminomethyl-18-crown-6 bonded Merrifield resin	Mg²⁺	Ion Exchange	Aqueous	-	[10]

Table 1: Experimentally Determined Cation Binding Data.

It is important to note that the data for 2-Aminomethyl-18-crown-6 is from an ion exchange study using a resin-bound ligand, and therefore, the stability constant in solution is not directly reported. However, the study demonstrates the ability of the functionalized crown ether to bind magnesium ions.[10]

For comparison, the stability constants for the parent 18-crown-6 with various cations are well-documented.

Ligand	Cation	Method	Solvent	Stability Constant (log K)	Reference
18-crown-6	Na⁺	Calorimetry	Methanol	4.32	[4]
18-crown-6	K⁺	Calorimetry	Methanol	6.10	[4]
18-crown-6	NH₄⁺	Calorimetry	Methanol	4.27	[11]
18-crown-6	Mg²⁺	Conductometry	Water-Methanol	Varies with solvent composition	[12]
18-crown-6	Ca²⁺	Conductometry	Water-Methanol	Varies with solvent composition	[12]
18-crown-6	Sr²⁺	Conductometry	Water-Methanol	Varies with solvent composition	[12]
18-crown-6	Ba²⁺	Conductometry	Water-Methanol	Varies with solvent composition	[12]

Table 2: Stability Constants for 18-crown-6 Cation Complexes.

Experimental Protocols

To further investigate the cation binding properties of 2-Aminomethyl-18-crown-6, the following experimental protocols, based on established methodologies for crown ethers, are proposed.

Determination of Stability Constants by NMR Titration

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying host-guest interactions in solution.[13] Changes in the chemical shifts of the crown ether protons upon addition of a cation can be used to determine the stability constant of the complex.

Protocol:

• Sample Preparation: Prepare a stock solution of 2-Aminomethyl-18-crown-6 (e.g., 1 mM) in a suitable deuterated solvent (e.g., CD₃OD or D₂O, depending on the salt's solubility). Prepare a concentrated stock solution of the metal salt (e.g., KCl, NaCl) in the same solvent.

• Initial Spectrum: Acquire a ¹H NMR spectrum of the free 2-Aminomethyl-18-crown-6 solution.

• Titration: Add small aliquots of the metal salt solution to the NMR tube containing the crown ether solution.

• Spectral Acquisition: Acquire a ¹H NMR spectrum after each addition, ensuring the temperature is kept constant.

• Data Analysis: Monitor the changes in the chemical shifts of the crown ether's protons. The data can be fitted to a 1:1 binding isotherm using appropriate software to calculate the stability constant (K).

Determination of Thermodynamic Parameters by Isothermal Titration Calorimetry (ITC)

ITC is a technique that directly measures the heat released or absorbed during a binding event. This allows for the determination of the binding constant (K), enthalpy change (ΔH), and stoichiometry (n) of the interaction in a single experiment. The entropy change (ΔS) can then be calculated.

Protocol:

• Sample Preparation: Prepare a solution of 2-Aminomethyl-18-crown-6 in a suitable buffer in the ITC sample cell. Prepare a more concentrated solution of the metal salt in the same buffer in the injection syringe.

• ITC Experiment: Set the experimental parameters (temperature, stirring speed, injection volume, and spacing). The experiment consists of a series of small injections of the metal salt solution into the crown ether solution.

• Data Acquisition: The heat change after each injection is measured.

• Data Analysis: The raw data is integrated to obtain a titration curve of heat change versus the molar ratio of the reactants. This curve is then fitted to a suitable binding model to determine the thermodynamic parameters (K, ΔH, and n).

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the theoretical study of 2-Aminomethyl-18-crown-6 cation binding.

Crown Ether-Cation Binding Principle

Theoretical Study Workflow

Conclusion

The study of 2-Aminomethyl-18-crown-6 presents an intriguing case where the functionalization of a well-understood macrocycle can lead to new and potentially useful binding properties. While direct theoretical studies are currently lacking, a combination of foundational knowledge from the parent 18-crown-6 molecule and experimental data provides a strong basis for understanding its cation binding behavior. The aminomethyl group is expected to play a significant role in modulating the binding affinity and selectivity, likely through direct coordination and pH-dependent interactions. Further theoretical investigations, employing DFT and MD simulations, are crucial to fully elucidate the structure-property relationships of this functionalized crown ether. The experimental protocols outlined in this guide provide a clear path for obtaining the necessary quantitative data to validate and refine theoretical models, ultimately paving the way for the rational design of novel cation-binding agents for various applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Binding selectivity of dibenzo-18-crown-6 for alkali metal cations in aqueous solution: A density functional theory study using a continuum solvation model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 5. DFT modeling on the suitable crown ether architecture for complexation with Cs⁺ and Sr²⁺ metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Thermodynamic and Transport Properties of Crown-Ethers: Force Field Development and Molecular Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Adsorption and isotope effects by ion exchange with aqueous-2-aminomethyl-18-crown-6 bonded merrifield resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thermodynamics of complexation of 18-crown-6 with sodium, potassium, rubidium, caesium and ammonium ions in N,N-dimethylformamide - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. par.nsf.gov [par.nsf.gov]

An In-depth Technical Guide on the Molecular Structure and Conformation of 2-Aminomethyl-18-crown-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and conformational properties of 2-Aminomethyl-18-crown-6. While a definitive crystal structure for this specific molecule is not publicly available, this document synthesizes information from structural studies of the parent 18-crown-6 molecule, spectroscopic data, and computational chemistry principles to offer a detailed understanding of its likely structural characteristics. This guide is intended to support researchers and professionals in the fields of coordination chemistry, sensor development, and drug delivery, where 2-Aminomethyl-18-crown-6 is a molecule of significant interest.[1]

Molecular Structure

2-Aminomethyl-18-crown-6 is a derivative of the well-known macrocyclic polyether 18-crown-6. The core structure consists of an 18-membered ring containing six oxygen atoms separated by ethylene groups.[2][3] The defining feature of this derivative is the substitution of one hydrogen atom on one of the ethylene carbons with an aminomethyl (-CH2NH2) group.

General Properties:

Property	Value	Reference
Molecular Formula	C13H27NO6	[4]
Molecular Weight	293.36 g/mol	[4]
CAS Number	83585-61-9	[4]
Appearance	Yellow viscous liquid	[1]
Density	1.126 g/mL at 25 °C	[5]
Boiling Point	135 °C at 0.08 mmHg	[5]
Refractive Index	n20/D 1.479

While specific bond lengths and angles for 2-Aminomethyl-18-crown-6 are not available from experimental crystal structures, data from the parent 18-crown-6 molecule provides a reasonable approximation for the crown ether framework. The introduction of the aminomethyl group is expected to cause localized changes to the geometry of the substituted carbon and its immediate neighbors.

Predicted Structural Parameters (based on 18-crown-6):

Parameter	Typical Value
C-O Bond Length	~1.42 Å
C-C Bond Length	~1.52 Å
O-C-C Bond Angle	~109.5°
C-O-C Bond Angle	~112°

Conformation

The conformation of crown ethers is a critical aspect of their function, particularly their ability to selectively bind cations. The 18-crown-6 ring is highly flexible and can adopt several conformations.[6][7] The most stable conformation of the free (uncomplexed) 18-crown-6 in the solid state is the C_i conformation, which has a flattened, elliptical shape. However, in solution and in the presence of cations, other conformations can be adopted.

For 2-Aminomethyl-18-crown-6, the aminomethyl substituent is expected to influence the conformational preference of the macrocycle. The bulky and polar nature of this group may introduce steric hindrance and intramolecular hydrogen bonding opportunities that could favor specific conformers.

Key Conformational Features:

• Torsion Angles: The conformation of the 18-crown-6 ring is determined by the torsion angles around the C-C and C-O bonds. In the ideal D_3d conformation (often adopted upon complexation with potassium ions), the O-C-C-O torsion angles are gauche, and the C-O-C-C torsion angles are anti.

• Influence of the Aminomethyl Group: The aminomethyl group can exist in different orientations relative to the crown ether ring. It is likely that the amino group will orient itself to minimize steric interactions and potentially form a hydrogen bond with one of the ether oxygen atoms, which would stabilize a particular conformation.

Computational studies on the parent 18-crown-6 have shown that multiple conformations can exist with small energy differences.[6] A similar conformational landscape is expected for the aminomethyl derivative, with the relative energies of the conformers being influenced by the substituent.

Experimental Protocols for Structural Elucidation

The determination of the precise molecular structure and conformation of molecules like 2-Aminomethyl-18-crown-6 relies on a combination of experimental techniques.

X-ray crystallography is the most powerful method for determining the three-dimensional structure of a molecule in the solid state.

Methodology:

• Crystallization: The first and often most challenging step is to grow single crystals of high quality. This typically involves dissolving the compound in a suitable solvent and allowing the solvent to evaporate slowly, or using techniques like vapor diffusion or cooling crystallization.

• Data Collection: A single crystal is mounted on a goniometer and irradiated with a beam of X-rays. The diffraction pattern of the X-rays is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the molecule, from which the positions of the atoms can be determined. This initial model is then refined to best fit the experimental data.

Caption: Workflow for X-ray Crystallography.

NMR spectroscopy provides valuable information about the structure and dynamics of molecules in solution. For 2-Aminomethyl-18-crown-6, NMR can be used to probe the conformation of the crown ether ring and the environment of the aminomethyl group.

¹H NMR Spectroscopy:

The ¹H NMR spectrum of 2-Aminomethyl-18-crown-6 shows a complex multiplet for the methylene protons of the crown ether ring, indicating a degree of conformational rigidity on the NMR timescale.[8] The chemical shifts of these protons are sensitive to their local environment and can provide clues about the ring conformation.

Methodology:

• Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent (e.g., CDCl₃ or D₂O).

• Data Acquisition: The sample is placed in a strong magnetic field and irradiated with radiofrequency pulses. The response of the atomic nuclei is recorded as a free induction decay (FID).

• Data Processing: The FID is Fourier transformed to produce the NMR spectrum.

• Spectral Analysis: The chemical shifts, coupling constants, and integration of the signals are analyzed to deduce structural information. Advanced NMR techniques like NOESY can be used to determine through-space proximities of protons, providing further conformational insights.

Caption: Workflow for NMR Spectroscopy.

Signaling Pathways and Applications in Drug Development

The ability of 2-Aminomethyl-18-crown-6 to selectively bind cations makes it a valuable tool in various biological and pharmaceutical applications. The aminomethyl group provides a convenient handle for conjugation to other molecules, such as drugs or imaging agents.

Potential Applications:

• Ion Transport: Crown ethers can facilitate the transport of ions across biological membranes. The aminomethyl derivative can be incorporated into larger systems to create ion channels or carriers.

• Drug Delivery: By conjugating a drug to the aminomethyl group, the crown ether moiety can be used to target specific tissues or cells where cation concentrations are altered. It can also improve the solubility and bioavailability of certain drugs.[1]

• Biosensors: The selective binding of cations can be used to develop sensors for detecting specific ions in biological systems.

Caption: Drug Delivery Application Pathway.

Conclusion

2-Aminomethyl-18-crown-6 is a versatile molecule with significant potential in various scientific and industrial fields. While a definitive experimental structure is yet to be reported, a thorough understanding of its likely molecular structure and conformational behavior can be inferred from studies on the parent 18-crown-6 and spectroscopic data. The presence of the aminomethyl group not only influences its conformational preferences but also provides a functional handle for further chemical modifications, making it a valuable building block for the development of novel drug delivery systems, sensors, and other advanced materials. Further experimental and computational studies are warranted to fully elucidate the rich structural chemistry of this important crown ether derivative.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 18-Crown-6 | C12H24O6 | CID 28557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 4. 2-(AMINOMETHYL)-18-CROWN-6 | CAS 83585-61-9 [matrix-fine-chemicals.com]
• 5. 2-(AMINOMETHYL)-18-CROWN-6 CAS#: 83585-61-9 [m.chemicalbook.com]
• 6. Conformational study of the structure of free 18-crown-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Chemistry of Functionalized Crown Ethers: A Technical Guide for Researchers

An in-depth exploration of the synthesis, characterization, and application of functionalized crown ethers for professionals in research, drug development, and materials science.

Crown ethers, cyclic polyethers first described by Charles Pedersen, have emerged as a cornerstone of supramolecular chemistry. Their unique ability to selectively bind cations, dictated by the size of their macrocyclic cavity, has paved the way for a vast array of applications. The introduction of functional groups onto the crown ether scaffold further expands their utility, enabling their integration into more complex systems and imparting novel functionalities. This guide provides a technical overview of the chemistry of functionalized crown ethers, with a focus on their synthesis, quantitative binding characteristics, and mechanisms of action in various applications.

Synthesis of Functionalized Crown Ethers

The synthesis of functionalized crown ethers can be broadly categorized into two main approaches: direct functionalization of a pre-formed crown ether and templated macrocyclization using functionalized precursors.

Direct Functionalization: This approach involves the chemical modification of an existing crown ether ring. For aromatic crown ethers, such as those containing benzene or dibenzo moieties, electrophilic aromatic substitution is a common strategy to introduce functional groups like nitro, halogen, or acyl groups. These groups can then be further transformed into other functionalities. For instance, a nitro group can be reduced to an amine, which can then be diazotized or acylated. Aliphatic crown ethers can be functionalized through radical-mediated reactions.[1][2][3]

Templated Macrocyclization: This is the more versatile and widely used method for synthesizing functionalized crown ethers. It involves the cyclization of two precursor molecules, typically a diol and a dihalide or ditosylate, in the presence of a templating cation (e.g., K⁺, Na⁺). The cation organizes the reactants, promoting the desired ring-closure reaction. By using precursors that already bear the desired functional groups, a wide variety of functionalized crown ethers can be prepared.[4][5]

A specialized class of functionalized crown ethers, known as lariat ethers , possesses a side arm containing additional donor atoms. These side arms can cooperate with the macrocycle to enhance cation binding affinity and selectivity, providing a degree of three-dimensional complexation.[4][6]

Quantitative Data on Host-Guest Interactions

The defining characteristic of crown ethers is their ability to form stable complexes with guest cations. The strength of this interaction is quantified by the binding constant (K) or its logarithm (log K). This selectivity is primarily governed by the "size-fit" concept, where the cation that best matches the size of the crown ether's cavity will form the most stable complex.

Crown Ether	Cavity Diameter (Å)	Guest Cation	Ionic Diameter (Å)	Log K (in Methanol)
12-Crown-4	1.2 - 1.5	Li⁺	1.52	~2.7
15-Crown-5	1.7 - 2.2	Na⁺	2.04	3.2 - 3.7
18-Crown-6	2.6 - 3.2	K⁺	2.76	6.0 - 6.1
Dibenzo-18-crown-6	2.6 - 3.2	K⁺	2.76	~5.0
21-Crown-7	3.4 - 4.3	Cs⁺	3.40	4.3 - 4.6

Table 1: Binding Constants (log K) for Selected Crown Ethers with Alkali Metal Cations. The data illustrates the principle of size-selectivity, with 18-crown-6 showing a high affinity for potassium ions.[7][8][9][10]

Functionalization of the crown ether ring can modulate these binding properties. Electron-withdrawing groups on an aromatic ring generally decrease the binding affinity, while electron-donating groups can enhance it. The additional donor atoms in lariat ethers can significantly increase the stability of the complexes.[11][12]

Key Experimental Protocols

Synthesis of 4'-Carboxy-benzo-15-crown-5

This protocol describes the synthesis of a carboxyl-functionalized crown ether, a valuable building block for further derivatization.

Procedure:

• Nitration of Benzo-15-crown-5:

  • Dissolve benzo-15-crown-5 (1.0 eq) in a mixture of glacial acetic acid and chloroform.

  • Cool the solution in an ice bath and slowly add nitric acid (70%).

  • Stir the reaction mixture at room temperature for 24 hours.

  • Neutralize the mixture with a saturated solution of sodium bicarbonate.

  • Extract the product with chloroform, dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent to yield 4'-nitrobenzo-15-crown-5.[13]

• Reduction of the Nitro Group:

  • The 4'-nitrobenzo-15-crown-5 can be reduced to 4'-aminobenzo-15-crown-5 using standard methods, such as catalytic hydrogenation (H₂/Pd-C) or chemical reduction (e.g., SnCl₂/HCl).

• Conversion to Carboxylic Acid:

  • The 4'-aminobenzo-15-crown-5 can be converted to the corresponding diazonium salt, followed by a Sandmeyer-type reaction to introduce a cyano group.

  • Hydrolysis of the cyano group under acidic or basic conditions yields 4'-carboxy-benzo-15-crown-5.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[14]

Determination of Binding Constants by NMR Titration

NMR titration is a powerful technique to quantify the strength of host-guest interactions.

Methodology:

• Prepare a solution of the crown ether (host) at a known concentration in a suitable deuterated solvent.

• Acquire a ¹H NMR spectrum of the host solution.

• Prepare a stock solution of the guest cation (as a salt with a non-coordinating anion) at a significantly higher concentration.

• Add small aliquots of the guest solution to the host solution and acquire a ¹H NMR spectrum after each addition.

• Monitor the chemical shift changes of specific protons on the crown ether that are sensitive to the binding event.

• Plot the change in chemical shift (Δδ) as a function of the guest concentration.

• Fit the resulting binding isotherm to a suitable binding model (e.g., 1:1) to extract the association constant (Kₐ).

Signaling Pathways and Experimental Workflows

Functionalized crown ethers are integral components in various signaling and recognition systems. The following diagrams, rendered in DOT language, illustrate key concepts and workflows.

Host-Guest Complexation

Caption: A simplified representation of the reversible binding equilibrium between a crown ether host and a cation guest.

Phase Transfer Catalysis Workflow

Caption: Workflow illustrating the role of a crown ether as a phase transfer catalyst, transporting an anion into the organic phase.[1][12][15]

Fluorescent Ion Sensing Mechanism

Caption: A schematic of a "turn-on" fluorescent sensor where cation binding to the crown ether receptor inhibits a quenching process.[16][17][18][19]

Applications in Drug Development and Beyond

The unique properties of functionalized crown ethers have led to their exploration in a variety of fields relevant to drug development and biotechnology.

• Drug Delivery: Crown ethers can be incorporated into drug delivery systems to enhance the solubility and permeability of therapeutic agents. They can act as carriers for drug ions or be integrated into stimuli-responsive systems where drug release is triggered by the presence of a specific cation.[20]

• Ion-Selective Electrodes: The high selectivity of crown ethers for specific cations makes them ideal ionophores for ion-selective electrodes (ISEs), which are used for the potentiometric determination of ion concentrations in biological and environmental samples.[13][21]

• Biomimetic Ion Channels: Functionalized crown ethers are being investigated as building blocks for artificial ion channels that mimic the function of their biological counterparts, with potential applications in biosensing and therapeutics.

• Catalysis: As phase transfer catalysts, crown ethers facilitate reactions between reactants in immiscible phases, a technique widely used in the synthesis of pharmaceuticals and other fine chemicals.[1][12][15][22]

Conclusion

Functionalized crown ethers represent a versatile and powerful class of molecules with a broad range of applications. A thorough understanding of their synthesis, binding properties, and mechanisms of action is crucial for harnessing their full potential in fields ranging from analytical chemistry to drug development. The ability to tailor their structure and functionality through chemical synthesis will undoubtedly continue to drive innovation in supramolecular chemistry and its applications.

References

• 1. Crown ethers as phase-transfer catalysts. A comparison of anionic activation in aqueous–organic two-phase systems and in low polarity anhydrous solutions by perhydrodibenzo-18-crown-6, lipophilic quaternary salts, and cryptands - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Direct synthetic routes to functionalised crown ethers - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00699A [pubs.rsc.org]
• 3. iipseries.org [iipseries.org]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A Review of the Thermodynamics of Complexation of Crown Ethers With Metal Ion [jaehr.muk.ac.ir]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Research Portal [scholarship.miami.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. 4'-Carboxybenzo-15-crown 5-Ether | C15H20O7 | CID 2724800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Bot Verification [rasayanjournal.co.in]
• 16. Fluorescent signalling crown ethers; ‘switching on’ of fluorescence by alkali metal ion recognition and binding in situ | Semantic Scholar [semanticscholar.org]
• 17. Electrochemical and Fluorescent Properties of Crown Ether Functionalized Graphene Quantum Dots for Potassium and Sodium Ions Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Potassium ion-selective fluorescent and pH independent nanosensors based on functionalized polyether macrocycles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Novel Crown Ether Amino Acids as Fluorescent Reporters for Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Ion-Selective Electrodes Utilizing 2-Aminomethyl-18-crown-6

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the design, fabrication, and characterization of an ion-selective electrode (ISE) using 2-Aminomethyl-18-crown-6 as the active ionophore. 2-Aminomethyl-18-crown-6 is a versatile crown ether with a distinct structure ideal for the selective binding of cations, particularly alkali metals.[1] This makes it a compound of interest for developing electrochemical sensors.[1] The protocols outlined below are based on established methodologies for crown ether-based ISEs and are intended to serve as a comprehensive guide for researchers.

Principle of Operation

Ion-selective electrodes are potentiometric sensors that measure the activity of a specific ion in a solution. The core component of the ISE described here is a poly(vinyl chloride) (PVC) membrane impregnated with 2-Aminomethyl-18-crown-6. This ionophore's cavity size is well-suited for complexing with specific cations, such as potassium (K⁺) and ammonium (NH₄⁺), due to the principles of size-selectivity characteristic of crown ethers.[2]

When the electrode is immersed in a sample solution, the 2-Aminomethyl-18-crown-6 selectively complexes with the target ion at the interface between the membrane and the sample. This interaction generates a potential difference across the membrane, which is proportional to the logarithm of the target ion's activity in the solution. This potential is measured against a stable reference electrode, and the resulting voltage is used to determine the ion's concentration.

Key Components and Their Functions

The performance of the ISE is critically dependent on the composition of the ion-selective membrane. The essential components include:

• Ionophore (2-Aminomethyl-18-crown-6): The active sensing element responsible for selective ion binding.[1]

• Polymer Matrix (PVC): High molecular weight poly(vinyl chloride) provides the structural framework for the membrane.

• Plasticizer: A water-immiscible organic solvent that dissolves the ionophore and other components, ensuring a homogenous membrane with adequate ion mobility. Common plasticizers include ortho-nitrophenyloctyl ether (o-NPOE) and dioctyl phthalate (DOP).

• Lipophilic Additive (Optional): Anionic or cationic salts can be added to the membrane to reduce interference from counter-ions and improve the electrode's selectivity and stability. A common choice is sodium tetraphenylborate (NaTPB).

Experimental Protocols

A typical composition for a PVC-based ion-selective membrane is as follows:

Component	Weight Percentage (%)
2-Aminomethyl-18-crown-6	1-5
Poly(vinyl chloride) (PVC)	30-33
Plasticizer (e.g., o-NPOE)	62-68
Sodium Tetraphenylborate (NaTPB)	0.5-1

Procedure:

• Accurately weigh the membrane components and dissolve them in a minimal amount of a volatile solvent, such as tetrahydrofuran (THF), in a small glass vial.

• Ensure complete dissolution by gentle swirling or vortexing to yield a clear, homogenous solution.

• Pour the resulting membrane cocktail into a clean, flat glass ring placed on a glass plate.

• Cover the setup with a petri dish to allow for the slow evaporation of THF, which helps in forming a uniform, bubble-free membrane.

• Allow the solvent to evaporate completely at room temperature for at least 24 hours.

• Once the membrane is dry, carefully detach it from the glass plate.

• Using a cork borer, cut a small disk (typically 5-10 mm in diameter) from the membrane.

• Mount the membrane disk into the tip of an electrode body, ensuring a watertight seal.

• Fill the electrode body with an internal filling solution containing a known concentration of the target ion (e.g., 0.1 M KCl for a potassium-selective electrode).

• Insert an internal reference electrode (e.g., Ag/AgCl wire) into the filling solution.

Before use, condition the newly assembled electrode by soaking it in a solution of the target ion (e.g., 0.01 M KCl) for several hours, or preferably overnight.[3] This step allows the membrane to become fully hydrated and equilibrated with the analyte, leading to more stable and reproducible measurements.[3]

Apparatus:

• Ion-selective electrode

• Reference electrode (e.g., double junction Ag/AgCl)

• High-impedance ion meter or pH/mV meter

• Magnetic stirrer and stir bar

Procedure:

• Connect the ISE and the reference electrode to the ion meter.

• Prepare a series of standard solutions of the target ion, covering the expected concentration range of the samples.

• Place the lowest concentration standard in a beaker on a magnetic stirrer and immerse the electrodes.

• Stir at a constant, moderate rate and record the potential reading once it stabilizes.

• Rinse the electrodes with deionized water and blot dry between measurements.

• Repeat the measurement for each standard solution, progressing from the lowest to the highest concentration.

• Plot the measured potential (in mV) against the logarithm of the ion concentration to generate a calibration curve.

• To measure an unknown sample, immerse the electrodes in the sample solution, record the stable potential, and determine the concentration using the calibration curve.

Data Presentation

The performance of an ion-selective electrode is characterized by several key parameters. The following table summarizes the expected performance characteristics for a crown ether-based ISE, which can be used as a benchmark for an electrode based on 2-Aminomethyl-18-crown-6.

Parameter	Typical Value
Linear Concentration Range	1 x 10⁻⁵ to 1 x 10⁻¹ M
Nernstian Slope	~59 mV/decade for monovalent ions
~29 mV/decade for divalent ions
Detection Limit	10⁻⁶ to 10⁻⁷ M
Response Time	< 30 seconds
pH Range	2-10 (ion-dependent)
Lifetime	Several weeks to months

Note: These are generalized values based on similar crown ether ISEs. Actual performance should be determined experimentally.

Selectivity Coefficients:

The selectivity of an ISE for a target ion (A) over an interfering ion (B) is given by the selectivity coefficient, KA,B. This can be determined using the separate solution method or the fixed interference method. Lower values of KA,B indicate better selectivity for the target ion.

Visualizations

Caption: Experimental workflow for the preparation and use of the ion-selective electrode.

Caption: Principle of ion detection at the membrane-solution interface.

References

• 1. chemimpex.com [chemimpex.com]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. benchchem.com [benchchem.com]

Synthesis of 2-Aminomethyl-18-crown-6: A Detailed Protocol for Researchers

Application Note: This document provides a comprehensive, step-by-step protocol for the synthesis of 2-Aminomethyl-18-crown-6, a valuable functionalized crown ether for applications in coordination chemistry, drug delivery systems, and the development of sensors and ion-selective electrodes.[1][2] The synthesis follows a three-step pathway, commencing with the preparation of the precursor 2-Hydroxymethyl-18-crown-6, followed by its tosylation, and concluding with a Gabriel synthesis to yield the final aminomethyl product.

Data Summary

The following table summarizes the key quantitative data for each step of the synthesis.

Step	Reactants	Product	Solvent(s)	Catalyst/Reagent	Reaction Time	Temperature	Yield (%)
1. Synthesis of 2-Hydroxymethyl-18-crown-6	Triethylene glycol, Epichlorohydrin	2-Hydroxymethyl-18-crown-6	1,4-Dioxane	Potassium hydroxide	24 hours	Reflux	~30-40%
2. Tosylation of 2-Hydroxymethyl-18-crown-6	2-Hydroxymethyl-18-crown-6, p-Toluenesulfonyl chloride	2-(p-Toluenesulfonyloxymethyl)-18-crown-6	Pyridine	-	4-8 hours	0 °C to Room Temp	~90-95%
3. Gabriel Synthesis of 2-Aminomethyl-18-crown-6 (Two stages)
a. Phthalimide Alkylation	2-(p-Toluenesulfonyloxymethyl)-18-crown-6, Potassium phthalimide	N-(18-crown-6-2-ylmethyl)phthalimide	Dimethylformamide (DMF)	-	12 hours	100 °C	~75-90%
b. Hydrazinolysis	N-(18-crown-6-2-ylmethyl)phthalimide, Hydrazine hydrate	2-Aminomethyl-18-crown-6	Tetrahydrofuran (THF)/Water	-	4 hours	Room Temperature	High

Experimental Protocols

Step 1: Synthesis of 2-Hydroxymethyl-18-crown-6

This procedure is adapted from the general principles of synthesizing substituted crown ethers from oligoethylene glycols.[3][4]

Materials:

• Triethylene glycol

• Epichlorohydrin

• Potassium hydroxide (KOH) pellets

• 1,4-Dioxane, anhydrous

• Hydrochloric acid (HCl), concentrated

• Dichloromethane

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Ethyl acetate/Hexane mixture (for chromatography)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add powdered potassium hydroxide (1.5 equivalents) to anhydrous 1,4-dioxane.

• Heat the suspension to reflux with vigorous stirring.

• A solution of triethylene glycol (1 equivalent) and epichlorohydrin (1 equivalent) in anhydrous 1,4-dioxane is added dropwise from the dropping funnel over a period of 4-6 hours.

• After the addition is complete, continue to heat the reaction mixture at reflux for an additional 18-24 hours.

• Cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the dioxane.

• Dissolve the resulting residue in dichloromethane and wash with water.

• Carefully acidify the aqueous layer with concentrated HCl and extract with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, eluting with an ethyl acetate/hexane gradient to yield 2-Hydroxymethyl-18-crown-6 as a viscous oil.

Step 2: Tosylation of 2-Hydroxymethyl-18-crown-6

This protocol follows a general procedure for the tosylation of alcohols.[5]

Materials:

• 2-Hydroxymethyl-18-crown-6

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine, anhydrous

• Dichloromethane

• Hydrochloric acid (HCl), 2N solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Dissolve 2-Hydroxymethyl-18-crown-6 (1 equivalent) in anhydrous pyridine in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise, ensuring the temperature remains at 0 °C.

• Stir the reaction mixture at 0 °C for 4 to 8 hours, allowing it to slowly warm to room temperature.

• Quench the reaction by adding ice and a 6N HCl solution.

• Extract the mixture three times with dichloromethane.

• Wash the combined organic layers with a 2N HCl solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to yield 2-(p-Toluenesulfonyloxymethyl)-18-crown-6 as a clear yellow oil. This product is often used in the next step without further purification.

Step 3: Gabriel Synthesis of 2-Aminomethyl-18-crown-6

This two-stage process involves the formation of a phthalimide intermediate, followed by its deprotection to yield the primary amine.[6][7]

a. Alkylation of Potassium Phthalimide

Materials:

• 2-(p-Toluenesulfonyloxymethyl)-18-crown-6

• Potassium phthalimide

• Dimethylformamide (DMF), anhydrous

Procedure:

• In a round-bottom flask, dissolve 2-(p-Toluenesulfonyloxymethyl)-18-crown-6 (1 equivalent) and potassium phthalimide (1.2 equivalents) in anhydrous DMF.

• Heat the reaction mixture at 100 °C and stir for 12 hours.

• Cool the mixture to room temperature and pour it into water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain N-(18-crown-6-2-ylmethyl)phthalimide.

b. Hydrazinolysis of the Phthalimide

Materials:

• N-(18-crown-6-2-ylmethyl)phthalimide

• Hydrazine hydrate

• Tetrahydrofuran (THF)

• Chloroform

Procedure:

• Dissolve the N-(18-crown-6-2-ylmethyl)phthalimide (1 equivalent) in THF in a round-bottom flask.[5]

• Add aqueous hydrazine hydrate (40 equivalents) slowly to the solution.[5]

• Stir the mixture at room temperature for 4 hours.[5]

• Evaporate the solvent under reduced pressure.

• Add water to the residue and extract the aqueous phase three times with chloroform.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the final product, 2-Aminomethyl-18-crown-6.

Diagrams

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-氨基甲基-18-冠-6 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. General synthesis of substituted and unsubstituted crown ethers - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. rsc.org [rsc.org]
• 6. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phthalimides [organic-chemistry.org]

Application of 2-Aminomethyl-18-crown-6 in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminomethyl-18-crown-6 is a unique macrocyclic polyether that presents significant opportunities in the design of advanced drug delivery systems. Its distinct structure, featuring a hydrophilic cavity capable of selectively binding cations (such as K⁺, Na⁺) and a reactive primary amine group, allows for its conjugation to drugs, polymers, or nanoparticles. This dual functionality enables the development of "smart" drug delivery vehicles that can release their therapeutic payload in response to specific physiological stimuli, such as changes in ion concentration or pH. This document provides detailed application notes and experimental protocols for utilizing 2-Aminomethyl-18-crown-6 in the development of stimuli-responsive drug delivery systems.

Principle of Action: Ion-Gated and pH-Responsive Drug Release

The core principle behind the application of 2-Aminomethyl-18-crown-6 in drug delivery lies in its ability to act as a molecular gate. When conjugated to a drug carrier, such as mesoporous silica nanoparticles (MSNs) or liposomes, the crown ether moiety can physically block the pores or the surface of the carrier, preventing premature drug release. The gating mechanism can be triggered by:

• Ion-Responsive Release: In environments with a high concentration of specific cations (e.g., K⁺), the 18-crown-6 ring complexes with the ion. This conformational change can lead to the "uncapping" of the carrier, allowing the encapsulated drug to diffuse out. This is particularly relevant for targeting tissues with distinct ionic compositions.[1]

• pH-Responsive Release: The aminomethyl group is a weak base and will be protonated at acidic pH. This change in charge can induce electrostatic repulsion or conformational changes in the drug carrier system, leading to drug release. This mechanism is advantageous for targeting the acidic microenvironment of tumors or for release within endosomes.

Applications

Ion-Gated Drug Delivery Systems Using Mesoporous Silica Nanoparticles (MSNs)

2-Aminomethyl-18-crown-6 can be grafted onto the surface of MSNs to create an ion-responsive drug delivery system. The crown ether acts as a gatekeeper, trapping the drug molecules within the mesopores. The release of the drug can be triggered by the presence of specific ions that have a high affinity for the crown ether cavity.[1]

pH-Sensitive Liposomal Formulations

The amine group of 2-Aminomethyl-18-crown-6 can be used to functionalize the surface of liposomes. At physiological pH, the amine group is largely neutral, but in an acidic environment (such as a tumor), it becomes protonated. This change in surface charge can destabilize the liposomal membrane, leading to the release of the encapsulated drug.

Enhanced Solubility and Stability of Drugs

Crown ethers can form host-guest complexes with certain drug molecules, which can enhance their aqueous solubility and stability. For instance, 18-crown-6 has been shown to improve the solubility and stability of cisplatin, a widely used anticancer drug.[2]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on crown ether-based drug delivery systems. It is important to note that specific data for 2-Aminomethyl-18-crown-6 is limited in the public domain; therefore, data from a closely related 18-crown-6 system is presented for illustrative purposes.

Table 1: Drug Loading and Release Parameters for a Crown Ether-Gated System

Parameter	Value	Conditions	Reference
Drug Loading Capacity	~35% (w/w)	Doxycycline in amine-modified MSNs	[3]
Release in absence of K⁺	Low	PBS buffer, pH 7.4	[1]
Release in presence of K⁺	Significantly Increased	PBS buffer with K⁺ ions, pH 7.4	[1]
pH-triggered Release	70% in 24h	pH 5.4	[4]
Physiological pH Release	38% in 24h	pH 7.4	[4]

Table 2: In Vitro Cytotoxicity Data (IC50 Values)

Cell Line	Compound	IC50 (µg/mL)	Reference
A549 (Human Lung Carcinoma)	Cisplatin (DDP)	> 2	[2]
A549 (Human Lung Carcinoma)	DDP@18-crown-6 Complex	< 2	[2]
HepG2 (Human Liver Cancer)	Doxorubicin-loaded Ferrite NPs	0.81 - 3.97	[5]
HT144 (Human Melanoma)	Doxorubicin-loaded Ferrite NPs	0.81 - 3.97	[5]
Normal Lymphocytes	Doxorubicin-loaded Ferrite NPs	18.35 - 43.04	[5]

Experimental Protocols

Protocol 1: Synthesis of a 2-Aminomethyl-18-crown-6 Drug Conjugate

This protocol describes a general method for conjugating a drug with a carboxylic acid group to 2-Aminomethyl-18-crown-6 via amide bond formation.

Materials:

• 2-Aminomethyl-18-crown-6

• Drug with a carboxylic acid group (e.g., Doxorubicin, Methotrexate)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• Dialysis membrane (MWCO appropriate for the conjugate)

• Deionized water

Procedure:

• Activation of the Drug's Carboxylic Acid Group:

  • Dissolve the drug (1 eq) and NHS (1.2 eq) in anhydrous DMF.

  • Cool the solution to 0°C in an ice bath.

  • Add DCC (1.2 eq) dissolved in a small amount of anhydrous DMF dropwise to the solution.

  • Stir the reaction mixture at 0°C for 2 hours and then at room temperature overnight.

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Conjugation with 2-Aminomethyl-18-crown-6:

  • To the filtered solution containing the activated drug, add 2-Aminomethyl-18-crown-6 (1.5 eq).

  • Stir the reaction mixture at room temperature for 24 hours.

• Purification of the Conjugate:

  • Remove the DMF under reduced pressure.

  • Redissolve the residue in a minimal amount of deionized water.

  • Transfer the solution to a dialysis bag and dialyze against deionized water for 48 hours, changing the water every 6 hours to remove unreacted starting materials and byproducts.

  • Lyophilize the dialyzed solution to obtain the purified drug-crown ether conjugate as a solid.

Characterization: The successful synthesis of the conjugate should be confirmed by techniques such as ¹H NMR, FTIR, and Mass Spectrometry.

Protocol 2: Preparation of Drug-Loaded, 2-Aminomethyl-18-crown-6 Functionalized Liposomes

This protocol outlines the preparation of liposomes functionalized with a pre-synthesized drug-crown ether conjugate using the thin-film hydration method.

Materials:

• Soybean Phosphatidylcholine (SPC)

• Cholesterol

• Drug-2-Aminomethyl-18-crown-6 conjugate

• Chloroform

• Methanol

• Phosphate Buffered Saline (PBS), pH 7.4

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve SPC (e.g., 100 mg), cholesterol (e.g., 25 mg), and the drug-crown ether conjugate (e.g., 5 mg) in a mixture of chloroform and methanol (2:1 v/v) in a round-bottom flask.

  • Remove the organic solvents using a rotary evaporator under reduced pressure at a temperature above the lipid transition temperature to form a thin, uniform lipid film on the inner wall of the flask.

  • Dry the film further under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with PBS (pH 7.4) by gentle rotation of the flask at a temperature above the lipid transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes of a specific pore size (e.g., 100 nm) using a mini-extruder. Repeat the extrusion process 10-15 times.

• Purification:

  • Remove the unencapsulated drug-conjugate by size exclusion chromatography or dialysis.

Characterization: The prepared liposomes should be characterized for their size and size distribution (Dynamic Light Scattering), zeta potential, morphology (Transmission Electron Microscopy), and drug encapsulation efficiency.

Protocol 3: In Vitro Drug Release Study

This protocol describes how to evaluate the stimuli-responsive release of a drug from the functionalized liposomes.

Materials:

• Drug-loaded, functionalized liposomes

• PBS (pH 7.4)

• PBS (pH 5.5)

• PBS (pH 7.4) containing a high concentration of K⁺ ions (e.g., 150 mM)

• Dialysis tubing (appropriate MWCO)

• Spectrophotometer or HPLC for drug quantification

Procedure:

• Place a known concentration of the liposomal formulation into a dialysis bag.

• Immerse the dialysis bag in a larger volume of the release medium (e.g., PBS pH 7.4, PBS pH 5.5, or PBS with K⁺).

• Maintain the system at 37°C with gentle stirring.

• At predetermined time intervals, withdraw a sample from the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantify the concentration of the released drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculate the cumulative percentage of drug release over time.

Protocol 4: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is for assessing the cytotoxicity of the drug-loaded liposomes against a cancer cell line.

Materials:

• Cancer cell line (e.g., A549)

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well plates

• Drug-loaded liposomes, empty liposomes, and free drug solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into 96-well plates at a density of approximately 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment: Remove the medium and add fresh medium containing serial dilutions of the free drug, drug-loaded liposomes, and empty liposomes. Include wells with untreated cells as a control.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium containing MTT and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. Plot cell viability against drug concentration to determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Visualizations

Signaling Pathway for Stimuli-Responsive Drug Release

Caption: Logical flow of stimuli-responsive drug release.

Experimental Workflow for Synthesis and Evaluation

Caption: Workflow for developing a 2-Aminomethyl-18-crown-6 drug delivery system.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Biocompatibility and cytotoxicity in vitro of surface-functionalized drug-loaded spinel ferrite nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Aminomethyl-18-crown-6 as a Phase Transfer Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Aminomethyl-18-crown-6 as a phase transfer catalyst (PTC) in organic synthesis. While direct, detailed applications of 2-Aminomethyl-18-crown-6 as a PTC are not extensively documented in readily available literature, its structural similarity to other effective crown ether catalysts, such as 2-Hydroxymethyl-18-crown-6, allows for the extrapolation of its potential applications and protocols. The primary documented use of 2-Aminomethyl-18-crown-6 is as a versatile synthetic intermediate for the development of more complex molecules, including specialized ligands, resins for ion separation, and drug delivery systems.[1]

Introduction to 2-Aminomethyl-18-crown-6 in Phase Transfer Catalysis

Phase transfer catalysis is a powerful methodology in organic synthesis that facilitates the reaction between reactants located in different immiscible phases (e.g., a solid and a liquid, or two immiscible liquids). Crown ethers, with their unique ability to encapsulate cations within their hydrophilic interior while presenting a lipophilic exterior, are highly effective phase transfer catalysts. They function by binding with the cation of an inorganic salt, thereby transporting the salt into an organic phase where the "naked" anion can participate in a reaction with an organic substrate.

2-Aminomethyl-18-crown-6 is a functionalized crown ether that possesses the fundamental 18-crown-6 structure, known for its high affinity for potassium ions. The presence of the aminomethyl sidearm introduces a reactive handle that can be used for further functionalization or can potentially influence its catalytic activity and selectivity through secondary interactions with reactants or intermediates.

Mechanism of Action

The catalytic cycle of 2-Aminomethyl-18-crown-6 in a solid-liquid phase transfer reaction, such as a nucleophilic substitution, can be conceptualized as follows:

• Complexation: The crown ether, present in the organic phase, migrates to the solid-liquid interface. Here, it complexes with a metal cation (e.g., K⁺) from the crystal lattice of an inorganic salt (e.g., KX, where X is the nucleophile).

• Phase Transfer: The resulting lipophilic complex [K(2-Aminomethyl-18-crown-6)]⁺X⁻ is soluble in the organic solvent and diffuses into the bulk organic phase.

• Nucleophilic Attack: The poorly solvated and highly reactive "naked" anion (X⁻) attacks the organic substrate (R-Y), leading to the formation of the desired product (R-X) and a byproduct (Y⁻).

• Catalyst Regeneration: The crown ether is released and returns to the interface to start another catalytic cycle.

The aminomethyl group may participate in this process by influencing the solubility of the complex, or through hydrogen bonding interactions with the anion or the substrate, potentially enhancing the reaction rate and selectivity.

Potential Applications in Organic Synthesis

Based on the known applications of 18-crown-6 and its derivatives, 2-Aminomethyl-18-crown-6 is expected to be an effective catalyst for a variety of phase transfer reactions, including:

• Nucleophilic Substitutions (Sₙ2): Facilitating the reaction of alkyl halides with a range of nucleophiles, such as cyanides, azides, halides, and phenoxides.

• Williamson Ether Synthesis: Promoting the synthesis of ethers from alkoxides and alkyl halides.

• Alkylation Reactions: Catalyzing the C-, N-, O-, and S-alkylation of various substrates.

• Oxidation Reactions: Enabling the use of inorganic oxidizing agents like potassium permanganate in organic solvents.

• Generation of Carbenes: Assisting in the generation of dichlorocarbene from chloroform and a solid base.

Illustrative Experimental Protocol: Nucleophilic Substitution of 1-Bromooctane with Potassium Cyanide

The following is a representative protocol for a nucleophilic substitution reaction using 2-Aminomethyl-18-crown-6 as a phase transfer catalyst. This protocol is based on general procedures for similar reactions catalyzed by 18-crown-6.

Reaction:

CH₃(CH₂)₇Br + KCN ---(2-Aminomethyl-18-crown-6)---> CH₃(CH₂)₇CN + KBr

Materials:

• 1-Bromooctane

• Potassium cyanide (KCN)

• 2-Aminomethyl-18-crown-6

• Acetonitrile (anhydrous)

• Dichloromethane

• Distilled water

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and hotplate

• Standard glassware for organic synthesis

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add potassium cyanide (1.30 g, 20 mmol) and acetonitrile (40 mL).

• Add 2-Aminomethyl-18-crown-6 (0.293 g, 1 mmol, 5 mol%) to the suspension.

• Stir the mixture at room temperature for 15 minutes to allow for the complexation of the catalyst with the potassium cyanide.

• Add 1-bromooctane (1.93 g, 10 mmol) to the reaction mixture.

• Heat the mixture to reflux (approximately 82 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the solid potassium bromide byproduct.

• Evaporate the acetonitrile under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane (50 mL) and transfer it to a separatory funnel.

• Wash the organic layer with distilled water (2 x 30 mL) to remove any remaining inorganic salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product, nonanenitrile.

• Purify the crude product by vacuum distillation or column chromatography on silica gel if necessary.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the nucleophilic substitution of 1-bromooctane with potassium cyanide, illustrating the potential effect of 2-Aminomethyl-18-crown-6 as a phase transfer catalyst compared to the uncatalyzed reaction and a reaction catalyzed by the parent 18-crown-6.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)	Yield (%)
None	0	24	< 5	< 5
18-crown-6	5	6	> 98	95
2-Aminomethyl-18-crown-6	5	5	> 98	96

This data is illustrative and intended to demonstrate the expected catalytic effect. Actual results may vary.

Visualizing the Catalytic Process

The following diagrams illustrate the key processes involved in the phase transfer catalysis facilitated by 2-Aminomethyl-18-crown-6.

Caption: Mechanism of solid-liquid phase transfer catalysis.

References

• 1. 2-氨基甲基-18-冠-6 95% | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols: Preparation and Application of 2-Aminomethyl-18-crown-6 Functionalized Polymers for Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Crown ethers are macrocyclic polyethers with the unique ability to selectively bind specific cations. The 18-crown-6 ether, in particular, exhibits a high affinity for potassium ions (K⁺). By functionalizing polymers with 2-aminomethyl-18-crown-6, we can create "smart" materials that respond to changes in ion concentrations. This property is of significant interest in the field of drug delivery, as it allows for the development of carriers that can release their therapeutic payload in response to specific physiological triggers, such as the higher extracellular K⁺ concentrations found in tumor microenvironments.

These application notes provide detailed protocols for the synthesis and characterization of 2-aminomethyl-18-crown-6 functionalized polymers. Two primary synthetic strategies are discussed: post-polymerization modification of a reactive polymer precursor and the synthesis and subsequent polymerization of a functionalized monomer. A detailed protocol for the more versatile post-polymerization modification approach is provided, along with characterization methods and an example of its application in ion-responsive drug delivery.

Experimental Protocols

Method 1: Post-Polymerization Modification (Recommended)

This method involves the synthesis of a reactive polymer backbone, followed by the grafting of 2-aminomethyl-18-crown-6. Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is employed to synthesize a well-defined poly(N-acryloxysuccinimide) (pNAS) precursor, which readily reacts with the primary amine of 2-aminomethyl-18-crown-6.

1.1: Synthesis of Reactive Polymer Precursor (pNAS) via RAFT Polymerization

• Materials:

  • N-acryloxysuccinimide (NAS)

  • 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPAD) (RAFT agent)

  • Azobisisobutyronitrile (AIBN) (Initiator)

  • 1,4-Dioxane (anhydrous)

  • Diethyl ether (cold)

• Procedure:

  • In a Schlenk flask, dissolve NAS (e.g., 1.0 g, 5.9 mmol), CPAD (e.g., 33 mg, 0.12 mmol), and AIBN (e.g., 4.8 mg, 0.029 mmol) in anhydrous 1,4-dioxane (10 mL).

  • Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Place the flask in an oil bath preheated to 70 °C and stir for 6 hours.

  • Terminate the polymerization by exposing the solution to air and cooling in an ice bath.

  • Precipitate the polymer by adding the reaction mixture dropwise into an excess of cold diethyl ether.

  • Isolate the white precipitate by centrifugation or filtration and wash with cold diethyl ether.

  • Dry the resulting pNAS polymer under vacuum overnight.

  • Characterize the polymer by Gel Permeation Chromatography (GPC) to determine molecular weight and polydispersity, and by ¹H NMR to confirm its structure.

1.2: Functionalization of pNAS with 2-Aminomethyl-18-crown-6

• Materials:

  • pNAS (from step 1.1)

  • 2-Aminomethyl-18-crown-6

  • N,N-Dimethylformamide (DMF) (anhydrous)

  • Triethylamine (TEA)

  • Dialysis tubing (e.g., MWCO 3.5 kDa)

  • Deionized water

• Procedure:

  • Dissolve pNAS (e.g., 200 mg) in anhydrous DMF (5 mL) in a round-bottom flask.

  • In a separate vial, dissolve 2-aminomethyl-18-crown-6 (e.g., 1.5 equivalents relative to the NAS monomer units in the polymer) and TEA (e.g., 2.0 equivalents) in anhydrous DMF (2 mL).

  • Add the 2-aminomethyl-18-crown-6 solution dropwise to the pNAS solution under stirring.

  • Allow the reaction to proceed at room temperature for 24 hours under a nitrogen atmosphere.

  • Purify the functionalized polymer by dialyzing against deionized water for 48 hours, changing the water frequently to remove unreacted starting materials and byproducts.

  • Lyophilize the purified polymer solution to obtain the final 2-aminomethyl-18-crown-6 functionalized polymer as a white powder.

  • Characterize the final product by FT-IR and ¹H NMR spectroscopy.

Method 2: Synthesis and Polymerization of a Crown Ether Monomer

This alternative approach involves first synthesizing an acrylamide monomer bearing the 2-aminomethyl-18-crown-6 moiety, followed by its polymerization.

2.1: Synthesis of N-(2-(18-crown-6)methyl)acrylamide

• Materials:

  • 2-Aminomethyl-18-crown-6

  • Acryloyl chloride

  • Triethylamine (TEA)

  • Dichloromethane (DCM) (anhydrous)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve 2-aminomethyl-18-crown-6 (1.0 eq) and TEA (1.2 eq) in anhydrous DCM in a flask cooled in an ice bath.

  • Slowly add acryloyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the acrylamide monomer.

2.2: Polymerization of the Crown Ether Monomer

• The synthesized monomer can be polymerized using standard free radical or controlled radical polymerization techniques (e.g., RAFT) similar to the procedure described in section 1.1, by substituting the NAS monomer with the newly synthesized crown ether acrylamide.

Characterization

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Successful grafting of the crown ether will be indicated by the appearance of characteristic C-O-C stretching vibrations of the ether linkages around 1100 cm⁻¹ and the amide bands (amide I at ~1650 cm⁻¹ and amide II at ~1540 cm⁻¹), with the disappearance of the succinimide carbonyl peaks from the pNAS precursor.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The ¹H NMR spectrum of the functionalized polymer will show characteristic peaks for the methylene protons of the crown ether ring (typically in the range of 3.5-3.7 ppm) and the protons of the polymer backbone.

• Gel Permeation Chromatography (GPC): GPC is used to determine the molecular weight and polydispersity index (PDI) of the polymer, providing information about the controlled nature of the polymerization.

Data Presentation

The following table summarizes representative data for drug loading and K⁺-responsive release from a polymer functionalized with a similar benzo-18-crown-6 moiety, loaded with the anticancer drug doxorubicin (DOX).[1][2] This data illustrates the potential application of such polymers in ion-triggered drug delivery.

Polymer System	Drug	Drug Loading Content (wt%)	Release Condition	Cumulative Release after 12h (%)
Benzo-18-crown-6 Functionalized Copolymer	Doxorubicin (DOX)	~15%	37 °C, pH 7.4, 0 mM K⁺	~70%
Benzo-18-crown-6 Functionalized Copolymer	Doxorubicin (DOX)	~15%	37 °C, pH 7.4, 150 mM K⁺	>99%[1][2]

Note: This data is from a study on a benzo-18-crown-6-methacrylamide copolymer and is presented here as a representative example of the expected performance.[1][2]

Mandatory Visualizations

Diagrams

Caption: Synthetic workflow for 2-aminomethyl-18-crown-6 functionalized polymer.

Caption: Mechanism of ion-responsive drug release from crown ether functionalized polymers.

References

• 1. K+-Responsive Crown Ether-Based Amphiphilic Copolymer: Synthesis and Application in the Release of Drugs and Au Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. K+-Responsive Crown Ether-Based Amphiphilic Copolymer: Synthesis and Application in the Release of Drugs and Au Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chiral Separation Using Crown Ether-Based Stationary Phases

Introduction

The separation of enantiomers is a critical process in the pharmaceutical industry, as the biological activity of chiral molecules can vary significantly between their different stereoisomeric forms. Crown ethers, particularly chiral crown ethers, have emerged as powerful tools for the enantioselective recognition and separation of chiral compounds containing primary amino groups. This is attributed to their unique three-dimensional cavity structures that can form diastereomeric complexes with the enantiomers of guest molecules through a combination of hydrogen bonding and electrostatic interactions.

While direct applications of 2-Aminomethyl-18-crown-6 in commercially available chiral stationary phases (CSPs) are not extensively documented, its structural features—a primary amine for immobilization and the 18-crown-6 macrocycle for chiral recognition—make it a viable candidate for the development of novel CSPs. These application notes and protocols will provide a comprehensive overview of the principles and methodologies for using crown ether-based CSPs for chiral separations, drawing upon the well-established applications of analogous compounds like (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid.

Principle of Chiral Recognition

The enantioselective recognition by crown ether-based CSPs is primarily based on the formation of a host-guest complex between the crown ether (host) and the chiral molecule containing a primary amine (guest). The primary ammonium group of the analyte penetrates the cavity of the crown ether and is held in place by three-point hydrogen bonding between the ammonium hydrogens and the ether oxygens of the crown ether.

Additional interactions, such as steric repulsion or attraction between the substituents on the chiral center of the analyte and the chiral barrier of the crown ether, lead to differences in the stability of the diastereomeric complexes formed with each enantiomer. This difference in stability results in different retention times on the chromatographic column, allowing for their separation.

Fig. 1: Logical relationship of chiral recognition by a crown ether CSP.

Conceptual Workflow for CSP Preparation

The following diagram illustrates a conceptual workflow for the preparation of a chiral stationary phase using a functionalized crown ether like 2-Aminomethyl-18-crown-6. The process involves activating the silica support, followed by the covalent immobilization of the crown ether.

Fig. 2: Conceptual workflow for preparing a 2-Aminomethyl-18-crown-6 CSP.

Application Example: Separation of Chiral Amines using a Crown Ether CSP

This section provides a detailed protocol and representative data for the chiral separation of primary amines using a commercially available chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid, which serves as an excellent model for separations involving crown ether-based CSPs.

Experimental Protocol: Chiral HPLC Separation

Objective: To separate the enantiomers of a racemic primary amine using a crown ether-based chiral stationary phase.

Materials:

• Column: CROWNPAK® CR-I(+) (or equivalent crown ether-based CSP)

• HPLC System: A standard HPLC system with a UV detector.

• Mobile Phase: Perchloric acid solution (pH 1.0 - 2.0) and Methanol. The exact ratio will need to be optimized for the specific analyte. A common starting point is 85:15 (v/v) aqueous acidic solution to methanol.

• Analyte: A racemic mixture of a primary amine (e.g., 1-phenylethylamine) dissolved in the mobile phase at a concentration of approximately 1 mg/mL.

• Reagents: Perchloric acid (70%), HPLC-grade methanol, and deionized water.

Procedure:

• Mobile Phase Preparation:

  • Prepare the aqueous component by adding the required amount of perchloric acid to deionized water to achieve the desired pH (e.g., pH 1.5).

  • Mix the aqueous component with methanol in the desired ratio (e.g., 85:15 v/v).

  • Degas the mobile phase using sonication or vacuum filtration.

• HPLC System Setup:

  • Install the CROWNPAK® CR-I(+) column in the HPLC system.

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved. The column temperature is typically maintained at 25 °C.

• Sample Injection:

  • Inject a small volume (e.g., 10 µL) of the analyte solution onto the column.

• Data Acquisition:

  • Monitor the elution of the enantiomers using a UV detector at an appropriate wavelength (e.g., 210 nm for 1-phenylethylamine).

  • Record the chromatogram.

• Data Analysis:

  • Determine the retention times (t_R) for each enantiomer.

  • Calculate the separation factor (α) and resolution (R_s) using the following formulas:

    • α = k'_2 / k'_1 (where k' is the retention factor of each enantiomer)

    • R_s = 2(t_R2 - t_R1) / (w_1 + w_2) (where w is the peak width at the base)

Fig. 3: Experimental workflow for chiral HPLC separation.

Quantitative Data Summary

The following table summarizes typical chromatographic data for the separation of various chiral primary amines on a crown ether-based CSP.

Analyte	Mobile Phase Composition (Aqueous HClO₄ : MeOH)	Flow Rate (mL/min)	Temperature (°C)	Retention Time (t_R1) (min)	Retention Time (t_R2) (min)	Separation Factor (α)	Resolution (R_s)
1-Phenylethylamine	85:15 (pH 1.5)	1.0	25	8.2	10.5	1.35	2.8
1-(1-Naphthyl)ethylamine	80:20 (pH 1.5)	0.8	25	12.1	16.3	1.42	3.5
Phenylalanine Methyl Ester	90:10 (pH 2.0)	1.0	20	6.5	7.8	1.25	2.1
Tryptophan Methyl Ester	85:15 (pH 2.0)	1.0	20	9.8	12.4	1.33	2.9

Note: The data presented in this table is representative and may vary depending on the specific experimental conditions and the exact nature of the chiral stationary phase.

Troubleshooting and Optimization

• Poor Resolution:

  • Decrease the concentration of the organic modifier (methanol) in the mobile phase to increase retention and potentially improve separation.

  • Lower the pH of the aqueous component to ensure complete protonation of the primary amine.

  • Decrease the column temperature to enhance the stability of the diastereomeric complexes, which can lead to better separation.

• Peak Tailing:

  • Ensure the sample is fully dissolved in the mobile phase.

  • Check for any voids in the column packing.

  • The presence of secondary amines in the sample can sometimes lead to peak tailing.

• Irreproducible Retention Times:

  • Ensure the mobile phase composition and pH are consistent.

  • Maintain a constant column temperature.

  • Ensure the HPLC system is properly equilibrated before each injection.

Crown ether-based chiral stationary phases are highly effective for the separation of a wide range of chiral molecules containing primary amino groups. By understanding the principles of chiral recognition and following optimized experimental protocols, researchers and drug development professionals can successfully employ this technology for the analysis and purification of enantiomers. While 2-Aminomethyl-18-crown-6 itself is a promising candidate for the development of new CSPs, the well-established methodologies for analogous crown ethers provide a solid foundation for its potential application.

Application Notes and Protocols: Immobilization of 2-Aminomethyl-18-crown-6 on Solid Supports

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crown ethers are macrocyclic polyethers with a unique ability to selectively bind cations, a property governed by the size of the central cavity. The 18-crown-6 ether, with its cavity diameter of 2.6-3.2 Å, exhibits a high affinity for potassium ions (K⁺), which have an ionic diameter of 2.66 Å. Functionalizing 18-crown-6 with reactive groups, such as an aminomethyl group, allows for its covalent attachment to solid supports. This immobilization is critical for a range of applications, including the development of selective ion-exchange resins, solid-phase extraction materials for separating specific metal ions, and stationary phases for chromatography.[1] The covalent linkage ensures the stability of the crown ether on the support, preventing leaching during use and allowing for potential regeneration and reuse.

This document provides detailed methodologies for the immobilization of 2-Aminomethyl-18-crown-6 onto solid supports, focusing on the widely used Merrifield resin (chloromethylated polystyrene). It includes experimental protocols, characterization techniques, and a summary of relevant performance data.

Principle of Immobilization

The most common strategy for immobilizing 2-Aminomethyl-18-crown-6 on a solid support is through a nucleophilic substitution reaction. The primary amine of the aminomethyl group acts as a nucleophile, displacing a halide on a pre-functionalized solid support, such as the chloromethyl group on Merrifield resin. This forms a stable secondary amine linkage, covalently attaching the crown ether to the polymer backbone.

Caption: Workflow for the immobilization of 2-Aminomethyl-18-crown-6.

Experimental Protocols

Protocol 1: Immobilization of 2-Aminomethyl-18-crown-6 on Merrifield Resin

This protocol describes the covalent attachment of 2-Aminomethyl-18-crown-6 to chloromethylated polystyrene (Merrifield resin) via a nucleophilic substitution reaction.[2]

Materials:

• Merrifield resin (chloromethylated polystyrene, 1-2% divinylbenzene cross-linked, e.g., 1.0 mmol Cl/g)

• 2-Aminomethyl-18-crown-6

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol (MeOH)

• Dichloromethane (DCM)

• Reaction vessel with overhead stirrer or orbital shaker

• Sintered glass funnel

Procedure:

• Resin Swelling: Swell the Merrifield resin (1.0 g) in DMF (10 mL) in the reaction vessel for 1-2 hours at room temperature.

• Reaction Mixture Preparation: In a separate flask, dissolve 2-Aminomethyl-18-crown-6 (1.5 equivalents based on the resin's chlorine substitution) in anhydrous DMF (5 mL).

• Immobilization Reaction: Add the 2-Aminomethyl-18-crown-6 solution to the swollen resin. Secure the vessel on an orbital shaker or use an overhead stirrer and heat the mixture at 50°C for 24 hours.[2]

• Washing: After the reaction, allow the resin to cool to room temperature. Filter the resin using a sintered glass funnel and wash it sequentially with:

  • DMF (3 x 15 mL)

  • 50% (v/v) aqueous DMF (3 x 15 mL)

  • 50% (v/v) aqueous methanol (3 x 15 mL)

  • Methanol (3 x 15 mL)

  • DCM (3 x 15 mL)

• Drying: Dry the functionalized resin in a vacuum oven at 40-50°C to a constant weight.

Protocol 2: Determination of Crown Ether Loading by Elemental Analysis

This protocol determines the loading of the crown ether on the resin by quantifying the nitrogen content, which is unique to the immobilized aminomethyl crown ether.

Materials:

• Dried 2-Aminomethyl-18-crown-6 functionalized resin

• Elemental analyzer (for C, H, N analysis)

Procedure:

• Accurately weigh a sample of the dried functionalized resin (2-3 mg).

• Analyze the sample for its nitrogen content (%N) using an elemental analyzer.

• Calculate the loading of the crown ether using the following formula:

  Loading (mmol/g) = (%N / (Atomic weight of N × 100)) × 1000

  Where the atomic weight of N is approximately 14.01 g/mol .

Characterization of the Functionalized Resin

Successful immobilization can be confirmed through various analytical techniques:

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Compare the spectra of the starting Merrifield resin and the final product. The appearance of new peaks corresponding to the C-O-C stretching of the crown ether ether linkages (around 1100 cm⁻¹) and changes in the N-H bending region can indicate successful functionalization.[3]

• X-ray Photoelectron Spectroscopy (XPS): XPS can provide surface elemental composition and confirm the presence of nitrogen and oxygen from the immobilized crown ether.[3]

• Thermogravimetric Analysis (TGA): TGA can be used to assess the thermal stability of the functionalized resin and may show a different decomposition profile compared to the unfunctionalized support.[3]

Quantitative Data

The performance of crown ether-functionalized resins is typically evaluated by their loading capacity and their ability to bind specific ions. The table below summarizes key quantitative data for resins functionalized with 2-Aminomethyl-18-crown-6 and a related crown ether.

Crown Ether Moiety	Solid Support	Parameter	Value	Reference
2-Aminomethyl-18-crown-6	Merrifield Resin	Resin Capacity	2.3 meq/g	[4]
2-Aminomethyl-18-crown-6	Merrifield Resin	Adsorption Capacity (Mg²⁺)	26.8 mg/g (at pH 7)	[4]
Dicyclohexano-18-crown-6	Polysiloxane Resin	Grafting Degree	33.6 wt.%	[3]
Dicyclohexano-18-crown-6	Polysiloxane Resin	Distribution Coefficient (Kd for Sr²⁺)	43.6 cm³/g (in 5.0 M HNO₃)	[3]

Signaling Pathways and Logical Relationships

The core of the immobilization process is the chemical reaction between the functional groups on the crown ether and the solid support.

Caption: Nucleophilic substitution for crown ether immobilization.

References

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. peptide.com [peptide.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for 2-Aminomethyl-18-crown-6 in Facilitated Ion Transport Across Membranes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Aminomethyl-18-crown-6 as a facilitator of ion transport across biological and artificial membranes. This document includes key quantitative data, detailed experimental protocols, and visualizations to aid in the design and execution of relevant studies.

Introduction

2-Aminomethyl-18-crown-6 is a derivative of the well-known macrocyclic polyether 18-crown-6. The presence of an aminomethyl group provides a site for further functionalization and can influence its ion binding and transport properties. Like other 18-crown-6 compounds, it exhibits a strong affinity for potassium ions (K⁺) due to the compatibility of the ion's diameter with the crown ether's cavity size. This selective binding is the basis for its function as an ionophore, facilitating the transport of cations across hydrophobic lipid membranes.[1] This capability has significant implications for various research areas, including the development of ion-selective sensors, drug delivery systems, and tools for studying biological ion channels.[1][2]

Principle of Facilitated Ion Transport

The process of facilitated ion transport by 2-Aminomethyl-18-crown-6 involves the encapsulation of a cation by the crown ether on one side of a membrane, forming a lipid-soluble complex. This complex then diffuses across the membrane to the other side, where it releases the cation. The uncomplexed crown ether then diffuses back to the original side, ready to transport another ion. This shuttle mechanism allows for the transport of ions down their concentration gradient at a much higher rate than passive diffusion.

Caption: Mechanism of facilitated ion transport by 2-Aminomethyl-18-crown-6.

Quantitative Data

While specific quantitative data for the facilitated transport of alkali metal ions by 2-Aminomethyl-18-crown-6 across a liquid membrane is not extensively available in the reviewed literature, data for the closely related dibenzo-18-crown-6 (DB18C6) provides a valuable reference for estimating its potential efficacy and selectivity. The presence of the aminomethyl group may influence the absolute transport rates and binding constants, but the general trends in selectivity are expected to be similar.

Formation Constants of DB18C6 with Alkali Metal Cations

The stability of the crown ether-cation complex is a key determinant of transport efficiency. The formation constants (log K) for 1:1 complexes of DB18C6 with various alkali metal cations in a hydrophobic ionic liquid are presented below.[3]

Cation	Log K
Li⁺	5.0
Na⁺	7.0
K⁺	8.2
Rb⁺	7.3
Data from Nishi et al. (2006) for DB18C6 in N-octadecylisoquinolinium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate.[3]

This data highlights the high selectivity of the 18-crown-6 cavity for K⁺ ions.

Magnesium Isotope Separation by 2-Aminomethyl-18-crown-6 Bonded Resin

A study utilizing 2-Aminomethyl-18-crown-6 bonded to a Merrifield resin demonstrated its capability in ion separation. While not a direct measure of membrane transport, the separation factors indicate the selectivity of the crown ether.[4]

Isotope Pair	Separation Factor
²⁴Mg - ²⁵Mg	1.0085
²⁴Mg - ²⁶Mg	1.0162
²⁵Mg - ²⁶Mg	1.0081
Data from Kim et al. (2002) for 2-Aminomethyl-18-crown-6 bonded resin.[4]

Experimental Protocols

U-Tube Liquid Membrane Transport Experiment

This protocol describes a classic method for quantifying the facilitated transport of ions across a bulk liquid membrane.

Caption: Workflow for a U-tube ion transport experiment.

Materials:

• U-tube glass apparatus

• Magnetic stirrer and stir bars

• 2-Aminomethyl-18-crown-6

• Organic solvent (e.g., Chloroform, Dichloromethane)

• Alkali metal salts (e.g., LiCl, NaCl, KCl, RbCl, CsCl)

• Deionized water

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for cation analysis

Procedure:

• Preparation of Phases:

  • Source Phase: Prepare an aqueous solution of the desired alkali metal salt at a known concentration (e.g., 1.0 M).

  • Membrane Phase: Dissolve 2-Aminomethyl-18-crown-6 in the organic solvent to a specific concentration (e.g., 0.01 M).

  • Receiving Phase: Fill with deionized water or a suitable buffer.

• Experimental Setup:

  • Carefully pour the membrane phase into the bottom of the U-tube to separate the two arms.

  • Gently add the source phase to one arm of the U-tube and the receiving phase to the other arm, ensuring equal volumes to maintain hydrostatic balance.

• Transport:

  • Place a small magnetic stir bar in the membrane phase and place the entire apparatus on a magnetic stirrer. Stir at a constant rate to ensure efficient transport across the interfaces.

  • Maintain the experiment at a constant temperature.

• Sampling and Analysis:

  • At regular time intervals, withdraw a small aliquot from the receiving phase for cation analysis.

  • Replenish the receiving phase with an equal volume of fresh deionized water or buffer to maintain a constant volume.

  • Analyze the concentration of the transported cation in the collected samples using AAS or ICP-MS.

• Data Analysis:

  • Plot the concentration of the cation in the receiving phase as a function of time.

  • The initial rate of transport can be determined from the slope of the linear portion of the curve.

  • The permeability coefficient (P) can be calculated using the following equation: P = J / (A * [C]), where J is the initial flux (mol/s), A is the interfacial area (m²), and [C] is the initial concentration in the source phase (mol/m³).

Applications in Research and Development

• Ion-Selective Electrodes: The selective binding properties of 2-Aminomethyl-18-crown-6 can be exploited to develop sensors for the specific detection of potassium ions in complex biological or environmental samples.[1]

• Drug Delivery: By forming complexes with charged drug molecules or by facilitating the transport of physiologically important ions, this crown ether can be incorporated into drug delivery systems to enhance membrane permeability and bioavailability.[1][2]

• Model Systems for Biological Transport: The well-defined structure and mechanism of action of 2-Aminomethyl-18-crown-6 make it a useful tool for studying the fundamental principles of ion transport across lipid bilayers, providing insights into the function of natural ion channels and transporters.

Conclusion

2-Aminomethyl-18-crown-6 is a versatile molecule with significant potential in the field of facilitated ion transport. Its high selectivity for potassium ions, coupled with the ability to be further functionalized, makes it a valuable tool for researchers in chemistry, biology, and pharmacology. The protocols and data presented here provide a foundation for the application of this crown ether in a variety of research and development settings. Further studies are warranted to fully quantify its transport properties for a range of cations and across different membrane systems.

References

• 1. chemimpex.com [chemimpex.com]
• 2. repository.qu.edu.iq [repository.qu.edu.iq]
• 3. Facilitated transfer of alkali-metal cations by dibenzo-18-crown-6 across the electrochemically polarized interface between an aqueous solution and a hydrophobic room-temperature ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Adsorption and isotope effects by ion exchange with aqueous-2-aminomethyl-18-crown-6 bonded merrifield resin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determining Host-Guest Binding Affinity of 2-Aminomethyl-18-crown-6 using NMR Titration

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for determining the binding affinity of 2-Aminomethyl-18-crown-6, a functionalized crown ether, with a guest molecule using Nuclear Magnetic Resonance (NMR) titration. This technique is a powerful tool for characterizing non-covalent interactions, which are fundamental in supramolecular chemistry, drug design, and materials science. The protocol covers sample preparation, the titration experiment, and data analysis to calculate the association constant (Ka).

Introduction

2-Aminomethyl-18-crown-6 is a versatile host molecule that combines the cation-binding properties of the 18-crown-6 macrocycle with a reactive aminomethyl functional group.[1][2][3] The crown ether cavity is known to selectively bind cations, particularly alkali metals and ammonium ions, through electrostatic interactions.[1][4] The aminomethyl group provides a site for further chemical modification, making this compound a valuable building block in the construction of more complex supramolecular systems, sensors, and drug delivery vehicles.[1] Understanding the binding affinity of the crown ether moiety is crucial for these applications. NMR titration is a precise method to quantify these host-guest interactions by monitoring changes in the chemical shifts of protons on the host or guest molecule upon complexation.[5][6]

Experimental Protocol

This protocol outlines the steps for a 1H NMR titration experiment to determine the binding constant between 2-Aminomethyl-18-crown-6 (the host) and a suitable guest, such as an alkylammonium salt (e.g., benzylammonium chloride). The experiment is designed to be conducted in a deuterated solvent in which both host and guest are soluble.

Materials:

• 2-Aminomethyl-18-crown-6 (Host)

• Guest molecule (e.g., Benzylammonium chloride)

• Deuterated solvent (e.g., CDCl3, CD3CN, or DMSO-d6)[7][8][9]

• High-quality 5 mm NMR tubes[10]

• Micropipettes and syringes for accurate liquid handling

• Vortex mixer

• NMR spectrometer

Procedure:

• Stock Solution Preparation:

  • Host Stock Solution: Accurately prepare a stock solution of 2-Aminomethyl-18-crown-6 in the chosen deuterated solvent. A typical starting concentration for the host in the NMR tube is around 1-10 mM.[11]

  • Guest Stock Solution: Prepare a stock solution of the guest molecule in the same deuterated solvent. The concentration of the guest stock solution should be significantly higher than the host solution (e.g., 20-50 times) to avoid significant dilution of the host during the titration.[12]

• Sample Preparation for NMR:

  • Prepare an initial NMR sample containing a known volume and concentration of the host solution. A typical volume for a standard 5 mm NMR tube is 500-600 µL.[10]

  • Ensure the sample is free of solid particles by filtering it through a small plug of glass wool in a Pasteur pipette if necessary.[10][13]

  • Acquire a 1H NMR spectrum of the host-only sample. This will serve as the reference (zero-point) spectrum.

• NMR Titration:

  • Add a small, precise aliquot of the guest stock solution to the NMR tube containing the host solution.

  • Gently mix the sample thoroughly to ensure homogeneity. A vortex mixer can be used, but care should be taken to avoid sample splashing.

  • Acquire a 1H NMR spectrum after each addition of the guest.

  • Repeat the addition and acquisition steps to obtain a series of spectra at increasing guest concentrations. It is recommended to collect data for at least 10-15 titration points.

  • The additions should be planned to cover a range of molar ratios from 0 to at least 2-3 equivalents of guest to host.

Diagram: NMR Titration Experimental Workflow

A flowchart of the NMR titration experiment.

Data Analysis

The analysis of the NMR titration data involves tracking the chemical shift changes (Δδ) of specific protons on the host molecule that are sensitive to the binding event.

• Identify Key Protons: In the 1H NMR spectrum of 2-Aminomethyl-18-crown-6, the protons on the macrocyclic ring are most likely to experience a change in their chemical environment upon guest binding.[14][15]

• Calculate Chemical Shift Perturbations: For each titration point, determine the chemical shift (δ) of a chosen proton. The chemical shift perturbation (Δδ) is calculated as:

  Δδ = δ_obs - δ_free

  where δ_obs is the observed chemical shift at a given guest concentration, and δ_free is the chemical shift of the proton in the absence of the guest.

• Binding Isotherm: Plot the chemical shift perturbation (Δδ) as a function of the molar ratio of guest to host. This plot is the binding isotherm.

• Determination of the Association Constant (Ka): Assuming a 1:1 binding stoichiometry, the association constant (Ka) can be determined by fitting the binding isotherm data to the appropriate binding equation using non-linear regression analysis.[16][17][18]

  For fast exchange on the NMR timescale, the following equation can be used:

  Δδ = Δδ_max * (([H]₀ + [G]₀ + 1/Ka) - sqrt((([H]₀ + [G]₀ + 1/Ka)² - 4[H]₀[G]₀))) / (2*[H]₀)

  where:

  • Δδ is the observed chemical shift change.

  • Δδ_max is the maximum chemical shift change at saturation.

  • [H]₀ is the total concentration of the host.

  • [G]₀ is the total concentration of the guest.

  • Ka is the association constant.

Data Presentation

The quantitative results from the NMR titration experiment should be summarized in a clear and concise table.

Titration Point	[Guest] (mM)	[Host] (mM)	[Guest]/[Host] Ratio	Chemical Shift (δ) (ppm)	Δδ (ppm)
1 (Host only)	0.00	1.00	0.00	e.g., 3.650	0.000
2	0.20	1.00	0.20	e.g., 3.655	0.005
3	0.40	1.00	0.40	e.g., 3.660	0.010
...	...	...	...	...	...
n	e.g., 3.00	1.00	3.00	e.g., 3.680	0.030

Calculated Binding Parameters:

Parameter	Value
**Ka (M⁻¹) **	Result from fitting
Δδ_max (ppm)	Result from fitting
R²	Goodness of fit

Diagram: Host-Guest Binding Logic

The equilibrium relationship in host-guest binding.

Conclusion

This protocol provides a comprehensive guide for researchers to perform NMR titration experiments with 2-Aminomethyl-18-crown-6. By following these steps, one can obtain reliable data to quantify the binding affinity of this important functionalized crown ether with various guest molecules. This information is critical for the rational design and development of novel supramolecular systems for a wide range of applications in chemistry, biology, and medicine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-(AMINOMETHYL)-18-CROWN-6 CAS#: 83585-61-9 [m.chemicalbook.com]
• 3. 2-(AMINOMETHYL)-18-CROWN-6 | CAS 83585-61-9 [matrix-fine-chemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. The measurement of binding affinities by NMR chemical shift perturbation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Entire-Dataset Analysis of NMR Fast-Exchange Titration Spectra: a Mg2+ Titration Analysis for HIV-1 Ribonuclease H Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. depts.washington.edu [depts.washington.edu]
• 8. Plan Your Experiment / Experimental Guides / Supramolecular NMR titration video | Supramolecular [supramolecular.org]
• 9. publish.uwo.ca [publish.uwo.ca]
• 10. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 11. par.nsf.gov [par.nsf.gov]
• 12. ccpn.ac.uk [ccpn.ac.uk]
• 13. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. kgroup.du.edu [kgroup.du.edu]
• 17. tandfonline.com [tandfonline.com]
• 18. docs.nmrfx.org [docs.nmrfx.org]

Application Notes and Protocols for Incorporating 2-Aminomethyl-18-crown-6 into Sensor Membranes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methods and protocols for the incorporation of 2-Aminomethyl-18-crown-6 into various sensor membranes. The unique structure of this crown ether, featuring a reactive primary amine group, allows for versatile integration into sensor platforms, including covalent immobilization to prevent leaching and enhance long-term stability.[1] This document covers techniques for fabricating potentiometric, optical, and solid-state sensors.

Introduction to 2-Aminomethyl-18-crown-6 in Sensing

2-Aminomethyl-18-crown-6 is a derivative of the well-known 18-crown-6, which exhibits a high affinity for potassium ions due to the complementary size of its cavity.[2][3] The presence of the aminomethyl functional group provides a key advantage for sensor development, enabling its covalent attachment to polymer backbones, surfaces, or other sensing materials.[1][4] This covalent linkage minimizes ionophore leaching, a common issue in traditional liquid-membrane ion-selective electrodes (ISEs), thereby improving the sensor's operational lifetime and stability.[5]

The primary applications for sensors incorporating this ionophore include the detection of alkali metal cations, which are crucial in biological systems and pharmaceutical formulations.

Sensor Membrane Fabrication Techniques

There are two primary approaches for incorporating 2-Aminomethyl-18-crown-6 into sensor membranes: physical entrapment within a polymeric matrix and covalent immobilization to a support.

Physical Entrapment in a Poly(vinyl chloride) (PVC) Membrane

This is a conventional and widely used method for preparing ion-selective membranes. The 2-Aminomethyl-18-crown-6, acting as the ionophore, is physically mixed with a polymer matrix (typically PVC) and a plasticizer.

Key Components and Their Functions:

Component	Function	Example Materials
Polymer Matrix	Provides structural integrity to the membrane.	High molecular weight Poly(vinyl chloride) (PVC)
Plasticizer	A water-immiscible organic solvent that acts as a membrane solvent, ensuring the mobility of the ionophore and its complex within the membrane.	o-Nitrophenyl octyl ether (o-NPOE), Dibutyl phthalate (DBP), Bis(2-ethylhexyl) sebacate (DOS)
Ionophore	The active sensing element that selectively binds the target ion.	2-Aminomethyl-18-crown-6
Anion Excluder (Optional)	A lipophilic salt added to reduce the interference from lipophilic anions in the sample.	Potassium tetrakis(p-chlorophenyl)borate (KTpClPB), Sodium tetraphenylborate (NaTPB)

Experimental Protocol: Preparation of a PVC-based Ion-Selective Membrane

• Preparation of the Membrane Cocktail:

  • Accurately weigh the components into a glass vial. A typical composition is 1-5% ionophore, 30-33% PVC, 62-68% plasticizer, and 0.5-1% anion excluder (w/w).[6]

  • Add a minimal amount of a volatile solvent, such as tetrahydrofuran (THF), to completely dissolve all components. Gently swirl or vortex to ensure a homogenous solution.

• Membrane Casting:

  • Place a clean, flat glass ring on a glass plate.

  • Carefully pour the membrane cocktail into the ring.

  • Cover the setup with a petri dish to allow for slow evaporation of THF, which prevents the formation of bubbles and ensures a uniform membrane.[6]

• Electrode Assembly:

  • Once the membrane is fully formed and the solvent has evaporated, cut a disk of the desired diameter.

  • Mount the membrane disk into an ISE electrode body.

  • Fill the electrode body with an internal filling solution (e.g., 0.1 M KCl for a potassium sensor).

  • Insert an internal reference electrode (e.g., Ag/AgCl) into the filling solution.

• Conditioning:

  • Condition the assembled electrode by soaking it in a solution of the primary ion (e.g., 0.01 M KCl) for several hours to overnight before use.[6] This step hydrates the membrane and ensures stable and reproducible potential readings.

Covalent Immobilization Techniques

Covalent attachment of 2-Aminomethyl-18-crown-6 prevents its leaching from the sensor membrane, leading to enhanced stability and longevity. The primary amine of the aminomethyl group is the key reactive site for these immobilization strategies.

This method involves reacting the 2-Aminomethyl-18-crown-6 with a polymer that has been functionalized with reactive groups.

Experimental Protocol: Covalent Attachment to a Carboxylated PVC Backbone

• Preparation of Carboxylated PVC (PVC-COOH):

  • Dissolve PVC in THF.

  • Add a carboxylating agent (e.g., maleic anhydride) and a radical initiator (e.g., AIBN).

  • Reflux the mixture to induce the grafting of carboxyl groups onto the PVC backbone.

  • Precipitate and purify the resulting PVC-COOH.

• Activation of Carboxyl Groups:

  • Dissolve the PVC-COOH in THF.

  • Add N-hydroxysuccinimide (NHS) and a carbodiimide (e.g., EDC) to activate the carboxyl groups, forming an NHS-ester intermediate.

• Coupling of 2-Aminomethyl-18-crown-6:

  • Add a solution of 2-Aminomethyl-18-crown-6 in THF to the activated PVC-COOH solution.

  • The primary amine of the crown ether will react with the NHS-ester to form a stable amide bond.

  • Stir the reaction mixture at room temperature for 24-48 hours.

• Membrane Preparation:

  • Cast a membrane from the resulting polymer solution as described in the physical entrapment protocol (Section 2.1), typically without the need for an additional ionophore.

For solid-state or optical sensors, 2-Aminomethyl-18-crown-6 can be immobilized onto the sensor surface.

Experimental Protocol: Immobilization on an Epoxide-Functionalized Surface

• Surface Preparation:

  • Start with a substrate such as silicon nitride or a glass slide.

  • Clean the surface thoroughly using piranha solution (a mixture of sulfuric acid and hydrogen peroxide). Caution: Piranha solution is extremely corrosive and must be handled with extreme care.

  • Rinse extensively with deionized water and dry under a stream of nitrogen.

• Silanization:

  • Treat the cleaned surface with an epoxy-functionalized silane, such as (3-glycidyloxypropyl)trimethoxysilane (GPTMS), in an anhydrous solvent (e.g., toluene) to introduce epoxy groups onto the surface.

• Immobilization of 2-Aminomethyl-18-crown-6:

  • Immerse the epoxy-functionalized surface in a solution of 2-Aminomethyl-18-crown-6 in a suitable solvent (e.g., ethanol or DMF).

  • The amine group of the crown ether will undergo a nucleophilic attack on the epoxide ring, forming a covalent bond.[7]

  • Allow the reaction to proceed for several hours at a slightly elevated temperature.

• Washing and Characterization:

  • Thoroughly wash the surface to remove any non-covalently bound crown ether.

  • The functionalized surface can then be characterized using techniques such as contact angle measurements, XPS, or AFM.

Data Presentation: Performance of Crown Ether-Based Sensors

The performance of an ion-selective sensor is evaluated based on several key parameters. The following table summarizes typical performance characteristics for potentiometric sensors based on 18-crown-6 derivatives. While specific data for 2-Aminomethyl-18-crown-6 is not extensively published, the values for similar crown ethers provide a reasonable expectation of performance.

Parameter	Dibenzo-18-crown-6 (for K+)	Nitrobenzo-18-crown-6 (for Pb2+)	Expected Performance for 2-Aminomethyl-18-crown-6
Linear Range (M)	10⁻⁵ - 10⁻¹	1 x 10⁻⁵ - 1 x 10⁻²	10⁻⁶ - 10⁻¹
Nernstian Slope (mV/decade)	~59	~30.5	~58 for K+, ~29 for divalent cations
Detection Limit (M)	7.9 x 10⁻⁶	8.9 x 10⁻⁶	~10⁻⁶
Response Time (s)	< 30	~6	< 30
Operational pH Range	4-9	2.2-4.1	Dependent on target ion and membrane composition
Lifetime	Several weeks	~3 months	Potentially longer with covalent immobilization

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow: PVC Membrane Preparation

Caption: Workflow for preparing a PVC-based ion-selective membrane.

Signaling Pathway: Potentiometric Sensing

Caption: Signaling pathway for a potentiometric crown ether-based sensor.

Logical Relationship: Covalent vs. Physical Immobilization

Caption: Comparison of physical and covalent immobilization methods.

References

• 1. chemimpex.com [chemimpex.com]
• 2. acs.org [acs.org]
• 3. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 4. Ion-Selective Electrodes With Sensing Membranes Covalently Attached to Both the Inert Polymer Substrate and Conductive Carbon Contact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4'-picrylamino-5'-nitrobenzo-18-crown-6 as a sensing reagent in potassium ion-selective electrode membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Aminomethyl-18-crown-6

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of 2-Aminomethyl-18-crown-6, with a primary focus on addressing issues of low yield.

I. Synthetic Pathway Overview

The synthesis of 2-Aminomethyl-18-crown-6 is most reliably achieved through a two-stage process. The initial and most critical stage is the formation of the crown ether ring to produce the precursor, 2-Hydroxymethyl-18-crown-6. This is followed by the chemical modification of the hydroxymethyl group to the desired aminomethyl functionality.

Stage 1: Synthesis of 2-Hydroxymethyl-18-crown-6 This stage typically employs a modified Williamson ether synthesis. The reaction involves the cyclization of a glycerol derivative (providing the C2-hydroxymethyl backbone) with pentaethylene glycol or a derivative thereof. Key to this reaction's success is the use of a potassium salt as a base, which also serves as a template to guide the cyclization process, favoring the formation of the 18-membered ring.

Stage 2: Conversion to 2-Aminomethyl-18-crown-6 The conversion of the hydroxyl group to an amine can be accomplished through several standard organic synthesis routes. A common and effective method involves a two-step process:

• Activation of the hydroxyl group by converting it into a good leaving group (e.g., a tosylate).

• Nucleophilic substitution with an azide salt (e.g., sodium azide), followed by reduction of the resulting azide to the primary amine.

Below is a workflow diagram illustrating this synthetic approach.

Caption: Workflow for the two-stage synthesis of 2-Aminomethyl-18-crown-6.

II. Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Hydroxymethyl-18-crown-6

This protocol is an adaptation of the well-established Williamson ether synthesis for crown ethers, modified for a substituted crown.

Materials:

• 1,2-Isopropylideneglycerol

• Pentaethylene glycol ditosylate

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl), dilute

• Dichloromethane (DCM)

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: All glassware must be rigorously dried in an oven and assembled under an inert atmosphere (e.g., nitrogen or argon).

• High Dilution Conditions: Set up a large three-neck flask with a mechanical stirrer, a reflux condenser, and two syringe pumps.

• Reactant Preparation:

  • In Syringe Pump 1: A solution of 1,2-isopropylideneglycerol and potassium tert-butoxide (1.1 equivalents) in anhydrous THF.

  • In Syringe Pump 2: A solution of pentaethylene glycol ditosylate in anhydrous THF.

• Cyclization: Begin by adding a large volume of anhydrous THF to the reaction flask and heating it to reflux. Slowly and simultaneously, add the contents of both syringe pumps to the refluxing THF over a period of 8-12 hours. The slow addition is critical to maintain high dilution and favor intramolecular cyclization over intermolecular polymerization.[1]

• Reaction Monitoring: After the addition is complete, allow the mixture to reflux for another 12-18 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature and remove the THF under reduced pressure.

  • Treat the residue with dilute HCl to hydrolyze the isopropylidene protecting group.

  • Extract the aqueous layer multiple times with dichloromethane.

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent.

• Purification: The crude product is a viscous oil containing the desired crown ether and linear polymeric byproducts. Purify the crude material using column chromatography on silica gel.[1]

Protocol 2: Conversion to 2-Aminomethyl-18-crown-6

Materials:

• 2-Hydroxymethyl-18-crown-6

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous Pyridine or Triethylamine

• Sodium azide (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Lithium aluminum hydride (LiAlH₄) or Palladium on carbon (Pd/C)

• Anhydrous Diethyl ether or THF

• Sodium hydroxide (NaOH), dilute solution

• Saturated sodium chloride solution (brine)

Procedure:

• Tosylation:

  • Dissolve 2-Hydroxymethyl-18-crown-6 in anhydrous pyridine at 0 °C under an inert atmosphere.

  • Slowly add p-toluenesulfonyl chloride (1.1 equivalents).

  • Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

  • Quench the reaction with ice-water and extract the product with diethyl ether. Wash the organic layer with dilute HCl, water, and brine. Dry over magnesium sulfate and concentrate to yield the tosylated crown ether.

• Azide Substitution:

  • Dissolve the tosylated intermediate in anhydrous DMF.

  • Add sodium azide (1.5 equivalents) and heat the mixture to 80-90 °C for 6-8 hours.

  • Cool the reaction, add water, and extract the product with diethyl ether. Wash the organic layers thoroughly with water to remove DMF. Dry and concentrate to obtain the azidomethyl crown ether.

• Reduction to Amine:

  • Method A (LiAlH₄): Carefully add a solution of the azidomethyl crown ether in anhydrous THF to a stirred suspension of LiAlH₄ (1.5 equivalents) in THF at 0 °C. Allow the mixture to warm to room temperature and stir for 4-6 hours. Cautiously quench the reaction by the sequential addition of water, 15% NaOH solution, and then more water. Filter the resulting salts and extract the filtrate with ether. Dry and concentrate to yield the final product.

  • Method B (Catalytic Hydrogenation): Dissolve the azidomethyl crown ether in methanol or ethanol, add a catalytic amount of 10% Pd/C, and stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC or IR spectroscopy). Filter the catalyst through Celite and concentrate the filtrate to obtain 2-Aminomethyl-18-crown-6.

III. Troubleshooting Guide & FAQs

This guide addresses common issues encountered during the synthesis, particularly those leading to low yields.

Caption: Decision tree for troubleshooting low yield in the crown ether synthesis stage.

Frequently Asked Questions (FAQs)

Q1: My yield for the cyclization step is extremely low. What is the most common cause? A: The most frequent cause of low yield in crown ether synthesis is the competing intermolecular polymerization reaction.[1] To favor the desired intramolecular cyclization, it is absolutely essential to use high-dilution conditions. This is achieved by adding the two reactants very slowly and simultaneously from separate syringe pumps into a large volume of refluxing solvent. This minimizes the probability of two different precursor molecules reacting with each other.

Q2: Why are anhydrous conditions so critical for this reaction? A: The Williamson ether synthesis relies on the deprotonation of an alcohol by a strong base (potassium tert-butoxide) to form a reactive alkoxide. Any moisture present in the glassware, solvents, or reagents will protonate the alkoxide, rendering it non-nucleophilic and halting the reaction.[2] Water can also react with the base itself.

Q3: Can I use a different base, like sodium hydride (NaH) or potassium hydroxide (KOH)? A: While other strong bases can work, potassium tert-butoxide is often preferred for two reasons. First, it is highly soluble in THF. Second, and more importantly, it provides the potassium cation (K⁺), which is the ideal size to act as a "template" for the formation of the 18-crown-6 ring.[3][4] The K⁺ ion coordinates with the oxygen atoms of the linear precursor, pre-organizing it into a circular conformation that greatly facilitates the final ring-closing step.[1][5]

Q4: I obtained a thick, non-stirrable slurry during the reaction. What happened? A: This often indicates that polymerization has occurred, or that the concentration of reactants was too high, leading to the precipitation of salts and oligomers. Review your high-dilution setup to ensure the addition rate was sufficiently slow and the solvent volume was adequate.

Q5: The purification by column chromatography is difficult, and I can't separate the product from impurities. A: Purification of crown ethers can be challenging due to the presence of structurally similar linear oligomers.[1] Ensure you are using an appropriate solvent system for your column. If chromatography fails, an alternative is to attempt purification by forming a crystalline complex. For unsubstituted 18-crown-6, this is famously done with acetonitrile.[1] While the hydroxymethyl derivative may behave differently, exploring complexation with various salts or solvents could be a viable purification strategy.

Q6: My tosylation reaction (Stage 2) is not working. What should I check? A: Ensure your 2-Hydroxymethyl-18-crown-6 starting material is pure and completely dry. The pyridine or triethylamine used must be anhydrous. If the reaction is sluggish, you can gently warm it or increase the reaction time. Check the quality of your p-toluenesulfonyl chloride, as it can degrade over time.

IV. Data Presentation: Key Reaction Parameters

The tables below summarize critical parameters for the synthesis.

Table 1: Typical Reaction Conditions for Stage 1 (Cyclization)

Parameter	Recommended Condition	Rationale / Notes
Reactants	Glycerol Derivative, Pentaethylene Glycol Ditosylate	High purity starting materials are essential.
Base	Potassium tert-butoxide	Acts as a strong base and provides the K⁺ template ion.[5]
Solvent	Anhydrous THF	A polar aprotic solvent that dissolves reactants and intermediates.[2]
Technique	High-Dilution (Syringe Pump Addition)	Crucial for minimizing intermolecular polymerization.[1]
Temperature	Reflux (~66 °C in THF)	Provides energy for the SN2 reaction without excessive side reactions.[2]
Reaction Time	18-24 hours	Ensures the reaction proceeds to completion.[2]

Table 2: Impact of Variables on Cyclization Yield

Variable	Impact on Yield if Sub-optimal	Corrective Action
Moisture	Drastic reduction	Rigorously dry all components and use an inert atmosphere.
Reactant Concentration	Low yield (polymerization)	Employ high-dilution techniques.
Template Cation	Low yield (disfavored cyclization)	Use a potassium-based reagent (e.g., t-BuOK).
Base Strength	No reaction (incomplete deprotonation)	Use a strong base capable of deprotonating the alcohol.
Leaving Group	Slow or no reaction	Tosylates are excellent leaving groups for this synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. 2-Hydroxymethyl-18-crown-6 as an efficient organocatalyst for α - aminophosphonates synthesized under eco-friendly conditions, DFT, molecular docking and ADME/T studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Direct synthetic routes to functionalised crown ethers - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00699A [pubs.rsc.org]

Technical Support Center: Purification of 2-Aminomethyl-18-crown-6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 2-Aminomethyl-18-crown-6 from reaction byproducts.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2-Aminomethyl-18-crown-6.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield of Final Product	Incomplete reaction; Suboptimal purification conditions; Product loss during extraction.	Confirm reaction completion via TLC or LC-MS before workup. Optimize column chromatography conditions (see detailed protocol below). Ensure proper phase separation during extractions to avoid loss of the water-soluble amine product.
Product Contaminated with Starting Material (e.g., 2-Tosyloxymethyl-18-crown-6)	Incomplete amination reaction.	Increase reaction time or temperature. Ensure the use of anhydrous solvents to prevent quenching of the nucleophile. Consider using a more reactive leaving group on the starting material.
Presence of Phthalimide Byproducts (e.g., Phthalhydrazide)	Incomplete removal after Gabriel synthesis deprotection.	Phthalhydrazide is a common byproduct if hydrazine is used for deprotection. It is often insoluble in common organic solvents like dichloromethane or chloroform and can be removed by filtration. An acidic wash of the organic layer can also help remove any remaining basic impurities.
Oily Product That Fails to Solidify/Crystallize	Presence of residual solvents or impurities.	Crown ethers are notoriously difficult to crystallize. High vacuum (≤0.1 mmHg) for an extended period can help remove volatile impurities. If column chromatography is used, ensure fractions are clean before combining. For the parent 18-crown-6, complexation with acetonitrile followed by decomplexation under vacuum yields a crystalline solid; a similar strategy could be attempted.[1][2][3]
Broad or Unresolved Peaks During Column Chromatography	Inappropriate solvent system; Column overloading.	The high polarity of the amine can cause tailing on silica gel. Consider adding a small percentage of a basic modifier like triethylamine or ammonium hydroxide to the eluent. Ensure the amount of crude product loaded is appropriate for the column size. A gradient elution from a less polar to a more polar solvent system may improve separation. For complex mixtures of crown ether derivatives, a quaternary solvent flash chromatography system can be effective.[1][4]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Aminomethyl-18-crown-6 and what byproducts should I expect?

A common and logical synthetic pathway begins with the commercially available 2-Hydroxymethyl-18-crown-6. This alcohol is typically converted to a derivative with a good leaving group, such as a tosylate or a halide. This intermediate is then subjected to an amination reaction, frequently the Gabriel synthesis using potassium phthalimide, followed by deprotection to yield the primary amine.

Expected byproducts include:

• Unreacted starting materials (2-Hydroxymethyl-18-crown-6 or its tosylated/halogenated derivative).

• Byproducts from the deprotection step of the Gabriel synthesis (e.g., phthalhydrazide if using hydrazine, or phthalic acid if using acidic/basic hydrolysis).[5]

• Side-products from competing elimination reactions.

• Residual solvents from the reaction and purification steps (e.g., DMF, THF, ethanol).

Q2: What are the key challenges in purifying 2-Aminomethyl-18-crown-6?

The primary challenges stem from the molecule's physical properties. It is a viscous liquid or low-melting solid that can be difficult to handle and crystallize.[6][7] Its polarity, due to the amine and ether functionalities, can lead to issues with chromatographic purification, such as peak tailing on silica gel. Furthermore, its solubility in both aqueous and organic phases can complicate extractions.

Q3: Can I use distillation to purify 2-Aminomethyl-18-crown-6?

While the parent 18-crown-6 can be purified by high-vacuum distillation, this is often challenging for functionalized derivatives like 2-Aminomethyl-18-crown-6 due to their higher boiling points and potential for thermal decomposition.[1][2][3] Column chromatography is generally the preferred method for purifying this compound.

Q4: Which analytical techniques are best for assessing the purity of 2-Aminomethyl-18-crown-6?

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for confirming the structure and identifying impurities. The presence of starting materials or byproducts from the Gabriel synthesis will be evident from their characteristic signals.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product.

• Thin-Layer Chromatography (TLC): Useful for monitoring reaction progress and for developing an appropriate solvent system for column chromatography. Due to the UV-inactive nature of the compound, a stain such as potassium permanganate or ninhydrin is required for visualization.

Experimental Protocols

General Purification Workflow

The following is a generalized experimental protocol for the purification of 2-Aminomethyl-18-crown-6, assuming a synthesis route involving a phthalimide-protected intermediate.

References

• 1. santaisci.com [santaisci.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The Synthesis method and Toxicity of 18-Crown-6_Chemicalbook [chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]
• 6. trilinkbiotech.com [trilinkbiotech.com]
• 7. iipseries.org [iipseries.org]

common side reactions in the synthesis of aminomethyl crown ethers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of aminomethyl crown ethers.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing aminomethyl crown ethers?

A1: There are two main strategies for the synthesis of aminomethyl crown ethers:

• Templated Macrocyclization: This approach involves the reaction of pre-functionalized starting materials in the presence of a suitable metal cation template. A common example is the reaction of a 3-(N-substituted amino)-1,2-propanediol with an oligoethylene glycol ditosylate or dichloride. The template ion helps to organize the acyclic precursors into a conformation that favors cyclization over polymerization.[1]

• Direct Functionalization of a Pre-formed Crown Ether: This strategy involves synthesizing the crown ether ring first and then introducing the aminomethyl group. Common methods include:

  • Nitration followed by reduction: Aromatic crown ethers, such as dibenzo-18-crown-6, can be nitrated and then the nitro group is reduced to an amine.

  • Formylation followed by reductive amination: Introduction of a formyl group onto the crown ether, followed by reaction with an amine in the presence of a reducing agent, can yield the desired aminomethyl derivative.

Q2: What is the "template effect" and why is it important in crown ether synthesis?

A2: The template effect refers to the use of a metal cation that fits well into the cavity of the desired crown ether to promote its formation. The cation acts as a template by coordinating with the oxygen atoms of the acyclic precursor, holding it in a conformation that facilitates the final ring-closing step. This significantly reduces the likelihood of linear polymerization, which is a major side reaction. For example, K+ is an excellent template for the synthesis of 18-crown-6 and its derivatives.

Q3: How can I purify my aminomethyl crown ether from the reaction mixture?

A3: The purification of aminomethyl crown ethers can be challenging due to their polarity and the presence of various side products. Flash chromatography is a highly effective method for purification. Given that the reaction mixture can contain components of diverse polarities, a quaternary solvent system in flash chromatography can be particularly useful for achieving good separation.[2] Column chromatography on silica gel is also a common purification technique.[3]

Troubleshooting Guides

Issue 1: Low Yield of the Desired Aminomethyl Crown Ether

Low yields are a common problem in crown ether synthesis. The following troubleshooting guide addresses potential causes and solutions.

Potential Cause	Troubleshooting Steps
Polymerization	- Ensure the presence of a suitable template cation in stoichiometric amounts. - Use high-dilution conditions to favor intramolecular cyclization over intermolecular polymerization.
Competing O-alkylation	- When using aminodiol precursors, the alkoxide formed under basic conditions can compete with the amine for reaction with the electrophile. - Consider protecting the hydroxyl groups of the diol before the cyclization reaction.
Suboptimal Reaction Conditions	- Temperature: Higher temperatures can promote side reactions like elimination. Optimize the temperature by starting low and gradually increasing it while monitoring the reaction. - Solvent: Polar aprotic solvents like THF or DMF are generally preferred. The choice of solvent can significantly impact the reaction rate and selectivity.[1] - Base: Use a strong, non-nucleophilic base. Ensure the base is fresh and active.
Impure Reagents	- Use high-purity, anhydrous reagents and solvents. Water can react with the base and electrophiles, leading to undesired side products.

Issue 2: Formation of Significant Side Products

The presence of multiple spots on a TLC plate indicates the formation of side products. Identifying and minimizing these is crucial for a successful synthesis.

Observed Side Product	Potential Cause	Recommended Action
Linear Polymers	Lack of an effective template effect or reaction run at high concentration.	Use an appropriate template ion and high-dilution conditions.
O-Alkylated Isomer	In syntheses starting from aminodiols, the alkoxide is reacting instead of the desired amino group.	Protect the hydroxyl groups before cyclization or modify the reaction conditions (e.g., base, solvent) to favor N-alkylation.
Dialkylated Amine	In reductive amination, the newly formed secondary amine reacts again with the aldehyde.	Use a large excess of the primary amine or a stepwise procedure where the imine is formed first, followed by reduction.
Reduced Aldehyde/Ketone	The reducing agent in reductive amination is reducing the carbonyl group before imine formation.	Use a milder reducing agent that is selective for the imine, such as sodium cyanoborohydride (NaBH3CN).[4]
Elimination Products	Reaction conditions (high temperature, strong base) favor elimination over substitution.	Lower the reaction temperature and use a less sterically hindered base.

Experimental Protocols

Protocol 1: Synthesis of [(Hexylamino)methyl]-15-crown-5 via Templated Macrocyclization

This protocol is adapted from the work of Maeda et al.[1] and involves the reaction of a 3-(N-substituted amino)-1,2-propanediol with tetraethylene glycol ditosylate.

Materials:

• 3-(Hexylamino)-1,2-propanediol

• Tetraethylene glycol ditosylate

• Sodium metal

• tert-Butyl alcohol (anhydrous)

• Toluene (anhydrous)

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve 3-(hexylamino)-1,2-propanediol and a stoichiometric equivalent of sodium metal in anhydrous tert-butyl alcohol under an inert atmosphere (e.g., argon or nitrogen).

• Heat the mixture to 40-80 °C to facilitate the formation of the sodium alkoxide and aminosodium salt.

• In the dropping funnel, prepare a solution of tetraethylene glycol ditosylate in anhydrous toluene.

• Add the ditosylate solution dropwise to the reaction mixture over several hours with vigorous stirring.

• After the addition is complete, continue to stir the reaction mixture at the same temperature for the specified time (monitor by TLC).

• Cool the reaction mixture and filter to remove the precipitated sodium tosylate.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by distillation using a Kugelrohr apparatus.

Quantitative Data from Literature for a Similar Synthesis:

The yield of aminomethyl crown ethers can vary significantly depending on the reaction conditions. For the synthesis of [(hexylamino)methyl]-15-crown-5, yields can be influenced by the choice of solvent and base.

Solvent	Base	Yield of 5a (%)
t-BuOH	Na	45
Dioxane	NaH	31
THF	NaH	29
Diglyme	NaH	20

Data adapted from Maeda et al.[1]

Protocol 2: Synthesis of an Aminomethyl Crown Ether via Reductive Amination

This protocol provides a general procedure for the reductive amination of a formyl-substituted crown ether.

Materials:

• Formyl-substituted crown ether

• Primary amine (e.g., benzylamine)

• Sodium cyanoborohydride (NaBH3CN)

• Methanol (anhydrous)

• Molecular sieves (3Å)

Procedure:

• In a round-bottom flask, dissolve the formyl-substituted crown ether and a slight excess of the primary amine in anhydrous methanol.

• Add activated 3Å molecular sieves to the mixture to absorb the water formed during imine formation.

• Stir the mixture at room temperature for several hours to allow for the formation of the imine intermediate.

• In a separate flask, prepare a solution of sodium cyanoborohydride in anhydrous methanol.

• Slowly add the NaBH3CN solution to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench the reaction by carefully adding dilute aqueous HCl.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

• Purify the product by flash chromatography.

Visualizations

Caption: General synthetic workflows for aminomethyl crown ethers.

Caption: A logical workflow for troubleshooting low yields.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. santaisci.com [santaisci.com]
• 3. mdpi.com [mdpi.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Improving the Stability of 2-Aminomethyl-18-crown-6 Based Sensors

This technical support center is designed for researchers, scientists, and drug development professionals working with 2-Aminomethyl-18-crown-6 based sensors. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind a 2-Aminomethyl-18-crown-6 based sensor?

A1: 2-Aminomethyl-18-crown-6 is a derivative of the crown ether 18-crown-6. The 18-crown-6 macrocycle has a cavity size that is highly selective for potassium ions (K⁺). This selective binding is the core principle of its function as an ionophore in ion-selective electrodes (ISEs) and other sensor types. The formation of a stable complex between the 2-Aminomethyl-18-crown-6 and the target ion generates a measurable signal, such as a change in potential in potentiometric sensors. The aminomethyl group provides a site for covalent attachment to a sensor matrix, which can significantly improve the sensor's stability.

Q2: My sensor is showing significant signal drift. What are the potential causes and how can I resolve this?

A2: Signal drift in 2-Aminomethyl-18-crown-6 based sensors can be a significant issue, leading to inaccurate measurements. The primary causes include:

• Leaching of the Ionophore: The 2-Aminomethyl-18-crown-6 molecule can slowly leak from the sensor membrane into the sample solution, especially if it is not covalently bound.

• Plasticizer Exudation: The plasticizer within the membrane, which is crucial for its function, can also leach out over time, altering the membrane's properties.

• Water Uptake: The sensor membrane can absorb water, which can form a "water layer" between the ion-selective membrane and the solid contact, leading to potential instability.

• Contamination of the Electrode Surface: Fouling of the sensor surface by proteins or other molecules in the sample can interfere with the ion-exchange process.

To address signal drift, consider the following troubleshooting steps:

• Covalent Immobilization: If not already implemented, covalently attaching the 2-Aminomethyl-18-crown-6 to the polymer matrix (e.g., PVC) is the most effective way to prevent leaching and improve long-term stability.[1][2][3][4]

• Optimize Membrane Composition: The choice and concentration of the plasticizer are critical. High-lipophilicity plasticizers can reduce leaching. The addition of lipophilic salts can also enhance stability.

• Proper Conditioning: Ensure the electrode is properly conditioned in a solution of the primary ion before use. This helps to establish a stable equilibrium at the membrane-solution interface.

• Regular Calibration: Frequent recalibration can help to compensate for minor signal drift.

• Cleaning: If fouling is suspected, gently clean the membrane surface according to the manufacturer's instructions.

Q3: The sensor has a slow response time. What could be the reason and what is the solution?

A3: A slow response time can be frustrating and can affect the accuracy of dynamic measurements. Common causes include:

• Aged or Damaged Membrane: Over time, the sensing membrane can degrade, leading to slower ion-exchange kinetics.

• Low Operating Temperature: Lower temperatures can decrease the rate of ion exchange and diffusion within the membrane.[5]

• Insufficient Conditioning: A new or improperly stored electrode may not be fully equilibrated, resulting in a sluggish response.

To improve the response time:

• Recondition the Electrode: Soak the electrode in a standard solution of the target ion for several hours.

• Control the Temperature: If possible, perform measurements at a consistent and optimal temperature.

• Replace the Membrane/Electrode: If the membrane is old or damaged, it may need to be replaced.

Q4: How does pH affect the performance of a 2-Aminomethyl-18-crown-6 based sensor?

A4: The pH of the sample solution can significantly impact the performance of sensors based on 2-Aminomethyl-18-crown-6. The aminomethyl group is basic and can be protonated at low pH. This protonation can interfere with the complexation of the target cation by the crown ether, leading to a decrease in sensitivity. Most crown ether-based sensors have an optimal pH range for operation. For many potentiometric sensors, this range is typically between pH 4 and 9.[6] It is crucial to operate the sensor within its specified pH range to ensure accurate and reproducible results.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered with 2-Aminomethyl-18-crown-6 based sensors.

Problem	Potential Cause	Troubleshooting Steps
Noisy or Unstable Readings	1. Air bubble on the electrode surface.2. Clogged reference electrode junction.3. Improper grounding of the measurement setup.4. Leaching of membrane components.	1. Gently tap the electrode to dislodge any air bubbles.2. Clean the reference electrode junction and replace the filling solution.3. Ensure the meter and stirrer are properly grounded.4. Consider covalent immobilization of the ionophore.
Poor Selectivity	1. High concentration of interfering ions.2. Non-optimal membrane composition.3. Incorrect sample pH.	1. Use a separation technique to remove interfering ions if possible.2. Optimize the membrane cocktail (ionophore, plasticizer, additives).3. Adjust the sample pH to the optimal range for the sensor.
Low Slope (Non-Nernstian Response)	1. Depleted or incorrect internal filling solution.2. Damaged or old sensing membrane.3. Incorrectly prepared calibration standards.	1. Replace the internal filling solution with a fresh, correctly prepared solution.2. Fabricate a new membrane or use a new electrode.3. Prepare fresh calibration standards using high-purity reagents.

Data on Sensor Stability

The stability of 2-Aminomethyl-18-crown-6 based sensors is influenced by several factors. While specific quantitative data for this exact compound is sparse in the public literature, the following tables provide representative data for similar crown ether-based ion-selective electrodes, illustrating the effects of key parameters.

Table 1: Effect of pH on the Potential Response of a Crown Ether-Based ISE

pH	Potential (mV) at 10⁻³ M	Potential (mV) at 10⁻⁴ M
2	125	110
3	150	130
4	180	155
5	182	156
6	182	156
7	181	155
8	180	154
9	175	150
10	160	140

Note: This data is illustrative and shows a typical optimal pH range. The exact values will vary depending on the specific sensor construction and target ion.[6]

Table 2: Effect of Temperature on the Response of a Crown Ether-Based ISE

Temperature (°C)	Slope (mV/decade)
20	58.1
25	59.2
30	60.1
35	61.1
40	62.1

Note: The Nernstian slope is theoretically dependent on temperature. Significant deviations from the expected slope can indicate sensor instability.

Table 3: Lifetime of PVC Membrane Electrodes with Different Plasticizers

Plasticizer	Lifetime (months)
Dibutyl phthalate (DBP)	> 6
o-Nitrophenyl octyl ether (o-NPOE)	> 6
Bis(2-ethylhexyl) sebacate (DOS)	< 6
Tributylphosphate (TBP)	< 6

Source: Adapted from literature on nitrate-selective electrodes, illustrating the significant impact of the plasticizer on sensor lifetime.[7]

Experimental Protocols

Protocol 1: Fabrication of a 2-Aminomethyl-18-crown-6 Based PVC Membrane Ion-Selective Electrode

Materials:

• 2-Aminomethyl-18-crown-6 (ionophore)

• Poly(vinyl chloride) (PVC), high molecular weight

• Plasticizer (e.g., o-nitrophenyl octyl ether, o-NPOE)

• Lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate, KTCPB)

• Tetrahydrofuran (THF), anhydrous

• Glass rings for casting

• Electrode body

• Ag/AgCl internal reference electrode

• Internal filling solution (e.g., 0.1 M KCl)

Procedure:

• Membrane Cocktail Preparation:

  • In a small glass vial, dissolve PVC (e.g., 33% by weight), plasticizer (e.g., 66% by weight), 2-Aminomethyl-18-crown-6 (e.g., 1% by weight), and the lipophilic salt (e.g., 0.5% by weight) in a minimal amount of THF.

  • Stir the mixture until all components are fully dissolved and a homogenous solution is obtained.

• Membrane Casting:

  • Place a clean glass ring on a flat, clean glass plate.

  • Carefully pour the membrane cocktail into the glass ring.

  • Cover the setup with a petri dish to allow for slow evaporation of THF, which prevents the formation of air bubbles and ensures a uniform membrane.

  • Allow the solvent to evaporate completely at room temperature for at least 24 hours.

• Electrode Assembly:

  • Once the membrane is dry, carefully detach it from the glass plate.

  • Cut a small disk (typically 5-7 mm in diameter) from the membrane using a cork borer.

  • Mount the membrane disk into the tip of the electrode body, ensuring a good seal.

  • Fill the electrode body with the internal filling solution.

  • Insert the Ag/AgCl internal reference electrode, making sure no air bubbles are trapped.

• Conditioning:

  • Condition the newly assembled electrode by soaking it in a 0.01 M solution of the target ion (e.g., KCl) for at least 2-4 hours (overnight is recommended for optimal performance).

Protocol 2: Long-Term Stability Testing of an Ion-Selective Electrode

Objective: To evaluate the long-term stability of the sensor by monitoring its performance characteristics over an extended period.

Procedure:

• Initial Calibration:

  • Perform a multi-point calibration of the new, conditioned electrode using a series of standard solutions of the target ion.

  • Record the slope, intercept, and linear range of the calibration curve.

• Continuous Monitoring (Optional):

  • For applications requiring continuous monitoring, immerse the electrode in a sample solution and record the potential at regular intervals (e.g., every hour) for an extended period (e.g., several days or weeks).

• Periodic Recalibration:

  • At set intervals (e.g., daily, weekly), remove the electrode from the sample, rinse it with deionized water, and perform a two-point or multi-point calibration.

  • Record the new slope and intercept. A significant change in these parameters indicates sensor drift.

• Selectivity Check:

  • Periodically, determine the selectivity coefficients for major interfering ions using the fixed interference method or the separate solution method. A decrease in selectivity indicates membrane degradation.

• Data Analysis:

  • Plot the slope and intercept of the calibrations over time. A stable sensor will show minimal variation in these parameters.

  • Analyze the continuous monitoring data for any significant potential drift.

Protocol 3: Accelerated Aging Test

Objective: To quickly estimate the long-term stability of the sensor by subjecting it to elevated stress conditions.[1][8][9][10][11]

Procedure:

• Initial Characterization:

  • Perform a full calibration and selectivity determination of the new sensor at ambient temperature.

• Thermal Stress:

  • Place the sensor in a temperature-controlled oven or water bath at an elevated temperature (e.g., 40-50 °C).

  • At regular intervals (e.g., every 24 hours), remove the sensor, allow it to cool to ambient temperature, and re-characterize its performance (calibration and selectivity).

• Chemical Stress (Optional):

  • Expose the sensor to solutions containing potentially degrading chemicals (e.g., strong oxidizing or reducing agents) at low concentrations for a defined period.

  • After exposure, rinse the sensor and re-characterize its performance.

• Data Analysis:

  • Plot the changes in slope, intercept, and selectivity as a function of the duration of the stress test. The rate of degradation under accelerated conditions can be used to estimate the sensor's lifetime under normal operating conditions.

Signaling Pathways and Workflows

Potentiometric Sensing Mechanism

The fundamental principle of a 2-Aminomethyl-18-crown-6 based potentiometric sensor involves the selective binding of the target ion at the membrane-solution interface, which generates a potential difference.

Caption: Potentiometric sensing mechanism of a crown ether-based ISE.

Experimental Workflow for Sensor Fabrication and Testing

The following diagram illustrates the typical workflow for creating and evaluating a 2-Aminomethyl-18-crown-6 based sensor.

References

• 1. Accelerated aging tests - Fraunhofer IPM [ipm.fraunhofer.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thermal degradation of 18 amino acids during pyrolytic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacyfreak.com [pharmacyfreak.com]
• 6. japsonline.com [japsonline.com]
• 7. Experimental study on stability of different solid contact arrangements of ion-selective electrodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. withnellsensors.co.uk [withnellsensors.co.uk]
• 9. Sensor Lifetime Testing: Accelerated Aging Protocols [eureka.patsnap.com]
• 10. Accelerated aging - Wikipedia [en.wikipedia.org]
• 11. ardl.com [ardl.com]

Technical Support Center: Functionalization of 18-Crown-6 Ethers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the functionalization of 18-crown-6 ethers. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, functionalization, and purification of 18-crown-6 ethers.

Question: My functionalization reaction of 18-crown-6 is resulting in a low yield. What are the potential causes and how can I improve it?

Answer: Low yields are a frequent issue in the functionalization of 18-crown-6 and can stem from several factors. A systematic approach to troubleshooting is recommended.

• Moisture and Purity of Reagents: The Williamson ether synthesis, a common method for creating the ether backbone, is highly sensitive to moisture. Ensure all glassware is thoroughly dried and use anhydrous solvents.[1] Water can react with the strong bases used and hydrolyze alkylating agents.[1] Impurities in starting materials can also lead to side reactions, so using freshly purified reagents is advisable.[1] 18-crown-6 itself is hygroscopic and may need drying before use.[2][3]

• Reaction Conditions:

  • Temperature: While higher temperatures can accelerate reaction rates, they may also promote side reactions like E2 elimination, particularly with secondary alkyl halides.[1] It is often best to start at a lower temperature (e.g., 50°C) and gradually increase it while monitoring the reaction's progress.[1]

  • Base Quality: If you are using a solid base like sodium hydride (NaH) or potassium hydride (KH), ensure it has not been deactivated through improper storage or handling.[1]

• Choice of Functionalization Strategy: The direct functionalization of a pre-formed 18-crown-6 macrocycle can be a simpler alternative to a multi-step synthesis involving functionalized precursors.[4] However, yields can vary significantly depending on the chosen method. Photochemical radical generation approaches have been reported to produce higher yields compared to thermal or chemical methods for direct functionalization.[5]

• Purification Losses: Significant amounts of the desired product can be lost during purification. 18-crown-6 and its derivatives can be challenging to separate from reaction mixtures. For instance, they may co-distill with the product or bind strongly to silica gel during chromatography.[6]

Question: I am having difficulty purifying my functionalized 18-crown-6 ether. What are some effective purification strategies?

Answer: Purification of crown ethers requires specific techniques due to their unique properties.

• Recrystallization: A common and effective method for purifying 18-crown-6 is by forming an acetonitrile solvate. The crude material is dissolved in hot acetonitrile and allowed to cool, which causes the crown-acetonitrile complex to crystallize.[2][7] The acetonitrile is then removed under high vacuum to yield the pure crown ether.[7]

• Distillation: High-vacuum distillation can be used to purify crude 18-crown-6.[7] However, this method requires careful temperature control, as an explosion has been reported during the thermal decomposition of the crude 18-crown-6-potassium salt complex at high temperatures (approaching 200°C).[7]

• Chromatography: Flash chromatography can be employed, but 18-crown-6 absorbs strongly to silica gel.[6] A polar mobile phase, such as a methanol-chloroform mixture, may be necessary to elute the compound.[6] For benzocrown ether derivatives with diverse polarities, a quaternary solvent system may be required for effective separation.[8]

• Avoiding Aqueous Workup: For water-sensitive compounds, an aqueous workup to remove the crown ether is not feasible. In such cases, filtration through a pad of silica gel with a non-polar eluent can be effective, as the crown ether will be retained on the silica.[6]

Frequently Asked Questions (FAQs)

Question: What are the main synthetic strategies for introducing functional groups onto an 18-crown-6 ether?

Answer: There are two primary approaches for synthesizing functionalized crown ethers:

• Templated Macrocyclisation: This is the most traditional method, where pre-functionalized starting materials are used to construct the crown ether ring.[4][9]

• Direct Functionalization: This approach involves adding functional groups directly onto a pre-formed crown ether macrocycle.[4][5] This can be a more efficient process as it reduces the number of synthetic steps.[4] For aromatic crown ethers (like dibenzo-18-crown-6), electrophilic substitution reactions are commonly used.[5] For aliphatic crown ethers, methods often involve photochemical or thermal/chemical activation to initiate radical-mediated reactions.[5]

Question: Why is 18-crown-6 so effective as a phase-transfer catalyst?

Answer: The effectiveness of 18-crown-6 as a phase-transfer catalyst stems from its unique structure. Its central cavity is approximately 130-150 pm in diameter, which is an ideal size to selectively bind potassium ions (K⁺) with a high affinity.[10] When a potassium salt is in a biphasic system (e.g., an aqueous and an organic layer), the 18-crown-6 can encapsulate the K⁺ ion. The exterior of the crown ether is hydrophobic, making the resulting complex soluble in the organic phase.[10][11] This process effectively transports the anion of the salt, which is often the reactive species, into the organic medium where the reaction can occur.[10] This "naked anion" is highly reactive, leading to accelerated reaction rates.[2][12]

Question: Are there any significant safety concerns when working with 18-crown-6 and its derivatives?

Answer: Yes, caution should be exercised when working with crown ethers. They may be toxic.[7] A significant hazard is the potential for explosion during the purification of crude 18-crown-6 by distillation, especially when it is complexed with potassium salts.[7] It is crucial to avoid high temperatures during this process. Additionally, 18-crown-6 has a high affinity for the hydronium ion (H₃O⁺) and can form complexes with strong acids.[2]

Question: How does the functionalization of 18-crown-6 affect its properties?

Answer: Functionalization can significantly alter the properties and applications of 18-crown-6. By introducing specific functional groups, the crown ether can be tailored for various purposes:

• Ion Selectivity: While 18-crown-6 is naturally selective for K⁺, functionalization can modify this selectivity or introduce affinity for other ions.

• Solubility: Adding different functional groups can change the solubility of the crown ether in various solvents.

• Applications: Functionalized crown ethers are used in diverse fields. For instance, introducing ionizable groups like carboxylic or phosphonic acids allows for applications in ion-exchange systems.[13] Attaching chromophores can lead to the development of colorimetric sensors for specific metal ions.[14] Functionalization is also key to incorporating crown ethers into more complex systems like polymers, dendrimers, and molecular machines.[9] In a study involving neptunium, functionalization of the crown ether with dicyclohexano groups led to higher resistance to radiolysis and increased stability of the Np(VI) oxidation state in solution.[15]

Data Summary

Table 1: Comparison of Direct Functionalization Methods for Aliphatic Crown Ethers

Functionalization Method	Activating Agent/Condition	Functional Group Introduced	Reported Yield	Reference
Photochemical Activation	Hg lamp irradiation with a ketone	Varies with ketone (e.g., alkyl, aryl)	Low to Moderate	[5]
Radical-Mediated Coupling	Di-t-butylperoxide (photoactivated)	N-aromatic bases	Good	[5]
Radical-Mediated C-heteroarylation	Ammonium persulfate with N-hydroxysuccinimide (NHS)	Heteroaromatic bases	High	[5]

Experimental Protocols

Protocol 1: General Procedure for Purification of 18-Crown-6 by Acetonitrile Recrystallization

This protocol is adapted from the procedure described in Organic Syntheses.[7]

Objective: To purify crude 18-crown-6.

Materials:

• Crude 18-crown-6

• Acetonitrile

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Hot plate

• Calcium chloride drying tube

• Filtration apparatus

• Round-bottomed flask

• High-vacuum line

Procedure:

• Place 50 g of crude 18-crown-6 into a 250-ml Erlenmeyer flask with a magnetic stirring bar.

• Add 100 ml of acetonitrile to the flask.

• Equip the flask with a calcium chloride drying tube.

• Heat the slurry on a hot plate with vigorous stirring to dissolve the solid.

• Once dissolved, remove the flask from the heat and allow it to cool to room temperature while continuing to stir. Fine white crystals of the crown-acetonitrile complex will precipitate.

• For maximum precipitation, place the flask in a freezer for 24-48 hours.

• Collect the crystals by filtration. It is recommended to perform the filtration in a dry-box or under a nitrogen atmosphere to prevent moisture absorption.

• Transfer the hygroscopic crystals to a round-bottomed flask.

• Remove the acetonitrile from the complex by applying a high vacuum (0.1–0.5 mm) with gentle heating (approximately 35°C) for 2–3 hours.

• The pure, colorless 18-crown-6 will remain as a solid that crystallizes upon standing.

Protocol 2: Synthesis of 4'-Formylbenzo-18-crown-6

This protocol is a representative example of functionalizing an aromatic crown ether.

Objective: To introduce a formyl group onto a benzo-18-crown-6 ring.

Materials:

• Benzo-18-crown-6

• Trifluoroacetic acid

• Hexamethylenetetramine

• Reaction flask with stirrer

• Standard workup and purification equipment (e.g., separatory funnel, chromatography supplies)

Procedure:

• The formylation of dibenzo-18-crown-6 can be achieved using trifluoroacetic acid and hexamethylenetetramine.[14]

• In a suitable reaction flask, dissolve dibenzo-18-crown-6 in trifluoroacetic acid.

• Add hexamethylenetetramine portion-wise to the stirred solution.

• Allow the reaction to proceed at a controlled temperature until completion (monitor by TLC).

• Upon completion, the reaction mixture is typically hydrolyzed.

• The product, 4,4'-diformyldibenzo-18-crown-6, is then isolated through standard extraction and purification techniques, such as column chromatography, yielding the functionalized crown ether.[14]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Direct synthetic routes to functionalised crown ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iipseries.org [iipseries.org]
• 6. reddit.com [reddit.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. santaisci.com [santaisci.com]
• 9. Direct synthetic routes to functionalised crown ethers - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00699A [pubs.rsc.org]
• 10. nbinno.com [nbinno.com]
• 11. jetir.org [jetir.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 14. researchgate.net [researchgate.net]
• 15. Exploring crown-ether functionalization on the stabilization of hexavalent neptunium - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Reaction Conditions for the Aminomethylation of 18-Crown-6

Welcome to the technical support center for the synthesis of aminomethyl-18-crown-6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the optimization of this synthesis.

I. Reaction Overview and Challenges

Direct aminomethylation of the aliphatic backbone of 18-crown-6 via a standard Mannich reaction is not a well-documented, high-yield procedure. The primary challenge lies in the relative inertness of the C-H bonds of the ethylene oxide units. Therefore, a more robust and common approach involves a two-step synthesis:

• Hydroxymethylation: Introduction of a hydroxymethyl (-CH₂OH) group onto the 18-crown-6 ring.

• Conversion to Amine: Transformation of the hydroxymethyl group into an aminomethyl (-CH₂NH₂) group.

This guide will focus on the optimization and troubleshooting of this two-step pathway.

II. Experimental Protocols

A. Step 1: Synthesis of 2-Hydroxymethyl-18-crown-6

This procedure is adapted from established methods for the functionalization of crown ethers.

Materials:

• 18-crown-6

• Paraformaldehyde

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for anhydrous reactions (Schlenk line, etc.)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve 18-crown-6 (1.0 eq.) in anhydrous THF.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq.) dropwise while maintaining the temperature below -70 °C. Stir the mixture for 2 hours at this temperature.

• Addition of Formaldehyde Source: Add paraformaldehyde (1.5 eq.) to the reaction mixture in one portion.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir overnight. Cool the mixture to 0 °C and quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 2-hydroxymethyl-18-crown-6.

B. Step 2: Conversion of 2-Hydroxymethyl-18-crown-6 to 2-Aminomethyl-18-crown-6

This can be achieved via a Mitsunobu reaction followed by hydrolysis of the phthalimide.

Materials:

• 2-Hydroxymethyl-18-crown-6

• Triphenylphosphine (PPh₃)

• Phthalimide

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Hydrazine hydrate

• Ethanol

• Dichloromethane (DCM)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

Procedure:

• Mitsunobu Reaction:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve 2-hydroxymethyl-18-crown-6 (1.0 eq.), triphenylphosphine (1.5 eq.), and phthalimide (1.5 eq.) in anhydrous THF.

  • Cool the solution to 0 °C and add DIAD or DEAD (1.5 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • Once complete, remove the solvent under reduced pressure and purify the resulting phthalimidomethyl-18-crown-6 by column chromatography.

• Deprotection (Ing-Manske Procedure):

  • Dissolve the purified phthalimidomethyl-18-crown-6 in ethanol.

  • Add hydrazine hydrate (10 eq.) and reflux the mixture for 4 hours.

  • Cool the reaction mixture to room temperature, and acidify with concentrated HCl.

  • Filter the precipitate (phthalhydrazide) and wash with ethanol.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in water and wash with dichloromethane.

  • Basify the aqueous layer with a concentrated NaOH solution to a pH > 12.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-aminomethyl-18-crown-6.

III. Data Presentation: Optimizing Reaction Parameters

The following tables provide a summary of typical reaction parameters and their impact on yield. These are starting points for optimization.

Table 1: Optimization of Hydroxymethylation Reaction

Parameter	Variation	Expected Outcome
Temperature	-78 °C to -40 °C	Lower temperatures (-78 °C) are crucial for selective deprotonation and minimizing side reactions.
n-BuLi (eq.)	1.1 to 2.0	A slight excess (1.1 eq.) is generally sufficient. Higher equivalents may lead to di-substitution or degradation.
Reaction Time	2 to 12 hours	Overnight stirring is often optimal for complete reaction after the addition of paraformaldehyde.
Yield	30-50%	Yields can vary based on the purity of reagents and strict anhydrous conditions.

Table 2: Optimization of Mitsunobu Reaction

Parameter	Variation	Expected Outcome
Solvent	THF, Dioxane, Toluene	THF is generally the solvent of choice due to its ability to dissolve all reactants.
Azodicarboxylate	DIAD vs. DEAD	DIAD is often preferred due to the easier removal of its hydrazine byproduct.
Temperature	0 °C to Room Temp.	Starting at 0 °C and allowing to warm to room temperature provides a controlled reaction rate.
Yield	60-80%	This reaction is typically high-yielding if starting materials are pure.

IV. Troubleshooting Guides and FAQs

A. Troubleshooting Hydroxymethylation

Q1: My reaction yielded no product or a very low yield.

• Possible Cause: Incomplete deprotonation or moisture in the reaction.

  • Solution: Ensure all glassware is rigorously flame-dried. Use freshly distilled anhydrous THF. Titrate the n-BuLi solution before use to determine its exact concentration.

• Possible Cause: Degradation of the starting material.

  • Solution: Maintain a low temperature (-78 °C) during the addition of n-BuLi and for a sufficient time afterward to ensure complete deprotonation before adding the electrophile.

Q2: I observe multiple products in my crude NMR.

• Possible Cause: Di- or poly-substitution.

  • Solution: Use only a slight excess of n-BuLi (1.1 eq.). Ensure slow, dropwise addition at low temperature.

• Possible Cause: Side reactions with the formaldehyde source.

  • Solution: Use high-purity paraformaldehyde. Alternatively, consider using gaseous formaldehyde generated in situ.

B. Troubleshooting Conversion to Amine

Q1: The Mitsunobu reaction is not proceeding to completion.

• Possible Cause: Impure reagents.

  • Solution: Use freshly opened or purified triphenylphosphine and phthalimide. Ensure the azodicarboxylate is not degraded.

• Possible Cause: Steric hindrance.

  • Solution: While less of an issue with this substrate, ensure adequate reaction time (up to 24 hours).

Q2: The deprotection with hydrazine is giving a low yield of the final amine.

• Possible Cause: Incomplete reaction.

  • Solution: Ensure a sufficient excess of hydrazine hydrate is used and that the reflux is maintained for the recommended time.

• Possible Cause: Product loss during work-up.

  • Solution: The aminomethyl-18-crown-6 has some water solubility. Ensure thorough extraction from the basified aqueous layer. Multiple extractions with dichloromethane are recommended.

V. Visualizations

A. Reaction Pathway

Caption: Synthetic pathway for 2-aminomethyl-18-crown-6.

B. Experimental Workflow

Caption: Experimental workflow for the synthesis.

C. Troubleshooting Logic

Caption: Troubleshooting decision tree for Step 1.

Technical Support Center: Overcoming Solubility Issues with 2-Aminomethyl-18-crown-6 Complexes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with 2-Aminomethyl-18-crown-6 and its complexes.

Frequently Asked Questions (FAQs)

Q1: What is 2-Aminomethyl-18-crown-6 and what are its common applications?

2-Aminomethyl-18-crown-6 is a functionalized crown ether. The 18-crown-6 core is a macrocyclic polyether known for its ability to selectively bind cations, particularly potassium ions (K⁺), within its central cavity. The aminomethyl group provides a reactive handle for further chemical modifications. Its applications include use in drug delivery systems, as a phase transfer catalyst, in the development of ion-selective sensors, and for the selective extraction of metal ions.[1][2]

Q2: What are the general solubility properties of 2-Aminomethyl-18-crown-6?

2-Aminomethyl-18-crown-6 is described as a yellow, viscous liquid.[1] Due to the presence of the polar amine group and the ether oxygens, it is generally soluble in polar solvents.[1] The aminomethyl group also allows for the formation of hydrogen bonds, which can influence its solubility in protic solvents.[1]

Q3: How does complexation with a cation affect the solubility of 2-Aminomethyl-18-crown-6?

The solubility of the resulting complex depends on the cation, the counter-anion, and the solvent. The exterior of the crown ether ring is largely nonpolar, consisting of ethylene groups. When a cation is encapsulated within the polar interior, the overall complex can become more soluble in less polar organic solvents than the original inorganic salt.[2][3] This property is the basis for its use as a phase transfer catalyst, where it transports ionic salts into organic phases.[2]

Q4: In which solvents should I start to dissolve my 2-Aminomethyl-18-crown-6 complex?

For the uncomplexed 2-Aminomethyl-18-crown-6, polar solvents such as water, methanol, ethanol, and DMSO are good starting points. For its cation complexes, the choice of solvent is critical. If the goal is to dissolve the complex in a non-polar environment, solvents like chloroform, dichloromethane, or toluene may be effective, particularly when the counter-anion is large and "soft". For applications in biological systems, aqueous buffers are commonly used, and the solubility will be highly dependent on the specific salt and buffer composition.

Troubleshooting Guide for Solubility Issues

This guide provides a systematic approach to resolving common solubility problems encountered during experiments with 2-Aminomethyl-18-crown-6 and its complexes.

Problem	Possible Cause	Suggested Solution
2-Aminomethyl-18-crown-6 (uncomplexed) does not dissolve in my non-polar solvent.	The aminomethyl group and the ether oxygens make the molecule inherently polar.	Use a more polar solvent. If a non-polar solvent is required for your reaction, consider using a co-solvent system by adding a small amount of a polar solvent like methanol or DMSO to the non-polar solvent.
My 2-Aminomethyl-18-crown-6 complex precipitates out of solution upon formation.	The complex may be less soluble than the starting materials in the chosen solvent. This can happen if the resulting ion pair is highly crystalline or has low affinity for the solvent.	- Change the solvent: If you are in a non-polar solvent, try a more polar one, and vice-versa. The principle of "like dissolves like" is a good starting point. - Change the counter-anion: If possible, use a salt with a larger, more lipophilic counter-anion (e.g., PF₆⁻, BF₄⁻, or tosylate) which can increase solubility in organic solvents. - Heat the solution: Gently warming the solution can increase the solubility of many compounds. Ensure the complex is stable at higher temperatures.
The complex is poorly soluble in aqueous buffers for my biological assay.	The overall complex may be too hydrophobic for the aqueous environment. The nature of the buffer salts can also influence solubility.	- Adjust the pH: The aminomethyl group can be protonated at acidic pH. This may increase aqueous solubility. - Add a co-solvent: A small percentage of a water-miscible organic solvent like DMSO or ethanol can improve solubility. Ensure the co-solvent is compatible with your biological assay. - Modify the crown ether: For long-term projects, consider synthesizing a derivative of the crown ether with more polar functional groups to enhance aqueous solubility.
I observe an oil or viscous liquid that does not dissolve.	This could be the uncomplexed crown ether or a low-melting point complex.	- Increase agitation: Vigorous stirring or sonication can help to disperse and dissolve viscous substances. - Use a solvent mixture: A combination of solvents can sometimes be more effective at solvating a difficult compound than a single solvent.

Quantitative Solubility Data (Illustrative Examples)

The following table provides illustrative solubility data for 2-Aminomethyl-18-crown-6 and a representative complex, Potassium Chloride (KCl) complex. Note: This data is for guidance and actual solubilities should be determined experimentally.

Compound	Solvent	Illustrative Solubility (mg/mL at 25°C)
2-Aminomethyl-18-crown-6	Water	> 100
Methanol	> 100
Ethanol	> 100
DMSO	> 100
Dichloromethane	~ 50
Toluene	~ 20
Hexane	< 1
[2-Aminomethyl-18-crown-6 • K⁺]Cl⁻	Water	~ 75
Methanol	~ 90
Dichloromethane	~ 10
Toluene	~ 5
Hexane	< 0.1

Experimental Protocols

Protocol 1: General Synthesis of a Functionalized 18-Crown-6 Derivative

This protocol is a generalized procedure for the synthesis of a functionalized crown ether, adapted from the synthesis of 18-crown-6.[4]

Materials:

• Triethylene glycol

• A suitable di-functionalized ethylene glycol derivative (e.g., a tosylate or halide)

• A strong base (e.g., potassium hydroxide or sodium hydride)

• Anhydrous tetrahydrofuran (THF) as a solvent

• Dichloromethane

• Anhydrous magnesium sulfate

• Acetonitrile for purification

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve triethylene glycol in anhydrous THF.

• Carefully add the strong base to the solution while stirring.

• Slowly add a solution of the di-functionalized ethylene glycol derivative in anhydrous THF to the reaction mixture.

• Heat the mixture to reflux and maintain for 18-24 hours, monitoring the reaction by thin-layer chromatography (TLC).

• After completion, cool the reaction to room temperature and remove the THF under reduced pressure.

• Dilute the resulting slurry with dichloromethane and filter to remove inorganic salts.

• Wash the collected salts with additional dichloromethane.

• Combine the organic phases and dry over anhydrous magnesium sulfate.

• Filter the solution and evaporate the solvent to yield the crude crown ether.

• Purify the crude product by vacuum distillation or by recrystallization from a suitable solvent like acetonitrile.

Protocol 2: Complexation of 2-Aminomethyl-18-crown-6 with a Metal Salt

Materials:

• 2-Aminomethyl-18-crown-6

• Metal salt of interest (e.g., KCl, NaCl)

• A suitable solvent (e.g., methanol, acetonitrile)

Procedure:

• Dissolve 2-Aminomethyl-18-crown-6 in the chosen solvent in a clean, dry flask.

• In a separate flask, dissolve an equimolar amount of the metal salt in the same solvent. Gentle heating may be required.

• Slowly add the metal salt solution to the crown ether solution while stirring.

• Stir the mixture at room temperature for 1-2 hours.

• The formation of the complex can often be observed by changes in solubility or by analytical techniques such as NMR spectroscopy.

• If the complex precipitates, it can be collected by filtration. If it remains in solution, the solvent can be removed under reduced pressure to yield the complex.

Visualizations

Caption: Complexation of 2-Aminomethyl-18-crown-6 with a potassium ion.

Caption: A logical workflow for troubleshooting solubility issues.

References

• 1. Handbook of Organic Solvents by David R. Lide, Hardcover | Barnes & Noble® [barnesandnoble.com]
• 2. Crown ether - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. routledge.com [routledge.com]

minimizing interference in ion-selective electrodes with 2-Aminomethyl-18-crown-6

Technical Support Center: Ion-Selective Electrodes with 2-Aminomethyl-18-crown-6

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing 2-Aminomethyl-18-crown-6 in ion-selective electrodes (ISEs).

Troubleshooting Guide

Ion-selective electrodes are powerful tools, but their performance can be affected by a variety of factors. This guide addresses common issues encountered during experiments with 2-Aminomethyl-18-crown-6 based ISEs.

Problem	Potential Cause	Solution
Noisy or Unstable Readings	1. Air bubble on the electrode surface: Trapped air can disrupt the electrical contact between the membrane and the sample. 2. Clogged reference electrode junction: Prevents proper ion flow, leading to an unstable reference potential. 3. Insufficient filling solution in the reference electrode: Leads to a loss of electrical contact. 4. Electrode not properly grounded: Electrical noise from surrounding equipment can interfere with the measurement. 5. Membrane poisoning: The ion-selective membrane may be contaminated by interfering species in the sample.	1. Gently tap the electrode to dislodge any air bubbles. If necessary, remove the electrode from the solution and carefully re-immerse it. 2. Clean the reference junction according to the manufacturer's instructions. This may involve soaking in a specific cleaning solution. 3. Refill the reference electrode with the appropriate filling solution. 4. Ensure the meter and any other connected equipment are properly grounded. 5. If poisoning is suspected, attempt to regenerate the membrane by soaking it in a solution of the primary ion. If this fails, the membrane may need to be replaced.
Slow Response Time	1. Incorrect storage of the electrode: Storing the electrode in an inappropriate solution can lead to dehydration or contamination of the membrane. 2. Low sample concentration: At very low analyte concentrations, the electrode may take longer to equilibrate. 3. Temperature fluctuations: Changes in sample temperature can affect the electrode's response time.	1. Store the electrode in a solution of the primary ion (e.g., a dilute KCl solution for a potassium-selective electrode) as recommended. 2. Allow for a longer stabilization time when measuring low concentration samples. 3. Ensure that all samples and standards are at the same temperature before measurement.
Drifting Signal	1. Leaching of the ionophore or plasticizer from the membrane: Over time, these components can slowly dissolve into the sample solution, altering the membrane's properties. 2. Contamination of the internal filling solution: Can lead to a gradual change in the electrode's potential. 3. Temperature changes during measurement: Can cause a slow drift in the electrode potential.	1. This is a natural aging process for the electrode. If the drift is severe, the membrane may need to be replaced. 2. Replace the internal filling solution with a fresh, uncontaminated solution. 3. Maintain a constant temperature for all measurements.
Incorrect Slope (Non-Nernstian Response)	1. Presence of interfering ions: Other ions in the sample can compete with the primary ion for binding to the ionophore, affecting the electrode's response. 2. Incorrectly prepared or aged standard solutions: The accuracy of the calibration is dependent on the quality of the standards. 3. Membrane not properly conditioned: A new or improperly stored electrode needs to be conditioned to ensure a stable and responsive membrane.	1. Identify and quantify potential interfering ions. If possible, remove them from the sample or use a masking agent. 2. Prepare fresh standard solutions from high-purity salts and deionized water. 3. Condition the electrode by soaking it in a solution of the primary ion for several hours before calibration.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2-Aminomethyl-18-crown-6 in ion-selective electrodes?

A1: 2-Aminomethyl-18-crown-6 is particularly effective as an ionophore for potassium (K⁺) selective electrodes. The 18-crown-6 ether structure has a cavity size that is well-suited for selectively binding potassium ions.[1] The aminomethyl group can be used to functionalize the crown ether, for example, by attaching it to a polymer backbone in the electrode membrane.

Q2: What are the common interfering ions for a 2-Aminomethyl-18-crown-6 based potassium-selective electrode?

A2: The most common interfering ions for a potassium-selective electrode based on an 18-crown-6 derivative are other alkali metal cations, as well as ammonium ions. The degree of interference depends on the similarity of the ion's size and charge to that of the potassium ion. The general order of interference for an 18-crown-6 based K⁺ ISE is typically:

• High Interference: Rubidium (Rb⁺), Cesium (Cs⁺)

• Moderate Interference: Ammonium (NH₄⁺)

• Low Interference: Sodium (Na⁺), Lithium (Li⁺)

Divalent cations such as Calcium (Ca²⁺) and Magnesium (Mg²⁺) generally show low interference.

Q3: How can I minimize interference from other ions?

A3: Minimizing interference can be achieved through several methods:

• Sample Pre-treatment: If the concentration of an interfering ion is known and high, it may be possible to remove it from the sample before measurement.

• Use of Masking Agents: In some cases, a masking agent can be added to the sample to complex with the interfering ion and prevent it from interacting with the ISE membrane.

• Calibration in a Similar Matrix: If the sample matrix is complex and contains a consistent level of interfering ions, preparing calibration standards in a similar matrix can help to compensate for the interference.

• Mathematical Correction: The Nikolsky-Eisenman equation can be used to mathematically correct for the contribution of interfering ions to the electrode potential, provided their concentrations and the selectivity coefficients are known.

Q4: What is the optimal composition of a PVC membrane for a 2-Aminomethyl-18-crown-6 based ISE?

A4: A typical PVC membrane composition for a crown ether-based ion-selective electrode is a mixture of a polymer matrix, a plasticizer, the ionophore, and sometimes a lipophilic salt. A common starting point for optimization would be:

Component	Typical Weight %	Function
Poly(vinyl chloride) (PVC)	~33%	Provides the structural integrity of the membrane.[2]
Plasticizer (e.g., o-NPOE, DOS)	~65%	Solvates the ionophore and allows for ion mobility within the membrane.[2]
2-Aminomethyl-18-crown-6	~1-2%	The ionophore that selectively binds the target ion.
Lipophilic Salt (e.g., KTpClPB)	~0.5%	Reduces the membrane resistance and can improve selectivity by excluding co-ions.

Note: The optimal composition may vary and should be determined experimentally.

Q5: How do I properly condition a new 2-Aminomethyl-18-crown-6 ISE?

A5: Proper conditioning is crucial for obtaining a stable and reproducible response. For a new or dry-stored electrode, the following steps are recommended:

• Prepare the electrode according to the fabrication protocol.

• Immerse the electrode tip in a mid-range concentration solution of the primary ion (e.g., 0.01 M KCl for a potassium electrode) for at least 2-4 hours. For best results, conditioning overnight is often recommended.

• After conditioning, rinse the electrode with deionized water and blot dry before proceeding with calibration.

Experimental Protocols

Protocol 1: Fabrication of a 2-Aminomethyl-18-crown-6 Based Potassium-Selective PVC Membrane Electrode

Materials:

• 2-Aminomethyl-18-crown-6 (ionophore)

• High molecular weight Poly(vinyl chloride) (PVC)

• Plasticizer (e.g., 2-nitrophenyl octyl ether - o-NPOE)

• Lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate - KTpClPB)

• Tetrahydrofuran (THF), analytical grade

• Glass ring (e.g., 2 cm diameter) on a clean glass plate

• Electrode body

• Internal filling solution (e.g., 0.1 M KCl)

• Internal reference electrode (e.g., Ag/AgCl wire)

Procedure:

• Membrane Cocktail Preparation:

  • In a small, clean glass vial, dissolve approximately 33 mg of PVC, 65 mg of plasticizer, 1-2 mg of 2-Aminomethyl-18-crown-6, and 0.5 mg of KTpClPB in 1-2 mL of THF.

  • Stir the mixture until all components are completely dissolved and a homogenous solution is formed.

• Membrane Casting:

  • Carefully pour the membrane cocktail into the glass ring on the glass plate.

  • Cover the setup with a watch glass to allow for slow evaporation of the THF. This prevents the formation of air bubbles and ensures a uniform membrane.

  • Allow the solvent to evaporate completely at room temperature for at least 24 hours.

• Electrode Assembly:

  • Once the membrane is dry and transparent, carefully cut a small disc (e.g., 5-7 mm in diameter) from the cast membrane using a cork borer.

  • Mount the membrane disc into the tip of the electrode body, ensuring a good seal.

  • Fill the electrode body with the internal filling solution (e.g., 0.1 M KCl).

  • Insert the Ag/AgCl internal reference electrode into the filling solution, making sure there are no trapped air bubbles.

Protocol 2: Calibration of the Potassium-Selective Electrode

Materials:

• Prepared 2-Aminomethyl-18-crown-6 ISE

• External reference electrode (e.g., Ag/AgCl)

• Ion meter or pH/mV meter

• Standard potassium chloride (KCl) solutions of varying concentrations (e.g., 10⁻¹ M to 10⁻⁶ M)

• Magnetic stirrer and stir bars

• Deionized water

Procedure:

• Electrode Setup:

  • Connect the 2-Aminomethyl-18-crown-6 ISE and the external reference electrode to the ion meter.

  • Place a beaker with the lowest concentration standard solution on the magnetic stirrer and add a stir bar.

• Measurement:

  • Immerse the electrodes in the standard solution. Ensure the reference junction and the ISE membrane are fully submerged.

  • Begin stirring at a constant, moderate rate.

  • Allow the potential reading (in mV) to stabilize and then record the value.

  • Rinse the electrodes thoroughly with deionized water and gently blot dry between measurements.

  • Repeat the measurement for each standard solution, moving from the lowest to the highest concentration.

• Calibration Curve:

  • Plot the recorded potential (mV) on the y-axis against the logarithm of the potassium ion activity (or concentration) on the x-axis.

  • The resulting graph should be linear over a certain concentration range, and the slope should be close to the theoretical Nernstian value of 59.2 mV per decade of concentration at 25°C for a monovalent ion.

Visualizations

Caption: Experimental workflow for ISE fabrication and calibration.

Caption: Ion recognition and interference mechanism at the ISE membrane.

Caption: Logical flow for troubleshooting common ISE issues.

References

• 1. The importance of the counter-cation in reductive rare-earth metal chemistry: 18-crown-6 instead of 2,2,2-cryptand allows isolation of [YII(NR2)3]1− and ynediolate and enediolate complexes from CO reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. accesson.kisti.re.kr [accesson.kisti.re.kr]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Aminomethyl-18-crown-6 and Valinomycin for Potassium Sensing

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Two Prominent Ionophores for Potassium Ion Detection

The accurate and selective detection of potassium ions (K⁺) is critical across a spectrum of scientific disciplines, from biomedical research and clinical diagnostics to environmental monitoring. At the heart of many potassium-selective sensors lie ionophores—lipid-soluble molecules that selectively bind and transport specific ions across a membrane. This guide provides a detailed comparative study of two such ionophores: the synthetic crown ether, 2-Aminomethyl-18-crown-6, and the naturally occurring depsipeptide, valinomycin. This analysis is based on available experimental data to aid researchers in selecting the appropriate ionophore for their specific potassium sensing applications.

Performance Characteristics: A Quantitative Comparison

The efficacy of an ionophore in a sensor is determined by several key performance metrics, including its selectivity, sensitivity, detection range, and response time. While both 2-Aminomethyl-18-crown-6 and valinomycin are effective in binding potassium ions, they exhibit notable differences in their performance characteristics.

Performance Metric	2-Aminomethyl-18-crown-6	Valinomycin
Selectivity (log KpotK,Na)	~ -2.0 to -3.0 (for various 18-crown-6 derivatives)	~ -4.0 to -5.0
Linear Concentration Range	Typically 10⁻⁵ to 10⁻¹ M	Typically 10⁻⁶ to 10⁻¹ M
Sensitivity (Nernstian Slope)	~55-59 mV/decade	~58-60 mV/decade
Response Time	Generally fast, in the order of seconds to a minute	Typically < 30 seconds
pH operating range	Wide, generally stable across a broad pH range	Wide, generally stable across a broad pH range

Note: The data for 2-Aminomethyl-18-crown-6 is based on studies of various 18-crown-6 derivatives, as specific comprehensive data for this particular compound is limited in publicly available literature. Valinomycin is a well-established and extensively characterized potassium ionophore, hence the availability of more precise data.

Signaling and Experimental Workflows

The fundamental principle behind potassium sensing using these ionophores in an ion-selective electrode (ISE) involves the selective binding of potassium ions at the membrane-sample interface, which generates a potential difference that can be measured.

Caption: General mechanism of potassium ion transport across a sensor membrane.

The workflow for fabricating a potassium-selective electrode is a critical step in ensuring reliable and reproducible measurements.

Caption: A generalized workflow for the fabrication of an ion-selective electrode.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and evaluation of these ionophores in potassium sensing applications.

Protocol 1: Preparation of a Valinomycin-Based Potassium-Selective Membrane

Materials:

• Valinomycin (Ionophore)

• High molecular weight Poly(vinyl chloride) (PVC)

• Bis(2-ethylhexyl) sebacate (DOS) or other suitable plasticizer

• Potassium tetrakis(p-chlorophenyl)borate (KTpClPB) (Ionic Additive)

• Tetrahydrofuran (THF), high purity

Procedure:

• Prepare a membrane cocktail by dissolving the following components in THF (e.g., in 5 mL THF):

  • Valinomycin: ~1-2 mg

  • PVC: ~150 mg

  • DOS: ~300 mg

  • KTpClPB: ~0.5-1 mg

• Thoroughly mix the solution until all components are completely dissolved, typically by gentle vortexing or sonication.

• Cast the membrane by pouring a small volume of the cocktail into a glass ring (e.g., 2 cm diameter) placed on a clean, flat glass plate.

• Allow the THF to evaporate slowly in a dust-free environment for at least 24 hours to form a transparent, flexible membrane.

• Once dried, carefully cut out a small disc from the membrane (e.g., 5-7 mm diameter) for mounting into an electrode body.

Protocol 2: Preparation of a 2-Aminomethyl-18-crown-6 Based Potassium-Selective Membrane

Materials:

• 2-Aminomethyl-18-crown-6 (Ionophore)

• High molecular weight Poly(vinyl chloride) (PVC)

• 2-Nitrophenyloctyl ether (NPOE) or other suitable plasticizer

• Potassium tetrakis(4-chlorophenyl)borate (KTpClPB) (Ionic Additive)

• Tetrahydrofuran (THF), high purity

Procedure:

• Prepare the membrane cocktail by dissolving the following components in THF (e.g., in 5 mL THF):

  • 2-Aminomethyl-18-crown-6: ~5-10 mg

  • PVC: ~150 mg

  • NPOE: ~300 mg

  • KTpClPB: ~1-2 mg

• Ensure complete dissolution of all components by thorough mixing.

• Cast the membrane as described in Protocol 1.

• Allow for complete evaporation of the solvent to form the ion-selective membrane.

• Cut a disc of the membrane for assembly into an electrode.

Concluding Remarks

Valinomycin remains the gold standard for high-selectivity potassium sensing due to its exceptional preference for K⁺ over other cations, particularly Na⁺.[1] Its performance is well-documented and highly reproducible.

2-Aminomethyl-18-crown-6, and other 18-crown-6 derivatives, offer a viable synthetic alternative for potassium sensing. The cavity of the 18-crown-6 macrocycle is well-suited for binding potassium ions. While their selectivity against sodium is generally lower than that of valinomycin, they can be advantageous in certain applications where cost, stability, or the potential for chemical modification are primary considerations. The amino group on 2-Aminomethyl-18-crown-6 provides a reactive handle for covalent immobilization onto sensor surfaces, which can improve long-term stability.[2]

The choice between these two ionophores will ultimately depend on the specific requirements of the application. For applications demanding the highest selectivity, such as in clinical blood analysis where sodium interference is a major concern, valinomycin is the superior choice. For applications where moderate selectivity is acceptable and factors like cost or ease of functionalization are more critical, 2-Aminomethyl-18-crown-6 presents a compelling alternative. Further research and direct comparative studies under identical experimental conditions are warranted to fully elucidate the performance trade-offs between these two important potassium ionophores.

References

• 1. Potassium selective electrode - Wikipedia [en.wikipedia.org]
• 2. Electrochemical and Fluorescent Properties of Crown Ether Functionalized Graphene Quantum Dots for Potassium and Sodium Ions Detection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2-Aminomethyl-18-crown-6 for Heavy Metal Extraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of 2-Aminomethyl-18-crown-6 as a viable agent for the extraction of heavy metals from aqueous solutions. Through a comparative analysis with other established extraction agents, this document offers a clear perspective on its relative performance, supported by available experimental data. Detailed experimental protocols and workflow visualizations are included to facilitate the practical application of this technology in research and development settings.

Executive Summary

2-Aminomethyl-18-crown-6, a functionalized crown ether, demonstrates significant potential for the selective extraction of heavy metal ions. Its unique structure, featuring a hydrophilic cavity and a lipophilic exterior, allows for the complexation of metal cations, which can then be separated from an aqueous phase. While direct quantitative data for its efficiency with all common heavy metals remains an area of ongoing research, studies on analogous compounds and the broader class of crown ethers indicate a strong affinity for various metal ions. This guide consolidates the available data and provides a framework for its application and evaluation against alternative extraction agents like Dicyclohexano-18-crown-6 and functionalized calixarenes.

Comparative Performance Analysis

The efficacy of 2-Aminomethyl-18-crown-6 is best understood in the context of alternative extraction agents. This section compares its performance, using data from closely related compounds where direct data is unavailable, against Dicyclohexano-18-crown-6 and a functionalized calixarene.

Feature	2-Aminomethyl-18-crown-6 (Data from Analogs)	Dicyclohexano-18-crown-6	Calix[1]arene-Modified Bentonite Clay
Lead (Pb²⁺) Extraction	Chelation observed, quantitative data not specified[2]	Not specified	66% removal[3]
Mercury (Hg²⁺) Extraction	Chelation observed, quantitative data not specified[2]	Not specified	73% removal[3]
Cadmium (Cd²⁺) Extraction	Chelation observed, quantitative data not specified[2]	Not specified	92% removal[3]
Copper (Cu²⁺) Extraction	Chelation observed, quantitative data not specified[2]	Not specified	57% removal[3]
Strontium (Sr²⁺) Extraction	Not specified	Distribution coefficient (Kd) of 43.6 cm³/g in 5.0 M HNO₃	21% removal[3]
Selectivity	Known for selective cation binding[4]	High selectivity for Sr²⁺	Selectivity order: Cd(II) > Hg(II) > Zn(II) > Pb(II) > Cu(II) > Co(II) > Sr(II)[3]
Extraction Method	Liquid-Liquid or Solid-Phase Extraction	Liquid-Liquid or Solid-Phase Extraction	Solid-Phase Adsorption

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of extraction experiments. The following protocols are generalized procedures for liquid-liquid and solid-phase extraction of heavy metals using 2-Aminomethyl-18-crown-6.

Liquid-Liquid Extraction

This protocol outlines a typical procedure for the extraction of heavy metal ions from an aqueous solution into an organic phase using 2-Aminomethyl-18-crown-6.

Materials:

• 2-Aminomethyl-18-crown-6

• Organic solvent (e.g., chloroform, dichloromethane)

• Aqueous solution containing heavy metal ions (e.g., Pb(NO₃)₂, HgCl₂, CdCl₂, Cu(NO₃)₂) of known concentration

• Deionized water

• Separatory funnel

• pH meter

• Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Procedure:

• Preparation of Organic Phase: Dissolve a specific amount of 2-Aminomethyl-18-crown-6 in the chosen organic solvent to achieve the desired concentration (e.g., 0.01 M).

• Preparation of Aqueous Phase: Prepare an aqueous solution containing the heavy metal salt at a known concentration (e.g., 10 ppm). Adjust the pH of the solution to the desired value using dilute HNO₃ or NaOH.

• Extraction:

  • Place equal volumes (e.g., 20 mL) of the aqueous and organic phases into a separatory funnel.

  • Shake the funnel vigorously for a set period (e.g., 30 minutes) to ensure thorough mixing and facilitate the transfer of the metal-crown ether complex into the organic phase.

  • Allow the phases to separate completely.

• Analysis:

  • Carefully separate the two phases.

  • Measure the concentration of the heavy metal ion remaining in the aqueous phase using AAS or ICP-MS.

  • The concentration of the metal ion in the organic phase can be calculated by mass balance.

• Calculation of Extraction Efficiency:

  • The percentage extraction (%E) can be calculated using the following formula: %E = [ (C₀ - Cₐ) / C₀ ] * 100 where C₀ is the initial concentration of the metal ion in the aqueous phase and Cₐ is the final concentration of the metal ion in the aqueous phase after extraction.

Solid-Phase Extraction

This protocol describes the use of a resin functionalized with 2-Aminomethyl-18-crown-6 for the removal of heavy metals from an aqueous solution.

Materials:

• 2-Aminomethyl-18-crown-6 functionalized resin (e.g., immobilized on silica gel or a polymer support)

• Aqueous solution containing heavy metal ions of known concentration

• Column for solid-phase extraction

• Eluent solution (e.g., dilute nitric acid)

• Deionized water

• pH meter

• Analytical instrument for metal ion concentration measurement (AAS or ICP-MS)

Procedure:

• Column Preparation:

  • Pack a suitable amount of the 2-Aminomethyl-18-crown-6 functionalized resin into an SPE column.

  • Condition the column by passing deionized water and then a buffer solution of the desired pH through it.

• Adsorption:

  • Pass the aqueous solution containing the heavy metal ions through the prepared column at a controlled flow rate.

  • Collect the effluent.

• Elution:

  • After the entire sample has passed through, wash the column with a small amount of deionized water to remove any unbound species.

  • Elute the bound heavy metal ions from the resin by passing a suitable eluent solution (e.g., 1 M HNO₃) through the column.

  • Collect the eluate.

• Analysis:

  • Measure the concentration of the heavy metal ions in the initial solution, the effluent, and the eluate using AAS or ICP-MS.

• Calculation of Adsorption Capacity and Recovery:

  • Adsorption Capacity (qₑ): qₑ = [ (C₀ - Cₑ) * V ] / m where C₀ is the initial metal ion concentration, Cₑ is the metal ion concentration in the effluent, V is the volume of the solution, and m is the mass of the adsorbent.

  • Percentage Recovery: %Recovery = (Cₑₗ * Vₑₗ) / ( (C₀ - Cₑ) * V ) * 100 where Cₑₗ is the metal ion concentration in the eluate and Vₑₗ is the volume of the eluate.

Visualized Workflows and Mechanisms

To further clarify the experimental processes and underlying principles, the following diagrams are provided.

Liquid-Liquid Extraction Workflow

Caption: Liquid-liquid extraction workflow for heavy metals.

Solid-Phase Extraction Workflow

Caption: Solid-phase extraction workflow for heavy metals.

Host-Guest Complexation Mechanism

Caption: Host-guest complexation of a heavy metal ion.

Conclusion

2-Aminomethyl-18-crown-6 presents a promising option for the selective extraction of heavy metals. Its functional design allows for effective complexation, and it can be employed in both liquid-liquid and solid-phase extraction systems. While more extensive quantitative data on its performance with a wider range of heavy metals is needed for a complete validation, the available information on analogous compounds and the general class of crown ethers supports its potential. In comparison to alternatives like dicyclohexano-18-crown-6, which shows high specificity for certain ions like strontium, and calixarenes, which demonstrate high removal percentages for a broad spectrum of heavy metals, 2-Aminomethyl-18-crown-6 offers a balance of selectivity and versatility. Further research should focus on quantifying its extraction efficiencies for priority heavy metal pollutants to fully delineate its operational advantages and limitations.

References

• 1. mdpi.com [mdpi.com]
• 2. avestia.com [avestia.com]
• 3. Data on the fabrication of hybrid calix [4]arene-modified natural bentonite clay for efficient selective removal of toxic metals from wastewater at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Cation Binding Affinity: 2-Aminomethyl-18-crown-6 vs. Cryptands

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative binding affinities of 2-Aminomethyl-18-crown-6 and cryptands for various cations, supported by experimental data and detailed methodologies.

In the realm of supramolecular chemistry, the selective binding of cations by macrocyclic and macrobicyclic hosts is a cornerstone of molecular recognition. Among the vast array of synthetic ionophores, 2-Aminomethyl-18-crown-6, a functionalized crown ether, and cryptands, with their three-dimensional encapsulating structures, are prominent examples. This guide provides an objective comparison of their cation binding affinities, supported by quantitative data and detailed experimental protocols to aid researchers in selecting the appropriate host for their specific applications, from ion sensing to drug delivery.

Executive Summary

Cryptands generally exhibit significantly higher binding affinities and selectivity for a range of cations, including alkali and alkaline earth metals, compared to 2-Aminomethyl-18-crown-6. This enhanced stability is attributed to the "cryptate effect," where the three-dimensional cavity of the cryptand pre-organizes the donor atoms for optimal coordination and encapsulates the cation, shielding it more effectively from the solvent. While 2-Aminomethyl-18-crown-6, like its parent 18-crown-6, shows a notable affinity for potassium and ammonium ions, its binding constants are typically several orders of magnitude lower than those observed for cryptands with well-matched cations. The presence of the aminomethyl group on the crown ether offers a valuable site for further functionalization, a feature not as readily available on the bridgehead positions of cryptands.

Data Presentation: Comparative Binding Affinities

The following table summarizes the logarithm of the stability constants (log K) for the complexation of 2-Aminomethyl-18-crown-6 (approximated by 18-crown-6 data) and a representative cryptand, [2.2.2]-cryptand, with various cations in methanol. Methanol is a common solvent for such studies, and the data provides a basis for direct comparison.

Cation	Ionic Radius (Å)	2-Aminomethyl-18-crown-6 (log K in Methanol)*	[2.2.2]-Cryptand (log K in Methanol)
Na⁺	1.02	4.3	7.6
K⁺	1.38	6.1	10.5
Rb⁺	1.52	5.4	8.7
Cs⁺	1.67	4.6	4.1
NH₄⁺	1.48	~4.1 (in water)	>4 (in methanol)[1]
Sr²⁺	1.18	-	9.5
Ba²⁺	1.35	-	11.0

*Note: Direct experimental data for the binding of a wide range of cations to 2-Aminomethyl-18-crown-6 in methanol is limited. The presented values are for the parent compound, 18-crown-6, which provides a strong indication of the binding behavior of its aminomethyl derivative. The aminomethyl group is not expected to drastically alter the fundamental cation binding properties of the 18-crown-6 macrocycle.

Key Observations from the Data:

• Superior Binding of Cryptands: For alkali metals like Na⁺ and K⁺, and alkaline earth metals like Sr²⁺ and Ba²⁺, [2.2.2]-cryptand demonstrates significantly higher stability constants than 18-crown-6. The difference is particularly pronounced for K⁺, where the cryptand's binding is over four orders of magnitude stronger.

• Size Selectivity: Both hosts exhibit selectivity based on the fit between the cation size and the cavity of the macrocycle. 18-crown-6 shows a peak affinity for K⁺, whose ionic radius is well-suited for its cavity. Similarly, [2.2.2]-cryptand, with its larger, three-dimensional cavity, strongly binds K⁺ and Ba²⁺.

• Ammonium Ion Binding: 18-crown-6 and its derivatives are known to be effective hosts for the ammonium ion (NH₄⁺) through hydrogen bonding interactions with the ether oxygens. Cryptands also form stable complexes with the ammonium ion.

Experimental Protocols

The determination of binding affinities for host-guest complexes relies on precise experimental techniques. Below is a detailed methodology for potentiometric titration, a common and accurate method for measuring stability constants.

Detailed Methodology: Potentiometric Titration

Objective: To determine the stability constant (K) of a host-guest complex (e.g., 2-Aminomethyl-18-crown-6 with a metal cation) in a given solvent.

Materials and Reagents:

• Host molecule (e.g., 2-Aminomethyl-18-crown-6)

• Guest salt (e.g., KCl)

• Solvent (e.g., anhydrous methanol)

• Titrant: A solution of a salt of a competing cation with a known stability constant with the host (e.g., AgNO₃ in methanol) or a solution of the guest salt itself.

• High-purity water for electrode rinsing

• Inert gas (e.g., Argon or Nitrogen) for blanketing the titration cell

Apparatus:

• Automatic titrator equipped with a high-precision burette

• Ion-selective electrode (ISE) responsive to the cation being titrated (e.g., a K⁺-selective electrode) or a suitable reference electrode system (e.g., Ag/AgCl).

• Temperature-controlled titration vessel

• Magnetic stirrer and stir bar

• Computer with software for data acquisition and analysis (e.g., Hyperquad)

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the host molecule of known concentration in the chosen solvent.

  • Prepare a stock solution of the guest salt of known concentration in the same solvent.

  • Prepare the titrant solution of known concentration.

  • All solutions should be prepared using high-purity, anhydrous solvent to avoid interference from water.

• Electrode Calibration:

  • Calibrate the ion-selective electrode using a series of standard solutions of the guest cation with known concentrations. This will establish the Nernstian response of the electrode.

• Titration Setup:

  • Place a known volume and concentration of the host solution into the temperature-controlled titration vessel.

  • Add a known concentration of the guest salt to the host solution.

  • Immerse the calibrated ion-selective electrode and the reference electrode into the solution.

  • Gently bubble an inert gas through the solution to prevent atmospheric CO₂ and O₂ contamination.

  • Start the magnetic stirrer to ensure the solution is well-mixed.

• Titration Process:

  • Begin the titration by adding small, precise increments of the titrant solution from the burette.

  • After each addition, allow the potential reading to stabilize before recording the value and the volume of titrant added.

  • Continue the titration well past the equivalence point to obtain a complete titration curve.

• Data Analysis:

  • Plot the measured potential (in mV) against the volume of titrant added.

  • The raw titration data is then processed using specialized software. The software fits the experimental data to a theoretical model that considers the equilibria involved in the solution (e.g., complexation, ion-pairing).

  • From this fitting process, the stability constant (K) for the host-guest complex is determined.

Mandatory Visualization

The following diagrams illustrate the fundamental difference in the complexation of a cation by 2-Aminomethyl-18-crown-6 and a cryptand.

Caption: A diagram illustrating the formation of a planar complex with 2-Aminomethyl-18-crown-6 versus the encapsulation of a cation within a cryptand to form a cryptate.

The following diagram outlines a typical experimental workflow for determining binding affinity using Isothermal Titration Calorimetry (ITC).

References

• 1. researchgate.net [researchgate.net]

Performance Evaluation of 2-Aminomethyl-18-crown-6 in Membrane Transport: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the membrane transport performance of 2-Aminomethyl-18-crown-6 with other established ionophores. The information is compiled from publicly available research, and all quantitative data is presented in structured tables for clear comparison. Detailed experimental protocols for key analytical methods are also provided to support the reproduction and further investigation of these findings.

Introduction to 2-Aminomethyl-18-crown-6

2-Aminomethyl-18-crown-6 is a derivative of the well-known macrocyclic polyether 18-crown-6. The addition of an aminomethyl group provides a site for further functionalization and can influence its ion-binding and transport properties. Like its parent compound, 2-Aminomethyl-18-crown-6 is recognized for its ability to selectively form stable complexes with various cations, particularly alkali metals, making it a candidate for applications in ion-selective electrodes, separation processes, and as a potential ionophore in biological systems.[1] This guide evaluates its performance in facilitating ion transport across membranes, a critical aspect for its use in drug delivery and other biomedical applications.

Comparative Performance Data

While direct comparative studies detailing the membrane transport rates of 2-Aminomethyl-18-crown-6 against other ionophores under identical conditions are limited in the publicly available literature, this section compiles and juxtaposes available data to provide a performance overview.

Cation Selectivity and Binding

The ability of an ionophore to selectively bind and transport specific cations is a primary determinant of its utility. 18-crown-6 and its derivatives are known for their high affinity for potassium ions (K⁺) due to the complementary size of the ion and the crown ether's cavity. Theoretical and experimental studies on dibenzo-18-crown-6, a related compound, confirm this selectivity, showing the strongest binding affinity for K⁺ among alkali metal cations in aqueous solutions.[2]

One study investigated the use of a resin bonded with 2-Aminomethyl-18-crown-6 for magnesium isotope separation, indicating a significant interaction with magnesium ions (Mg²⁺). The research reported separation factors of 1.0085 for ²⁴Mg/²⁵Mg and 1.0162 for ²⁴Mg/²⁶Mg, highlighting its potential for divalent cation transport.[3]

Table 1: Cation Selectivity and Binding Characteristics

Ionophore	Target Cation(s)	Reported Selectivity/Binding Information
2-Aminomethyl-18-crown-6	Mg²⁺, Alkali Metals	Demonstrates significant interaction with Mg²⁺, with separation factors of 1.0085 (²⁴Mg/²⁵Mg) and 1.0162 (²⁴Mg/²⁶Mg) in ion exchange studies.[3] Also known to bind alkali metals.[1]
Dibenzo-18-crown-6	K⁺ > Rb⁺ > Na⁺ > Cs⁺ > Li⁺	Exhibits strong selectivity for K⁺ in aqueous solutions.[2]
Valinomycin	K⁺ >> Rb⁺ > Cs⁺ > Na⁺, Li⁺	A well-established K⁺-selective ionophore.
Nonactin	NH₄⁺ > K⁺ > Rb⁺ > Cs⁺ > Na⁺	Exhibits high selectivity for ammonium and potassium ions.

Note: The data for different ionophores are sourced from various studies and may not be directly comparable due to differing experimental conditions.

Membrane Transport Rates

Table 2: Ion Transport Rates

Ionophore	Membrane System	Ion	Transport Rate
Dibenzo-18-crown-6	MOF membrane (UiO-66)	K⁺	1.2 mol m⁻² h⁻¹[4]
Valinomycin	Phosphatidylinositol bilayer	K⁺	Rate constants for translocation of free carrier and carrier-ion complex are approximately 2 x 10⁴ s⁻¹
2-Aminomethyl-18-crown-6	-	-	Data not available in cited literature

Note: The transport rates are highly dependent on the experimental setup, including the type of membrane, ion concentrations, and temperature. Direct comparison requires identical experimental conditions.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of ionophores in membrane transport.

Vesicle-Based Fluorescence Assay for Ion Transport

This method is commonly used to measure the rate of ion transport across a lipid bilayer.

Experimental Workflow:

Caption: Workflow for vesicle-based fluorescence assay.

Protocol Details:

• Preparation of Large Unilamellar Vesicles (LUVs):

  • A lipid solution (e.g., POPC in chloroform) is dried under a stream of nitrogen to form a thin film.

  • The lipid film is hydrated with a buffer solution containing a fluorescent indicator (e.g., HPTS for pH-gradient assays or calcein for cation-quenching assays).

  • The resulting multilamellar vesicle suspension is subjected to several freeze-thaw cycles.

  • The suspension is then extruded through a polycarbonate membrane (e.g., 100 nm pore size) to form LUVs of a uniform size.

  • External dye is removed by size-exclusion chromatography.

• Fluorescence Measurement:

  • The LUV suspension is placed in a fluorometer cuvette.

  • The ionophore of interest (e.g., 2-Aminomethyl-18-crown-6 dissolved in a suitable solvent like DMSO) is added to the vesicle suspension.

  • An ion gradient is created by adding a concentrated salt solution (e.g., KCl) to the external medium.

  • The change in fluorescence intensity over time is recorded. The rate of this change is proportional to the rate of ion transport.

Bulk Liquid Membrane Transport

This technique assesses the transport of ions between two aqueous phases separated by an organic liquid membrane containing the ionophore.

Experimental Setup:

Caption: Bulk liquid membrane transport mechanism.

Protocol Details:

• Apparatus: A U-tube or a three-phase cell is typically used.

• Phases:

  • Source Phase: An aqueous solution containing the metal salt(s) of interest at a known concentration and pH.

  • Membrane Phase: A water-immiscible organic solvent (e.g., chloroform, dichloromethane) containing the ionophore (2-Aminomethyl-18-crown-6).

  • Receiving Phase: An aqueous solution, often at a different pH or containing a stripping agent, to facilitate the release of the transported ion.

• Procedure:

  • The organic membrane phase is placed at the bottom of the U-tube.

  • The source and receiving aqueous phases are carefully added to the two arms of the U-tube.

  • The phases are stirred at a constant rate.

  • Samples are periodically taken from the receiving phase (and sometimes the source phase) to determine the concentration of the transported metal ion using techniques like atomic absorption spectroscopy or inductively coupled plasma mass spectrometry.

  • The transport efficiency is calculated based on the change in ion concentration over time.

Stability and Biocompatibility

The stability of an ionophore within a lipid membrane and its potential cytotoxicity are critical for its practical application, especially in biological systems. While specific stability data for 2-Aminomethyl-18-crown-6 in membranes is not detailed in the reviewed literature, the robust chemical nature of crown ethers suggests good stability. However, the introduction of any ionophore into a biological membrane can disrupt natural ion gradients, which can lead to cytotoxic effects. Therefore, further studies are required to assess the long-term stability and biocompatibility of 2-Aminomethyl-18-crown-6 for any in vivo applications.

Conclusion

2-Aminomethyl-18-crown-6 shows promise as an ionophore, particularly with its demonstrated affinity for magnesium ions. However, a comprehensive evaluation of its performance is hampered by the lack of direct comparative studies with established ionophores like valinomycin and nonactin. The available data on related 18-crown-6 derivatives suggest a strong potential for selective cation transport.

Future research should focus on quantifying the transport rates of 2-Aminomethyl-18-crown-6 for a range of alkali and alkaline earth metal ions in standardized membrane systems. Direct, side-by-side comparisons with other ionophores under identical experimental conditions are necessary to definitively establish its efficacy and selectivity. Furthermore, detailed studies on its stability in lipid bilayers and its biocompatibility are essential for its potential development in drug delivery and other biomedical fields. The experimental protocols outlined in this guide provide a framework for conducting such crucial evaluations.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Binding selectivity of dibenzo-18-crown-6 for alkali metal cations in aqueous solution: A density functional theory study using a continuum solvation model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adsorption and isotope effects by ion exchange with aqueous-2-aminomethyl-18-crown-6 bonded merrifield resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Perfect confinement of crown ethers in MOF membrane for complete dehydration and fast transport of monovalent ions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Aminomethyl-18-crown-6 Cation Binding Constants

For Researchers, Scientists, and Drug Development Professionals: A Quantitative Comparison of 2-Aminomethyl-18-crown-6 and Related Crown Ethers in Cation Complexation

This guide provides a quantitative analysis of the binding constants of 2-Aminomethyl-18-crown-6 with various cations, offering a comparative perspective with its parent compound, 18-crown-6, and other derivatives. The inclusion of an aminomethyl group introduces unique binding characteristics, influencing selectivity and stability in complexation. This document summarizes key experimental data, details the methodologies for their determination, and presents visual representations of the underlying principles and workflows.

Quantitative Binding Data

The stability of complexes formed between a crown ether and a cation is quantified by the stability constant (log K). While extensive data is available for the parent 18-crown-6, specific quantitative binding constants for 2-Aminomethyl-18-crown-6 are less common in publicly available literature. However, studies on Schiff base derivatives of 2-Aminomethyl-18-crown-6 provide valuable insights into its complexation behavior.

A key study by Przybylski et al. investigated the complexation of a Schiff base of gossypol with 2-(aminomethyl)-18-crown-6 with a series of monovalent cations using electrospray ionization mass spectrometry (ESI-MS), 1H NMR, and FT-IR spectroscopy. While the paper qualitatively describes the formation of 1:1 and 1:2 complexes, specific numerical stability constants are not explicitly reported. The study does indicate a strong affinity for these cations, a characteristic feature of the 18-crown-6 macrocycle.

For a comparative perspective, the table below presents the well-established binding constants of the parent compound, 18-crown-6, with various alkali and alkaline earth metal cations.

Table 1: Stability Constants (log K) of 1:1 Complexes of 18-crown-6 with Various Cations in Methanol at 25°C

Cation	Ionic Radius (Å)	18-crown-6 (log K)
Li⁺	0.76	4.3
Na⁺	1.02	4.32
K⁺	1.38	6.05
Rb⁺	1.52	5.35
Cs⁺	1.67	4.6
NH₄⁺	1.48	4.14
Mg²⁺	0.72	3.5
Ca²⁺	1.00	3.9
Sr²⁺	1.18	> 4.5
Ba²⁺	1.35	> 5.5

Note: Data compiled from various sources. The aminomethyl substituent on 2-Aminomethyl-18-crown-6 is expected to influence these values due to steric and electronic effects, as well as the potential for the amino group to participate in coordination or hydrogen bonding.

Experimental Protocols

The determination of binding constants for crown ether-cation complexes relies on a variety of sophisticated analytical techniques. Below are detailed methodologies for the key experiments frequently cited in the literature.

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a powerful tool for studying non-covalent interactions, such as the complexation of crown ethers with metal ions.

Objective: To identify the stoichiometry of the complexes and to qualitatively or semi-quantitatively assess the relative binding affinities.

Methodology:

• Sample Preparation:

  • Prepare stock solutions of the crown ether (e.g., 2-Aminomethyl-18-crown-6) and the metal salts of interest (e.g., chlorides or nitrates) in a suitable solvent, typically methanol or a methanol-water mixture.

  • Mix the crown ether and metal salt solutions in various molar ratios (e.g., 1:1, 1:2, 2:1) to observe the formation of different complex stoichiometries.

• Instrumentation and Analysis:

  • Introduce the sample solution into the ESI-MS instrument via direct infusion using a syringe pump.

  • Set the ESI source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to gentle conditions to preserve the non-covalent complexes.

  • Acquire the mass spectra over a relevant m/z range.

  • Identify the peaks corresponding to the uncomplexed crown ether, the metal cation, and the crown ether-cation complexes. The stoichiometry is determined from the mass-to-charge ratio of the complex ions.

• Data Interpretation:

  • The relative intensities of the complex peaks can provide a semi-quantitative measure of the binding strength. By comparing the peak intensities of complexes with different cations under identical experimental conditions, a relative binding affinity series can be established.

¹H NMR Titration

¹H NMR titration is a precise method for determining binding constants in solution.

Objective: To quantify the association constant (Kₐ) of the host-guest complex.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the host (crown ether) of a known concentration in a deuterated solvent (e.g., CD₃OD, CDCl₃).

  • Prepare a stock solution of the guest (metal salt) of a significantly higher concentration in the same deuterated solvent.

• Titration and Data Acquisition:

  • Acquire the ¹H NMR spectrum of the host solution alone.

  • Incrementally add small aliquots of the guest solution to the host solution in the NMR tube.

  • Acquire a ¹H NMR spectrum after each addition, ensuring the temperature is kept constant.

  • Monitor the chemical shift changes of specific protons on the crown ether that are sensitive to the binding event.

• Data Analysis:

  • Plot the change in chemical shift (Δδ) of a chosen proton as a function of the guest-to-host molar ratio.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., 1:1 or 1:2) using non-linear regression analysis to calculate the association constant (Kₐ).

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy can be used to observe the conformational changes in the crown ether upon complexation.

Objective: To confirm complex formation and study the interaction between the cation and the ether oxygen atoms.

Methodology:

• Sample Preparation:

  • Prepare solutions of the crown ether and the metal salt in a suitable solvent that is transparent in the IR region of interest (e.g., acetonitrile).

  • Prepare a series of solutions with a fixed concentration of the crown ether and varying concentrations of the metal salt.

• Spectral Acquisition:

  • Record the FT-IR spectrum of the pure crown ether solution.

  • Record the FT-IR spectra of the mixed solutions.

  • Focus on the C-O-C stretching vibration region of the crown ether (typically around 1100 cm⁻¹).

• Data Interpretation:

  • Observe the shifts in the frequency and changes in the shape of the C-O-C stretching band upon addition of the cation. These changes are indicative of the coordination of the cation to the oxygen atoms of the crown ether ring, confirming complex formation.

Visualizing the Process

The following diagrams illustrate the fundamental concepts and workflows discussed in this guide.

A Comparative Guide to Ionophores for Sodium Ion Recognition: Featuring 2-Aminomethyl-18-crown-6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Aminomethyl-18-crown-6 and other prominent ionophores utilized for the recognition of sodium ions (Na⁺). The selection of an appropriate ionophore is critical for the development of selective sensors and for understanding its biological effects. This document summarizes key performance metrics from experimental data, outlines detailed experimental protocols, and provides visual diagrams to elucidate the principles of sodium ion recognition.

Performance Comparison of Sodium Ionophores

The efficacy of an ionophore is primarily determined by its selectivity for the target ion over other interfering ions. This is quantitatively expressed by the potentiometric selectivity coefficient (log KpotNa⁺,M), where a more negative value indicates a higher preference for Na⁺ over the interfering ion, M.

Table 1: Potentiometric Selectivity Coefficients (log KpotNa⁺,M) of Various Sodium Ionophores

Ionophore	Interfering Ion (M)	log KpotNa⁺,M	Reference(s)
Sodium Ionophore VI	K⁺	-2.5	[2]
Li⁺	-3.4	[2]
Ca²⁺	-4.1	[2]
Mg²⁺	-4.3	[2]
Monensin	K⁺	-1.6	[2]
Sodium Ionophore III (ETH 2120)	K⁺	-2.2
Li⁺	-3.0
Ca²⁺	-3.7
Mg²⁺	-4.0
Sodium Ionophore X	K⁺	-2.1
Bis(12-crown-4) derivatives	K⁺	< 0
16-Crown-5 derivatives (e.g., DD16C5)	K⁺	High selectivity (>1000 times over K⁺)	[3]
2,3-Naphtho-15-crown-5	K⁺	Data not readily available in comparative studies

Note: The selectivity coefficients can vary depending on the experimental conditions, including the composition of the ion-selective membrane and the method of determination.[2]

Signaling Pathways and Experimental Workflows

The recognition of sodium ions by ionophores is a fundamental process in various analytical and biological systems. In the context of ion-selective electrodes (ISEs), the signaling pathway involves the generation of a potential difference across a membrane that is proportional to the concentration of sodium ions.

Caption: Ionophore-mediated sodium ion recognition at an ISE membrane.

A typical experimental workflow for characterizing the performance of a sodium ionophore involves the fabrication of an ion-selective membrane and the subsequent measurement of its potentiometric response to varying concentrations of sodium and potential interfering ions.

Caption: General workflow for evaluating ionophore performance.

Experimental Protocols

The determination of potentiometric selectivity coefficients is crucial for comparing the performance of different ionophores. The two most common methods are the Separate Solution Method (SSM) and the Fixed Interference Method (FIM).

Protocol 1: Separate Solution Method (SSM) for Determining Potentiometric Selectivity Coefficients

This method involves measuring the potential of the ion-selective electrode in separate solutions of the primary ion and the interfering ion.

Materials:

• Ion-selective electrode (ISE) based on the ionophore of interest

• Reference electrode (e.g., Ag/AgCl)

• High-impedance voltmeter

• Standard solutions of the primary ion (e.g., 0.1 M NaCl)

• Standard solutions of the interfering ions (e.g., 0.1 M KCl, LiCl, CaCl₂, MgCl₂)

• Deionized water

Procedure:

• Membrane Preparation: Prepare a membrane cocktail by dissolving the ionophore (e.g., 1-3 wt%), poly(vinyl chloride) (PVC; ~33 wt%), and a plasticizer (e.g., o-nitrophenyl octyl ether; ~66 wt%) in tetrahydrofuran (THF).[2]

• Cast the membrane by pouring the cocktail into a glass ring on a glass plate and allowing the solvent to evaporate.

• Electrode Assembly: Cut a disc from the membrane and mount it onto an electrode body. Fill the electrode with an internal filling solution (e.g., 0.1 M NaCl) and insert an internal reference electrode.

• Conditioning: Condition the assembled ISE by soaking it in a 0.1 M NaCl solution for several hours.

• Potential Measurement:

  • Measure the electromotive force (EMF) of the ISE in the 0.1 M NaCl solution (E₁).

  • Thoroughly rinse the electrode with deionized water.

  • Measure the EMF of the ISE in the 0.1 M solution of the interfering ion (E₂).

• Calculation: Calculate the potentiometric selectivity coefficient using the following equation:

  log KpotNa⁺,M = (E₂ - E₁) / S + (1 - zNa⁺/zM) log aNa⁺

  where S is the slope of the electrode's calibration curve (ideally ~59 mV/decade for monovalent ions), and a is the activity of the respective ions.[2]

Protocol 2: Fixed Interference Method (FIM) for Determining Potentiometric Selectivity Coefficients

This method involves measuring the potential of the ISE in solutions containing a fixed concentration of the interfering ion and varying concentrations of the primary ion.

Materials:

• Same as for the SSM protocol.

• A series of solutions containing a fixed concentration of the interfering ion (e.g., 0.1 M KCl) and varying concentrations of the primary ion (e.g., 10⁻⁶ to 10⁻¹ M NaCl).

Procedure:

• Prepare and condition the ISE as described in the SSM protocol.

• Calibration: First, generate a calibration curve for the primary ion by measuring the potential in solutions of varying NaCl concentrations without the interfering ion. This will determine the Nernstian slope (S).

• Measurement in Mixed Solutions: Measure the potential of the ISE in the series of solutions containing the fixed concentration of the interfering ion and varying concentrations of the primary ion.

• Data Analysis:

  • Plot the measured potential as a function of the logarithm of the primary ion activity.

  • The intersection of the extrapolated linear portions of the calibration curve and the mixed solution curve provides the activity of the primary ion (aNa⁺) that gives the same potential as the fixed concentration of the interfering ion (aM).

  • Calculate the selectivity coefficient using the equation:

    KpotNa⁺,M = aNa⁺ / (aM)zNa⁺/zM

Conclusion

The selection of an ionophore for sodium ion recognition is a critical decision in the development of sensors and in various research applications. While 2-Aminomethyl-18-crown-6 is a recognized crown ether with applications in cation binding, a lack of readily available quantitative data on its potentiometric selectivity for sodium ions makes direct performance comparison challenging. In contrast, ionophores such as Sodium Ionophore VI and various crown ether derivatives have been well-characterized, demonstrating high selectivity for sodium over other common cations. The detailed experimental protocols provided in this guide offer a standardized framework for researchers to evaluate and compare the performance of different ionophores in their specific applications. Future studies providing quantitative selectivity data for 2-Aminomethyl-18-crown-6 would be invaluable for a more direct comparison and to broaden its applicability in the field of ion-selective sensing.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Assessing the Efficacy of 2-Aminomethyl-18-crown-6 Derivatives in Drug Delivery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for targeted and efficient drug delivery systems is a cornerstone of modern pharmaceutical research. Among the diverse array of nanocarriers being investigated, those incorporating crown ether derivatives have emerged as a promising class of molecules due to their unique host-guest chemistry and stimuli-responsive properties. This guide provides a comparative assessment of the efficacy of 2-Aminomethyl-18-crown-6 derivatives in drug delivery, with a particular focus on a bolaamphiphile derivative, and contrasts its performance with alternative delivery platforms such as conventional niosomes and liposomes.

Executive Summary

Derivatives of 2-Aminomethyl-18-crown-6, such as the bolaamphiphile 1,16-hexadecanoyl-bis-(2-aminomethyl)-18-crown-6, can be formulated into vesicular systems like niosomes to encapsulate and deliver therapeutic agents. These crown ether-based carriers exhibit notable drug entrapment efficiencies and controlled release profiles. While direct comparative data remains scarce, this guide synthesizes available quantitative information and provides detailed experimental protocols to aid researchers in evaluating and developing these novel delivery systems.

Performance Comparison: 2-Aminomethyl-18-crown-6 Derivative vs. Alternatives

The following tables summarize the performance of a niosomal formulation based on a 2-Aminomethyl-18-crown-6 derivative for the delivery of the chemotherapeutic agent 5-fluorouracil (5-FU). For comparative purposes, data for conventional niosomes and liposomes encapsulating the same drug are also presented. It is important to note that the experimental conditions may vary between studies, and this data should be interpreted as a comparative overview rather than a direct head-to-head competition.

Table 1: Entrapment Efficiency of 5-Fluorouracil in Different Vesicular Systems

Carrier Type	Key Components	Entrapment Efficiency (%)	Reference
Crown Ether Niosome	1,16-hexadecanoyl-bis-(2-aminomethyl)-18-crown-6, Cholesterol	21.0 - 32.5[1]	Muzzalupo et al., 2007[1]
Conventional Niosome	Span 60, Cholesterol	43.4 ± 3.2[2]	Ali et al., 2016[2]
Conventional Niosome	Tween 80, Cholesterol	33.7 - 47.8	Mokhtari et al., 2021
Liposome	Phosphatidylcholine, Cholesterol	11.7 - 25.0[3]	Akduman et al., 2022[3]
Liposome	Dipalmitoylphosphatidylcholine, Cholesterol	16.0 ± 2.2[4]	Al-Sagaqa et al., 2022[4]

Table 2: In Vitro Release of 5-Fluorouracil from Different Vesicular Systems

Carrier Type	Key Components	Cumulative Release (after 6h)	Release Conditions	Reference
Crown Ether Niosome	1,16-hexadecanoyl-bis-(2-aminomethyl)-18-crown-6, Cholesterol	~18 - 25%[1]	pH 7.4, 37°C	Muzzalupo et al., 2007[1]
Conventional Niosome	Span 60, Cholesterol	~40%	pH 7.4, 37°C	Namdeo & Jain, 1999[5]
Liposome	Phosphatidylcholine, Cholesterol	~50% (after 2h)	pH 7.4, 37°C	Yalçın & Yetgin, 2024[1]
Polymeric Nanoparticles	Poly(lactide-co-glycolide)	~66% (after 24h)	Not specified	Jones et al., 2000[6]

Experimental Protocols

This section provides detailed methodologies for key experiments to facilitate the replication and further investigation of drug delivery systems based on 2-Aminomethyl-18-crown-6 derivatives.

Preparation of Niosomes by Thin-Film Hydration

This method is widely used for the preparation of both conventional and crown ether-based niosomes.

Materials:

• Amphiphile (e.g., 1,16-hexadecanoyl-bis-(2-aminomethyl)-18-crown-6 or Span 60)

• Cholesterol

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Drug to be encapsulated (e.g., 5-fluorouracil)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Probe sonicator

Procedure:

• Dissolve the amphiphile and cholesterol in a mixture of chloroform and methanol (typically 2:1 v/v) in a round-bottom flask. The molar ratio of amphiphile to cholesterol should be optimized for the specific application (e.g., 1:1).

• Attach the flask to a rotary evaporator and rotate it in a water bath at a temperature above the glass transition temperature of the surfactant (e.g., 60°C).

• Reduce the pressure to evaporate the organic solvents, resulting in the formation of a thin, dry film on the inner wall of the flask.

• Continue the evaporation for at least 1 hour after the film appears dry to ensure complete removal of residual solvent.

• Hydrate the thin film by adding a pre-warmed (e.g., 60°C) aqueous solution of the drug in PBS (pH 7.4).

• Continue the rotation of the flask in the water bath for 1-2 hours to allow for the formation of multilamellar vesicles (MLVs).

• For the formation of small unilamellar vesicles (SUVs), sonicate the niosomal suspension using a probe sonicator. The sonication time and power should be optimized to achieve the desired particle size.

• Anneal the niosome suspension by leaving it at room temperature for a period of time (e.g., 1 hour) to allow for the stabilization of the vesicles.

Workflow for Niosome Preparation by Thin-Film Hydration.

Determination of Entrapment Efficiency

This protocol is used to quantify the amount of drug successfully encapsulated within the niosomes.

Materials:

• Niosome suspension containing the encapsulated drug

• Phosphate-buffered saline (PBS), pH 7.4

• Centrifugal filter units (with a molecular weight cut-off lower than the drug's molecular weight)

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

• Reagents for drug quantification

Procedure:

• Take a known volume of the niosome suspension and place it in a centrifugal filter unit.

• Centrifuge the unit according to the manufacturer's instructions to separate the niosomes (in the upper chamber) from the aqueous medium containing the unencapsulated drug (in the filtrate).

• Collect the filtrate and measure the concentration of the free drug using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• To determine the total amount of drug, take the same initial volume of the niosome suspension and disrupt the vesicles by adding a suitable solvent (e.g., methanol or Triton X-100).

• Measure the total drug concentration in the disrupted suspension.

• Calculate the entrapment efficiency (EE%) using the following formula:

  EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

In Vitro Drug Release Study using Dialysis Bag Method

This method simulates the release of the drug from the niosomes into a physiological environment.

Materials:

• Niosome suspension containing the encapsulated drug

• Dialysis tubing with a suitable molecular weight cut-off (MWCO)

• Release medium (e.g., PBS, pH 7.4)

• Shaking water bath or magnetic stirrer

• Beakers or flasks

• Syringes and needles for sampling

• Spectrophotometer or HPLC system

Procedure:

• Pre-soak the dialysis tubing in the release medium for a specified time as per the manufacturer's instructions.

• Pipette a known volume of the niosome suspension into the dialysis bag and securely seal both ends.

• Place the sealed dialysis bag into a beaker containing a known volume of the pre-warmed release medium (e.g., 37°C).

• Maintain gentle agitation using a shaking water bath or a magnetic stirrer.

• At predetermined time intervals, withdraw a small aliquot of the release medium from the beaker.

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a suitable analytical method.

• Calculate the cumulative percentage of drug released at each time point.

Workflow for In Vitro Drug Release Study using the Dialysis Bag Method.

Mechanism of Cellular Uptake

The cellular uptake of nanocarriers such as niosomes is a complex process that typically occurs via endocytosis. While the specific pathways can vary depending on the physicochemical properties of the nanoparticles and the cell type, a general mechanism is illustrated below. The aminomethyl group on the crown ether derivative can be protonated at physiological pH, imparting a positive surface charge that may enhance interaction with the negatively charged cell membrane, potentially promoting uptake.

References

• 1. cyprusjmedsci.com [cyprusjmedsci.com]
• 2. Methods for preparation of niosomes: A focus on thin-film hydration method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Liposomal 5-Fluorouracil Polymer Complexes Facilitate Tumor-Specific Delivery: Pharmaco-Distribution Kinetics Using Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative study of transfersomes, liposomes, and niosomes for topical delivery of 5-fluorouracil to skin cancer cells: preparation, characterization, in-vitro release, and cytotoxicity analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.ulster.ac.uk [pure.ulster.ac.uk]

A Comparative Review of 2-Aminomethyl-18-crown-6 in Analytical Chemistry Applications

For researchers, scientists, and professionals in drug development, 2-Aminomethyl-18-crown-6 has emerged as a versatile ligand in the development of selective analytical methods for various ions. Its unique structure, featuring an 18-crown-6 ether ring for cation binding and a primary amine group for functionalization, allows for its integration into diverse analytical platforms, including electrochemical sensors, chromatographic stationary phases, and fluorescent probes.

This guide provides a comparative overview of the applications of 2-Aminomethyl-18-crown-6 in analytical chemistry, presenting quantitative performance data, detailed experimental protocols, and visual workflows to facilitate an objective assessment of its utility against alternative methods.

Electrochemical Sensing of Metal Ions

2-Aminomethyl-18-crown-6 and its derivatives have been extensively utilized as ionophores in the fabrication of ion-selective electrodes (ISEs) and other electrochemical sensors for the detection of alkali, alkaline earth, and heavy metal ions. The crown ether's cavity size is particularly well-suited for complexing with potassium ions, leading to numerous applications in K+ sensing.

Performance Comparison of 2-Aminomethyl-18-crown-6 Based Electrochemical Sensors

Analyte	Sensor Type	Linear Range	Limit of Detection (LOD)	Key Features & Comparison	Reference
K+	Graphene Quantum Dot (GQD) functionalized with 2-Aminomethyl-18-crown-6 on a screen-printed carbon electrode	1 to 1000 mM	Not Specified	Enhanced potentiometric response compared to unmodified GQDs and 18-crown-6 alone. Offers a platform for membrane-free ion sensing.	[1]
Na+	GQD functionalized with 2-Aminomethyl-18-crown-6 on a screen-printed carbon electrode	1 to 1000 mM	Not Specified	Shows response to Na+, but selectivity for K+ is a key aspect of the 18-crown-6 structure.	[1]
Pb2+	Carbon paste electrode modified with a dibenzo-18-crown-6 derivative	5-2000 µg/L	0.1265 µg/L	The modified electrode exhibited a significantly wider linear range and lower LOD compared to the unmodified carbon paste electrode.

Experimental Protocol: Potentiometric Detection of K+ using a GQD-2-Aminomethyl-18-crown-6 Modified Electrode

This protocol is based on the methodology described for the development of a potassium ion sensor using functionalized graphene quantum dots.

1. Synthesis of GQD-2-Aminomethyl-18-crown-6 Composite:

• Disperse graphene quantum dots (GQDs) in a suitable solvent.

• Activate the carboxylic acid groups on the GQD surface using a coupling agent like EDC/NHS.

• Add 2-Aminomethyl-18-crown-6 to the activated GQD solution and stir to allow for covalent bond formation.

• Purify the resulting GQD-crown ether composite to remove unreacted reagents.

2. Electrode Modification:

• Drop-cast a specific volume of the GQD-2-Aminomethyl-18-crown-6 composite dispersion onto the working area of a screen-printed carbon electrode.

• Allow the solvent to evaporate, leaving a thin film of the composite on the electrode surface.

3. Potentiometric Measurement:

• Immerse the modified electrode and a reference electrode (e.g., Ag/AgCl) in the sample solution.

• Measure the potential difference between the working and reference electrodes at zero current.

• The potential reading is proportional to the logarithm of the potassium ion concentration in the sample.

Workflow for Potentiometric K+ Sensing:

Caption: Workflow for the preparation and use of a 2-Aminomethyl-18-crown-6 functionalized GQD sensor for potassium ion detection.

Chromatographic Separations

The ability of 2-Aminomethyl-18-crown-6 to selectively bind cations has been exploited in chromatography for the separation of metal ions, including isotopes. By immobilizing the crown ether onto a solid support, a stationary phase with specific ion-exchange or affinity properties can be created.

Performance Data for Chromatographic Applications

Application	Stationary Phase	Analyte(s)	Key Findings	Reference
Isotope Separation	2-Aminomethyl-18-crown-6 bonded to Merrifield peptide resin	Magnesium Isotopes	The crown ion exchanger had a capacity of 2.3 meq/g of dry resin.
Anion Separation	2-Aminomethyl-18-crown-6 bonded to a polymer monolith	Inorganic Anions	The stationary phase demonstrated separation of various inorganic anions in capillary ion chromatography.

Experimental Protocol: Preparation of a 2-Aminomethyl-18-crown-6 Modified Stationary Phase for Ion Chromatography

This protocol outlines the general steps for creating a crown ether-based stationary phase.

1. Support Material Preparation:

• Start with a suitable support material, such as silica gel or a polymer monolith, often with a reactive group like an aminopropyl or glycidyl function.

2. Immobilization of 2-Aminomethyl-18-crown-6:

• React the support material with 2-Aminomethyl-18-crown-6. The primary amine of the crown ether can react with various functional groups on the support (e.g., epoxy groups) to form a stable covalent bond.

• The reaction is typically carried out in an appropriate organic solvent under controlled temperature and time.

3. Packing and Conditioning:

• The resulting modified material is packed into a chromatography column.

• The column is then conditioned by flushing with the mobile phase to ensure a stable baseline and reproducible separations.

Logical Flow of Chromatographic Separation:

Caption: Principle of ion separation using a 2-Aminomethyl-18-crown-6 modified chromatographic stationary phase.

Spectroscopic Analysis

The interaction of 2-Aminomethyl-18-crown-6 with metal ions can induce changes in the photophysical properties of a molecule, making it a useful component in the design of fluorescent and colorimetric sensors. The amine group provides a convenient handle for attaching the crown ether to a fluorophore or chromophore.

Performance of 2-Aminomethyl-18-crown-6 in Spectroscopic Sensing

Analyte(s)	Probe	Method	Key Observation	Reference
K+, Na+	Graphene Quantum Dots functionalized with 2-Aminomethyl-18-crown-6	Fluorescence Spectroscopy	The fluorescence intensity of the GQD-crown ether composite changes upon binding of K+ and Na+ ions, allowing for their detection.	[1]
DNA Abasic Sites	2-Aminomethyl-18-crown-6	Nanopore Sensing (electrical signature)	The interaction of the crown ether with different cations (Li+, Na+, K+) at the abasic site produces distinct current blockages in a nanopore, enabling detection.

Experimental Protocol: Fluorescent Detection of K+ using a GQD-2-Aminomethyl-18-crown-6 Probe

This protocol is based on the principles of fluorescence sensing with functionalized nanomaterials.

1. Probe Preparation:

• Synthesize the GQD-2-Aminomethyl-18-crown-6 composite as described in the electrochemical section.

2. Fluorescence Measurement:

• Prepare a solution of the GQD-crown ether probe in a suitable buffer.

• Add the sample containing potassium ions to the probe solution.

• Excite the solution at the appropriate wavelength and record the fluorescence emission spectrum.

• The change in fluorescence intensity at a specific wavelength is correlated with the concentration of potassium ions.

Signaling Pathway for Fluorescence Detection:

Caption: Mechanism of fluorescence-based detection of potassium ions using a 2-Aminomethyl-18-crown-6 functionalized probe.

Conclusion

2-Aminomethyl-18-crown-6 has proven to be a valuable building block in the development of selective analytical methods for a range of cations. Its adaptability allows for its incorporation into various analytical platforms, each with its own set of advantages and limitations. Electrochemical sensors offer the potential for portable and real-time measurements. Chromatographic methods provide excellent separation capabilities, especially for complex matrices. Spectroscopic techniques, particularly fluorescence, offer high sensitivity.

The choice of the analytical method will ultimately depend on the specific requirements of the application, including the desired sensitivity, selectivity, sample matrix, and instrumentation availability. The data and protocols presented in this guide are intended to provide a foundation for researchers to objectively evaluate the potential of 2-Aminomethyl-18-crown-6 for their analytical challenges and to compare its performance with other available analytical technologies.

References

• 1. mdpi.com [mdpi.com]

A Comparative Analysis of Experimental and Theoretical Cation Binding Affinities of 2-Aminomethyl-18-crown-6

For Immediate Release

A comprehensive guide comparing the experimental and theoretical binding energies of 2-Aminomethyl-18-crown-6, a substituted crown ether with significant potential in ion separation, sensor technology, and drug delivery systems, is now available for researchers, scientists, and drug development professionals. This guide provides a detailed examination of the cation-binding properties of this molecule, supported by experimental data and computational analysis.

Introduction

2-Aminomethyl-18-crown-6 is a derivative of the well-studied 18-crown-6, featuring an aminomethyl functional group. This modification introduces a site for further chemical alterations and can influence the cation binding selectivity and stability of the crown ether. Understanding the thermodynamics of complex formation with various cations is crucial for its application. This guide focuses on the interaction of 2-Aminomethyl-18-crown-6 with a range of monovalent cations, presenting a cross-validation of experimental findings with theoretical calculations.

Data Summary: Experimental vs. Theoretical Binding Energies

The binding affinities of a Schiff base derivative of 2-Aminomethyl-18-crown-6 with several monovalent cations have been investigated. The following table summarizes the calculated heats of formation (ΔH_f) for the 1:1 complexes, which provide a theoretical measure of binding strength.

Cation	Theoretical Heat of Formation (ΔH_f) (kcal/mol)
H⁺	-154.2
Li⁺	-15.9
Na⁺	-2.1
K⁺	1.9
Rb⁺	12.1
Cs⁺	24.5

Note: The theoretical values are for a Schiff base of gossypol with 2-(aminomethyl)-18-crown-6, calculated using the PM5 semiempirical method. Experimental studies have confirmed the formation of these complexes, though quantitative experimental binding energies for the derivative are not available in the literature. The trend in theoretical binding strength generally aligns with qualitative experimental observations from mass spectrometry.

Detailed Methodologies

A combination of experimental and theoretical methods has been employed to study the cation binding of 2-Aminomethyl-18-crown-6 and its derivatives.

Experimental Protocols

1. Electrospray Ionization Mass Spectrometry (ESI-MS): ESI-MS is a soft ionization technique used to observe the formation of host-guest complexes in the gas phase.

• Procedure: Solutions of the crown ether derivative and the respective cation salts (e.g., chlorides) are prepared in a suitable solvent like methanol. These solutions are mixed and infused into the ESI source of a mass spectrometer. The instrument parameters are optimized to preserve the non-covalent complexes.

• Data Analysis: The mass spectra are analyzed for peaks corresponding to the [ligand + cation]⁺ complex. The relative intensities of these peaks can provide a qualitative measure of the binding affinity.

2. Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: ¹H NMR titration is a powerful technique to study host-guest interactions in solution.

• Procedure: A solution of the crown ether is titrated with a solution of the cation salt. ¹H NMR spectra are recorded at each titration point.

• Data Analysis: Changes in the chemical shifts of the protons on the crown ether upon addition of the cation indicate complex formation. These changes can be used to determine the stoichiometry of the complex and, with appropriate data fitting, the binding constant (Kₐ).

3. Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy can detect changes in the vibrational modes of the crown ether upon complexation.

• Procedure: IR spectra of the free crown ether and its complexes with various cations are recorded.

• Data Analysis: Shifts in the frequencies of specific vibrational bands, particularly the C-O-C stretching vibrations of the ether linkages, confirm the interaction between the crown ether and the cation.

Theoretical Protocols

1. Semiempirical Molecular Orbital Method (PM5): The Parametric Method 5 (PM5) is a semiempirical quantum mechanical method used to calculate the electronic structure and properties of molecules.

• Procedure: The 3D structures of the free ligand and its cation complexes are built using molecular modeling software. Geometry optimization is then performed using the PM5 method to find the lowest energy conformation.

• Calculation of Binding Energy: The heat of formation (ΔH_f) for the ligand and the complex are calculated. The binding energy is then determined by subtracting the heats of formation of the free ligand and the cation from the heat of formation of the complex.

2. Density Functional Theory (DFT): DFT is a more rigorous quantum mechanical method for calculating the electronic structure of molecules and is widely used for predicting binding energies in host-guest systems.

• Procedure: Similar to the PM5 method, the initial structures of the ligand and its complexes are constructed. Geometry optimization and frequency calculations are performed at a selected level of theory (e.g., B3LYP functional with a 6-31G* basis set).

• Calculation of Binding Energy: The binding energy (ΔE) is calculated as the difference between the electronic energy of the complex and the sum of the electronic energies of the isolated ligand and cation. Corrections for basis set superposition error (BSSE) are often applied to improve accuracy.

Workflow and Logical Relationships

The following diagram illustrates the workflow for the cross-validation of experimental and theoretical binding energies.

Figure 1. Workflow for comparing experimental and theoretical binding energies.

Conclusion

The study of 2-Aminomethyl-18-crown-6 and its derivatives reveals a clear preference for smaller cations in the gas phase, as indicated by theoretical calculations. Experimental methods such as ESI-MS, ¹H NMR, and FT-IR spectroscopy confirm the formation of stable complexes with monovalent cations. While a direct quantitative comparison between experimental and theoretical binding energies for the parent molecule is still an area for further research, the existing data on its derivatives provide a strong foundation for understanding its binding behavior. The complementary use of experimental techniques and computational modeling is essential for the rational design of new ionophores and sensors based on the 2-Aminomethyl-18-crown-6 scaffold.

A Comparative Guide to 2-Aminomethyl-18-crown-6 in Phase Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Aminomethyl-18-crown-6 as a phase transfer catalyst (PTC), benchmarking its performance against other commonly used catalysts in key organic reactions. The information presented is intended to assist researchers in selecting the optimal catalyst for their specific synthetic needs, with a focus on reaction efficiency and conditions.

Executive Summary

Phase transfer catalysis is a powerful technique for facilitating reactions between reactants in immiscible phases. The choice of catalyst is crucial for reaction success, influencing yield, reaction time, and overall process efficiency. While quaternary ammonium salts and phosphonium salts are widely used due to their cost-effectiveness, crown ethers, and their functionalized derivatives like 2-Aminomethyl-18-crown-6, offer unique advantages in specific applications. This guide synthesizes available data to provide a clear comparison of these catalyst classes.

Performance Comparison in Nucleophilic Substitution Reactions

The Williamson ether synthesis, a classic SN2 reaction, serves as a valuable benchmark for comparing the performance of various phase transfer catalysts. The following table summarizes typical results for the reaction between phenol and n-butyl bromide, highlighting the relative effectiveness of different catalyst types.

Table 1: Comparative Efficiency of Phase Transfer Catalysts in the Williamson Ether Synthesis of n-Butyl Phenyl Ether

Catalyst Class	Catalyst Example	Organic Phase/Aqueous or Solid Phase	Temperature (°C)	Reaction Time (hours)	Yield (%)
Crown Ether	18-Crown-6	Benzene / Solid K₂CO₃	80	6	90
Quaternary Ammonium Salt	Tetrabutylammonium Bromide (TBAB)	Toluene / Water	80	5	92
Phosphonium Salt	Tetrabutylphosphonium Bromide (TBPB)	Toluene / Water	80	3	95

Note: This data is synthesized from various literature sources for comparative purposes. Reaction conditions may vary between studies.[1]

Analysis: The data indicates that while 18-crown-6 is a highly effective catalyst for the Williamson ether synthesis, particularly in solid-liquid phase transfer systems, phosphonium salts like TBPB may offer slightly higher yields and shorter reaction times under liquid-liquid conditions.[1] Quaternary ammonium salts such as TBAB also provide excellent results and are often a more economical choice.[1]

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon existing research. Below is a representative protocol for a phase transfer-catalyzed Williamson ether synthesis.

General Procedure for Phase Transfer-Catalyzed Williamson Ether Synthesis:

A mixture of the phenol (1 equivalent), the alkyl halide (1.1-1.5 equivalents), the base (e.g., solid potassium carbonate, 2-3 equivalents, or 50% aqueous sodium hydroxide), and the phase transfer catalyst (1-10 mol%) in a suitable organic solvent (e.g., toluene, benzene, or dichloromethane) is stirred vigorously at a specified temperature. The reaction progress is monitored by an appropriate analytical technique such as thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is cooled to room temperature, and the solid base is filtered off (in the case of solid-liquid PTC). The organic phase is then washed with water and brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure. The crude product is then purified by a suitable method, such as distillation or column chromatography.

Visualizing Catalytic Pathways and Workflows

To better understand the processes involved in phase transfer catalysis, the following diagrams illustrate the general mechanism and a typical experimental workflow.

Caption: General mechanism of phase transfer catalysis mediated by a crown ether.

References

• 1. Crown ethers as phase-transfer catalysts. A comparison of anionic activation in aqueous–organic two-phase systems and in low polarity anhydrous solutions by perhydrodibenzo-18-crown-6, lipophilic quaternary salts, and cryptands - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Aminomethyl-18-crown-6: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-Aminomethyl-18-crown-6, a crown ether utilized in various research applications, including coordination chemistry and drug delivery systems.[1] Adherence to these protocols is essential to mitigate risks associated with this hazardous substance.

Hazard Profile and Safety Precautions

2-Aminomethyl-18-crown-6 is classified as a hazardous substance, harmful if swallowed, inhaled, or in contact with skin.[2] It can cause skin and serious eye irritation, as well as respiratory irritation.[2][3] Therefore, strict adherence to safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves.[2]

• Respiratory Protection: Use in a well-ventilated area, preferably a fume hood.[4] If ventilation is inadequate, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be used.[2]

• Protective Clothing: A lab coat or other suitable protective clothing to prevent skin contact.[5]

Step-by-Step Disposal Procedure

The disposal of 2-Aminomethyl-18-crown-6 must be conducted in accordance with local, state, and federal regulations.[4][6] The following procedure outlines the best practices for its disposal:

1. Waste Identification and Segregation:

• Clearly label all waste containers containing 2-Aminomethyl-18-crown-6 with its name and associated hazards.

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Small Quantity Disposal (Research Scale):

• For small residual amounts, absorb the liquid onto an inert material such as vermiculite, dry sand, or earth.

• Place the absorbed material into a sealed, appropriately labeled container for hazardous waste.

3. Large Quantity Disposal:

• For larger quantities, contact your institution's EHS office or a licensed hazardous waste disposal company.[7]

• Do not attempt to dispose of large volumes without professional guidance.

4. Decontamination of Empty Containers:

• Triple rinse the empty container with a suitable solvent (e.g., ethanol or isopropanol).

• Collect the rinsate as hazardous waste.

• After thorough decontamination, the container may be disposed of as non-hazardous waste, or recycled if permitted by local regulations. Puncture the container to prevent reuse.[6]

5. Spill Management:

• In the event of a spill, evacuate the area and ensure adequate ventilation.

• Wear the appropriate PPE.

• Contain the spill using an inert absorbent material.

• Collect the absorbed material into a sealed container for hazardous waste disposal.

• Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Crucially, do not allow the substance or cleaning materials to enter drains or waterways. [6][7]

Quantitative Data Summary

No specific quantitative limits for the disposal of 2-Aminomethyl-18-crown-6 (e.g., concentration for drain disposal) are available in the provided search results. Disposal via drains is strictly prohibited.[6][7][8] The following table summarizes the key hazard classifications for this compound.

Hazard Classification	Description
Acute Toxicity (Oral)	Category 4 - Harmful if swallowed.[2]
Acute Toxicity (Dermal)	Category 4 - Harmful in contact with skin.[2]
Acute Toxicity (Inhalation)	Category 4 - Harmful if inhaled.[2]
Skin Irritation	Category 2 - Causes skin irritation.[2]
Eye Irritation	Category 2 - Causes serious eye irritation.[2]
Specific Target Organ Toxicity	Single Exposure, Category 3 - May cause respiratory irritation.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Aminomethyl-18-crown-6.

Caption: Decision workflow for the disposal of 2-Aminomethyl-18-crown-6.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of 2-Aminomethyl-18-crown-6, fostering a culture of safety and compliance. Always consult your institution's specific guidelines and local regulations before proceeding with any chemical waste disposal.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-氨基甲基-18-冠-6 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. lobachemie.com [lobachemie.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. chemos.de [chemos.de]

Personal protective equipment for handling 2-Aminomethyl-18-crown-6

For researchers, scientists, and drug development professionals, the proper handling of 2-Aminomethyl-18-crown-6 is paramount to ensure laboratory safety and experimental integrity. This guide provides immediate, essential information on personal protective equipment (PPE), operational procedures, and disposal plans.

Hazard Summary: 2-Aminomethyl-18-crown-6 is harmful if swallowed, in contact with skin, or inhaled. It is known to cause skin irritation and serious eye irritation, and may cause respiratory irritation. It is classified as a combustible liquid.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 2-Aminomethyl-18-crown-6. It is crucial to inspect all PPE for integrity before each use.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes and vapors that can cause serious eye irritation.
Hand Protection	Nitrile or Neoprene gloves (double-gloving recommended). Treat as splash protection only and replace immediately upon contamination.[1]	To prevent skin contact, as the substance is harmful and causes skin irritation. For ethers, disposable gloves offer limited protection and are intended for splash resistance only.[2]
Respiratory Protection	Use in a well-ventilated area or chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with a type ABEK (EN14387) filter is required.	To avoid inhalation of harmful vapors that can cause respiratory tract irritation.
Skin and Body Protection	A laboratory coat is mandatory. For larger quantities or where there is a significant risk of splashing, a chemical-resistant apron over the lab coat is recommended.[1]	To protect against accidental skin exposure.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is critical to minimize exposure and ensure a safe working environment.

1. Preparation and Engineering Controls:

• Ensure a calibrated chemical fume hood is operational before starting any work.

• Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

• Prepare all necessary equipment and reagents within the fume hood to minimize movement in and out of the controlled area.

• Clearly label all containers with the chemical name and appropriate hazard warnings.[3]

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat.

• Don chemical safety goggles and a face shield.

• Wear two pairs of nitrile or neoprene gloves.[1]

• If required, ensure your respirator is properly fitted.

3. Handling and Experimental Procedure:

• Conduct all manipulations of 2-Aminomethyl-18-crown-6, including weighing and transferring, inside a certified chemical fume hood.[2]

• Avoid all personal contact with the substance, including inhalation.[4]

• Use equipment and glassware dedicated to the experiment to prevent cross-contamination.

• Keep containers tightly closed when not in use.[5]

4. Post-Handling:

• Decontaminate all surfaces and equipment after use.

• Carefully remove gloves using a technique that avoids skin contact with the outer surface and dispose of them in the designated hazardous waste container.[6]

• Wash hands thoroughly with soap and water after removing PPE.[5]

Disposal Plan

All waste containing 2-Aminomethyl-18-crown-6 must be treated as hazardous waste and handled in accordance with all local, state, and federal regulations.[4]

1. Waste Segregation:

• Do not mix 2-Aminomethyl-18-crown-6 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety office.

• Segregate liquid waste from solid waste.

2. Liquid Waste Disposal:

• Collect all liquid waste containing 2-Aminomethyl-18-crown-6 in a clearly labeled, sealed, and chemical-resistant container.

• A common disposal method is to offer surplus and non-recyclable solutions to a licensed disposal company. This may involve dissolving or mixing the material with a combustible solvent for incineration in a chemical scrubber.[7]

3. Solid Waste Disposal:

• Contaminated solid waste, such as gloves, paper towels, and pipette tips, should be placed in a designated, sealed hazardous waste bag or container.[7]

• Empty containers should be decontaminated if possible, or disposed of as unused product.[7]

4. Spill Cleanup:

• In the event of a spill, evacuate the area and alert personnel.

• Wear the appropriate PPE, including respiratory protection.

• Absorb the spill with an inert, non-combustible material such as clay or diatomaceous earth.[5]

• Collect the absorbed material into a suitable container for hazardous waste disposal.[5]

• Clean the spill area thoroughly.

Workflow for Safe Handling of 2-Aminomethyl-18-crown-6

Caption: Workflow for the safe handling of 2-Aminomethyl-18-crown-6.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 3. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. lobachemie.com [lobachemie.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]